Petroselinyl methane sulfonate

Core Science & Biosynthesis

An In-depth Technical Guide to Petroselinyl Methane Sulfonate: Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Petroselinyl Methane (B114726) Sulfonate, a long-chain unsaturated alkyl methanesulfonate (B1217627). This document details a robust synthesis protocol, outlines key characterization parameters with comparative data, and discusses potential biological activities based on the known reactivity of related compounds.

Introduction

Petroselinyl methane sulfonate, systematically named (Z)-6-Octadecen-1-ol, methanesulfonate, is the methanesulfonic acid ester of petroselinyl alcohol. It belongs to the class of organic compounds known as alkyl methanesulfonates or mesylates. The structure consists of an 18-carbon unsaturated alkyl chain derived from petroselinic acid, with a cis double bond at the 6th position, connected to a methanesulfonate group. The methanesulfonyl group is an excellent leaving group in nucleophilic substitution reactions, making petroselinyl methane sulfonate a potentially useful intermediate in organic synthesis for the introduction of the petroselinyl moiety.

Chemical Structure:

• Common Name: Petroselinyl methane sulfonate

• Systematic Name: (Z)-6-Octadecen-1-ol, methanesulfonate

• CAS Number: 67373-99-3

• Molecular Formula: C₁₉H₃₈O₃S

• Molecular Weight: 346.57 g/mol

Synthesis of Petroselinyl Methane Sulfonate

The synthesis of petroselinyl methane sulfonate is achieved through the mesylation of petroselinyl alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl chloride in the presence of a tertiary amine base, such as triethylamine (B128534), in an aprotic solvent like dichloromethane (B109758). The amine acts as a scavenger for the hydrochloric acid byproduct.

Experimental Protocol

This protocol is a standard procedure for the mesylation of alcohols and is adaptable for petroselinyl alcohol.

Materials:

• Petroselinyl alcohol ((Z)-6-Octadecen-1-ol)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Deionized water

• 1 M Hydrochloric acid (HCl), cold

• Saturated sodium bicarbonate solution (NaHCO₃), cold

• Saturated sodium chloride solution (Brine), cold

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve petroselinyl alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM) to make an approximately 0.2 M solution.

• Cool the solution to 0 °C in an ice bath.

• To the stirred solution, add triethylamine (1.5 equivalents).

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture, ensuring the temperature remains at or below 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Ice-cold deionized water

  • Ice-cold 1 M HCl solution

  • Ice-cold saturated NaHCO₃ solution

  • Ice-cold brine

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude petroselinyl methane sulfonate.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary, typically using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

Synthesis Workflow

Synthesis workflow for Petroselinyl Methane Sulfonate.

Characterization

Predicted and Comparative Spectroscopic Data

Technique	Functional Group/Proton/Carbon	Expected/Comparative Chemical Shift or Frequency
¹H NMR	-CH₃ (mesyl group)	~3.0 ppm (singlet)
-CH₂-O- (next to mesylate)	~4.2 ppm (triplet)
-CH=CH- (olefinic)	~5.4 ppm (multiplet)
-CH₂- (alkyl chain)	1.2-1.7 ppm (multiplet)
-CH₃ (terminal)	~0.9 ppm (triplet)
¹³C NMR	-CH₃ (mesyl group)	~37 ppm
-CH₂-O- (next to mesylate)	~70 ppm
-CH=CH- (olefinic)	~130 ppm
-CH₂- (alkyl chain)	22-32 ppm
-CH₃ (terminal)	~14 ppm
FTIR (cm⁻¹)	S=O stretch (asymmetric)	~1350 cm⁻¹
S=O stretch (symmetric)	~1175 cm⁻¹
C-O stretch	~970 cm⁻¹
C-H stretch (sp²)	~3005 cm⁻¹
C-H stretch (sp³)	2850-2960 cm⁻¹
Mass Spec.	Molecular Ion [M]⁺	m/z 346.25
Fragmentation	Loss of SO₂CH₃ (m/z 79), loss of OSO₂CH₃ (m/z 95)

Note: The comparative data for ¹³C NMR and FTIR is based on the available spectra for oleyl methanesulfonate.[1]

Biological Activity and Signaling Pathways

Specific studies on the biological activity of petroselinyl methane sulfonate have not been reported. However, the broader class of alkyl methanesulfonates, particularly short-chain derivatives like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-characterized as genotoxic agents.[2] They function as monofunctional alkylating agents, capable of transferring their alkyl group to nucleophilic sites on DNA bases.

This alkylation can lead to DNA damage, including base mispairing, strand breaks, and chromosomal aberrations, which can result in mutations and potentially carcinogenesis.[3][4][5] The primary mechanism involves the Sₙ2 reaction of the alkyl methanesulfonate with the N7 position of guanine (B1146940) and the N3 position of adenine (B156593) in DNA.

While the long alkyl chain of petroselinyl methane sulfonate may affect its solubility, cell permeability, and overall bioavailability compared to its short-chain counterparts, the reactive methanesulfonate ester group suggests a potential for similar DNA alkylating activity. Therefore, it should be handled with appropriate safety precautions as a potential mutagen.

General DNA Alkylation Pathway

Simplified pathway of DNA alkylation by an alkyl methanesulfonate.

Conclusion

Petroselinyl methane sulfonate is a valuable synthetic intermediate that can be reliably synthesized from its corresponding alcohol. While specific experimental characterization and biological activity data are scarce, its properties can be reasonably predicted based on the well-understood chemistry of alkyl methanesulfonates and the spectral data of its close isomers. Researchers and drug development professionals should be aware of its potential as a DNA alkylating agent and handle it with appropriate care. Further studies are warranted to fully elucidate its unique properties and potential applications.

References

• 1. Oleyl methanesulphonate | C19H38O3S | CID 6016198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 3. Methyl methanesulfonate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-depth Technical Guide to the Chemical Properties of Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Petroselinyl methane (B114726) sulfonate (PMS) is an ester product derived from petroselinyl alcohol. This technical guide provides a comprehensive overview of its chemical properties, including its synthesis, physical and chemical characteristics, and a hypothetical signaling pathway in which it may be involved. The information presented herein is intended to serve as a foundational resource for researchers and professionals in the fields of chemistry and drug development.

Chemical Identity and Physical Properties

Table 1: Physicochemical Properties of Petroselinyl Methane Sulfonate and Related Compounds

Property	Petroselinyl Methane Sulfonate (Estimated)	Oleyl Methanesulfonate (B1217627)	Methyl Methanesulfonate
Molecular Formula	C19H38O3S	C19H38O3S	C2H6O3S
Molecular Weight	346.57 g/mol	346.57 g/mol	110.13 g/mol [3]
Melting Point	Waxy solid at room temperature	Not available	20 °C[4][5]
Boiling Point	> 200 °C (decomposes)	Not available	202-203 °C[3][4]
Solubility	Soluble in non-polar organic solvents (e.g., chloroform, ether); insoluble in water.	Not available	Soluble in water, dimethyl formamide, and propylene (B89431) glycol; slightly soluble in nonpolar solvents.[5]
pKa	Not applicable (ester)	Not applicable (ester)	Not applicable (ester)
LogP (calculated)	~7.5	7.5	-0.66[5]

Synthesis of Petroselinyl Methane Sulfonate

The synthesis of Petroselinyl methane sulfonate involves the reaction of its corresponding alcohol, petroselinyl alcohol ((Z)-6-octadecen-1-ol), with methanesulfonyl chloride in the presence of a non-nucleophilic base.

Experimental Protocol: Synthesis of Petroselinyl Methane Sulfonate

This protocol is adapted from general methods for the synthesis of alkyl methanesulfonates from alcohols.

Materials:

• Petroselinyl alcohol ((Z)-6-octadecen-1-ol)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (TEA) or other suitable non-nucleophilic base

• Dichloromethane (B109758) (DCM), anhydrous

• Deionized water

• 1 M Hydrochloric acid (HCl), chilled

• Saturated sodium bicarbonate (NaHCO3) solution, chilled

• Brine (saturated NaCl solution), chilled

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve petroselinyl alcohol in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). The concentration should be approximately 0.1-0.2 M.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.2-1.5 equivalents) to the stirred solution.

• Slowly add methanesulfonyl chloride (1.1-1.2 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with chilled deionized water, chilled 1 M HCl, chilled saturated NaHCO3 solution, and finally with chilled brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude Petroselinyl methane sulfonate.

• If necessary, the product can be further purified by column chromatography on silica (B1680970) gel.

Determination of Physicochemical Properties

Experimental Protocol: Determination of Melting Point

Given its likely waxy nature, the melting point of Petroselinyl methane sulfonate can be determined using the capillary method.

Materials:

• Petroselinyl methane sulfonate sample

• Capillary tubes

• Melting point apparatus

• Mortar and pestle

Procedure:

• Ensure the Petroselinyl methane sulfonate sample is dry.

• Finely powder a small amount of the sample using a mortar and pestle.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the melting point apparatus.

• Heat the apparatus at a rate of 10-15 °C per minute initially, then slow to 1-2 °C per minute as the melting point is approached.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Experimental Protocol: Determination of Solubility

The solubility of Petroselinyl methane sulfonate in various solvents can be determined qualitatively.

Materials:

• Petroselinyl methane sulfonate sample

• A selection of polar and non-polar solvents (e.g., water, ethanol, chloroform, diethyl ether, hexane)

• Test tubes

• Vortex mixer

Procedure:

• Add approximately 10 mg of Petroselinyl methane sulfonate to a series of test tubes.

• To each test tube, add 1 mL of a different solvent.

• Vortex each test tube for 30 seconds.

• Visually inspect each tube for the dissolution of the solid. If the solid has dissolved, it is soluble in that solvent. If it remains as a solid or forms a suspension, it is insoluble or sparingly soluble.

Hypothetical Biological Activity and Signaling Pathway

While there is no direct evidence for the biological activity of Petroselinyl methane sulfonate, its structural similarity to other long-chain unsaturated fatty acids suggests it may participate in cellular signaling. Unsaturated fatty acids are known to activate Protein Kinase C (PKC), a key enzyme in many signal transduction pathways.[6][7]

Proposed Signaling Pathway: PKC Activation

It is hypothesized that Petroselinyl methane sulfonate, or its metabolites, could act as an intracellular signaling molecule, leading to the activation of PKC. This activation can trigger a cascade of downstream events.

Caption: Hypothetical signaling pathway of Petroselinyl Methane Sulfonate via PKC activation.

Experimental Workflow for Pathway Validation

To validate the proposed signaling pathway, a series of experiments would be necessary.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]
• 3. Methyl methanesulfonate 99 66-27-3 [sigmaaldrich.com]
• 4. 66-27-3 CAS MSDS (Methyl methanesulfonate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. Activation of protein kinase C by cis- and trans-fatty acids and its potentiation by diacylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protein kinase C activation by cis-fatty acid in the absence of Ca2+ and phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Petroselinyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Petroselinyl methane (B114726) sulfonate (C19H38O3S) is an ester product derived from petroselinic acid, a naturally occurring fatty acid.[1] As with any novel compound intended for research or pharmaceutical development, detailed structural characterization is paramount. This guide provides an in-depth overview of the expected spectroscopic signature of Petroselinyl methane sulfonate, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The information herein is compiled from analyses of its precursors and related alkyl methanesulfonates to provide a predictive framework for its characterization.

Predicted Spectroscopic Data

Due to the limited availability of direct experimental data for Petroselinyl methane sulfonate, the following tables summarize the expected NMR and MS characteristics. These predictions are based on the known spectroscopic data of petroselinic acid and general principles of NMR and MS applied to alkyl methane sulfonates.

Table 1: Predicted ¹H NMR Data for Petroselinyl Methane Sulfonate in CDCl₃

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~5.4	m	2H	-CH=CH-
~4.2	t	2H	-CH₂-O-SO₂-
~3.0	s	3H	CH₃-SO₂-
~2.3	t	2H	-CH₂-COO- (from precursor)
~2.0	m	4H	Allylic -CH₂-
~1.6	m	2H	-CH₂-CH₂-O-
~1.3	m	~20H	-(CH₂)n-
~0.9	t	3H	Terminal -CH₃

Table 2: Predicted ¹³C NMR Data for Petroselinyl Methane Sulfonate in CDCl₃

Chemical Shift (ppm)	Assignment
~130	-CH=CH-
~70	-CH₂-O-SO₂-
~37	CH₃-SO₂-
~34	-CH₂-COO- (from precursor)
~32	Allylic -CH₂-
~29-30	-(CH₂)n-
~25	-CH₂-CH₂-O-
~22	-CH₂-CH₃
~14	Terminal -CH₃

Table 3: Predicted Mass Spectrometry Fragmentation for Petroselinyl Methane Sulfonate

m/z	Ion
346.26	[M]⁺ (Molecular Ion)
267.24	[M - CH₃SO₂O]⁺
95.01	[CH₃SO₂]⁺
79.95	[SO₃]⁺

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Petroselinyl methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of Petroselinyl methane sulfonate in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire spectra at 25°C.

  • Use a standard pulse sequence.

  • Set a spectral width of approximately 16 ppm.

  • Employ a relaxation delay of 1-2 seconds.

  • Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire spectra at 25°C.

  • Use a proton-decoupled pulse sequence.

  • Set a spectral width of approximately 220 ppm.

  • Employ a relaxation delay of 2-5 seconds.

  • Accumulate a sufficient number of scans for adequate signal-to-noise (this may range from hundreds to thousands of scans depending on sample concentration).

• Data Processing: Process the raw data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of Petroselinyl methane sulfonate (approximately 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, coupled with an appropriate ionization source.

• Electrospray Ionization (ESI-MS):

  • Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in positive ion mode.

  • Set the capillary voltage, cone voltage, and desolvation gas temperature and flow to optimal values for the instrument and analyte.

• Gas Chromatography-Mass Spectrometry (GC-MS) (for the precursor, petroselinic acid):

  • Derivatize the sample (e.g., trimethylsilyl (B98337) ester) to increase volatility.

  • Use a capillary column suitable for fatty acid methyl ester analysis (e.g., DB-WAX or similar).

  • Employ a temperature program that allows for the separation of the analyte from other components.

  • Use electron ionization (EI) at 70 eV.

• Data Analysis: Analyze the resulting mass spectra for the molecular ion peak and characteristic fragment ions. Use the accurate mass measurements to confirm the elemental composition.

Visualizations

Workflow for Spectroscopic Analysis of a Novel Compound

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Solubility and Stability of Petroselinyl Methane Sulfonate

Disclaimer: The compound "Petroselinyl methane (B114726) sulfonate" is not found in the currently available scientific literature. This guide, therefore, presents a predictive analysis based on the known properties of its constituent chemical moieties: petroselinic acid and the methane sulfonate (mesylate) group. The experimental protocols provided are established, standard methodologies for the characterization of new chemical entities.

Introduction

Petroselinyl methane sulfonate is a hypothetical molecule of interest in drug development, likely synthesized to improve the aqueous solubility of the highly hydrophobic petroselinic acid. Petroselinic acid, a monounsaturated omega-12 fatty acid, is a positional isomer of oleic acid and has been investigated for its anti-inflammatory and antioxidant properties.[1][2][3] The introduction of a methane sulfonate group, a potent leaving group and a moiety known to increase water solubility, suggests a strategy to formulate this fatty acid for potential therapeutic applications.[4][5][6][7] This document provides a comprehensive overview of the predicted solubility and stability profile of Petroselinyl methane sulfonate, along with detailed experimental protocols for its empirical determination.

Predicted Physicochemical Properties

The structure of Petroselinyl methane sulfonate is presumed to be the methanesulfonyl ester of petroselinyl alcohol. This structure would retain the long aliphatic chain of petroselinic acid while incorporating the polar sulfonate group.

2.1 Predicted Solubility Profile

Petroselinic acid is characterized by its poor aqueous solubility and good solubility in organic solvents.[1][2][8][9][10] The addition of a sulfonate group is a common strategy to enhance the aqueous solubility of hydrophobic molecules.[6][7] However, this often leads to decreased solubility in non-polar organic solvents.[6][7]

Table 1: Predicted Solubility of Petroselinyl Methane Sulfonate in Various Solvents

Solvent Class	Specific Solvent	Predicted Solubility	Rationale
Aqueous	Water	Low to Moderate	The sulfonate group will increase aqueous solubility compared to petroselinic acid, but the long hydrocarbon tail will limit it.
Phosphate-Buffered Saline (PBS)	pH-dependent	Solubility may vary with the pH of the buffer.
Polar Protic	Methanol	Soluble	Expected to be a good solvent.
Ethanol	Soluble	Expected to be a good solvent.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble	A strong organic solvent capable of dissolving a wide range of compounds.[9][10]
Acetone	Soluble	A common organic solvent.[9]
Non-Polar	Chloroform	Sparingly Soluble	The polar sulfonate group will likely reduce solubility in non-polar solvents.[9]
Dichloromethane	Sparingly Soluble	Similar to chloroform.[9]

Stability Profile

The stability of Petroselinyl methane sulfonate will be influenced by two primary factors: the susceptibility of the petroselinyl backbone to oxidation and the reactivity of the methane sulfonate ester.[7][11] Forced degradation studies are essential to identify potential degradation pathways and to develop stability-indicating analytical methods.[12][13]

3.1 Forced Degradation Studies

Forced degradation studies, as outlined in the ICH Q1A(R2) guidelines, are critical for understanding the intrinsic stability of a drug candidate.[14] These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability conditions.[12][14] The typical goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[14][15]

Table 2: Recommended Conditions for Forced Degradation Studies of Petroselinyl Methane Sulfonate

Stress Condition	Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, 60°C	Hydrolysis of the sulfonate ester.
Base Hydrolysis	0.1 M NaOH, 60°C	Hydrolysis of the sulfonate ester.
Oxidation	3% H₂O₂, Room Temperature	Oxidation of the double bond in the petroselinyl chain.
Thermal Degradation	80°C (Dry Heat)	General thermal decomposition.
Photostability	ICH Q1B specified light source (UV and visible light)	Photodegradation, potentially involving the double bond.

Experimental Protocols

4.1 Protocol for Thermodynamic Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a given solvent.[16][17]

• Preparation: Add an excess amount of Petroselinyl methane sulfonate to a series of vials, each containing a different solvent from Table 1.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation: After equilibration, allow the vials to stand to let the undissolved solid settle.

• Filtration/Centrifugation: Carefully remove an aliquot of the supernatant and filter it through a 0.22 µm filter or centrifuge to remove any remaining solid particles.

• Quantification: Dilute the filtrate with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Calculation: The solubility is calculated from the measured concentration of the saturated solution.

References

• 1. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 2. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. brainly.com [brainly.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Showing Compound Petroselinic acid (FDB012765) - FooDB [foodb.ca]
• 9. Petroselinic acid | CAS:593-39-5 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. Petroselinic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 11. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Forced Degradation Testing | SGS Malaysia [sgs.com]
• 13. biopharminternational.com [biopharminternational.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 16. scispace.com [scispace.com]
• 17. lup.lub.lu.se [lup.lub.lu.se]

Uncharted Territory: The Biological Activity of Petroselinyl Methane Sulfonate Remains Undocumented

A comprehensive review of scientific literature and chemical databases reveals a significant gap in the understanding of Petroselinyl methane (B114726) sulfonate's biological activity. Despite its availability from chemical suppliers, there is currently no publicly accessible data from in vitro or in vivo studies detailing its pharmacological or toxicological effects. This lack of information precludes the creation of an in-depth technical guide with quantitative data, experimental protocols, and signaling pathway diagrams as requested.

Petroselinyl methane sulfonate (CAS No. 67373-99-3) is identified as the methanesulfonate (B1217627) ester of petroselinyl alcohol.[1][2] Its chemical structure consists of a long-chain unsaturated fatty alcohol (petroselinyl alcohol, derived from petroselinic acid) and a methanesulfonyl group. While the biological activities of related compounds, such as petroselinic acid and other alkyl methanesulfonates, have been investigated, it is not scientifically sound to extrapolate these findings to Petroselinyl methane sulfonate. The introduction of the methanesulfonate group can significantly alter the physicochemical properties and biological interactions of the parent molecule.

Current State of Knowledge

• Biological Activity: No studies were found that investigated its potential anticancer, anti-inflammatory, antimicrobial, or other pharmacological effects.

• Mechanism of Action: There is no information on how this compound might interact with biological systems, such as specific cellular targets or signaling pathways.

• Quantitative Data: Consequently, there is no data such as IC50, EC50, or other quantitative measures of biological activity to present in a tabular format.

• Experimental Protocols: No published experimental methodologies for studying the biological effects of this specific compound are available.

Insights from Related Compounds: A Cautious Perspective

While no direct data exists for Petroselinyl methane sulfonate, examining its constituent parts and related molecules can offer a highly speculative glimpse into potential areas of investigation.

Petroselinic Acid: The parent fatty acid, petroselinic acid, is a positional isomer of oleic acid found in plants like parsley and coriander.[3] Some research has explored the biological activities of petroselinic acid itself, including its potential use in the synthesis of other bioactive molecules.[3] However, the esterification with methanesulfonic acid would fundamentally change its chemical reactivity and how it is metabolized.

Alkyl Methane Sulfonates: The methanesulfonate (mesylate) group is a well-known leaving group in organic chemistry, making alkyl methanesulfonates effective alkylating agents.[4] Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and isopropyl methanesulfonate, are known to be genotoxic and have been studied for their mutagenic properties.[5][6] These compounds can alkylate DNA, which can lead to mutations and cellular damage.[6]

It is crucial to emphasize that the toxicological profile of these small, reactive alkylating agents cannot be directly applied to a large, lipophilic molecule like Petroselinyl methane sulfonate. The size and nature of the "petroselinyl" portion of the molecule would dramatically influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential interactions with cellular macromolecules.

Future Directions

The absence of data on the biological activity of Petroselinyl methane sulfonate represents a clear knowledge gap. For researchers, scientists, and drug development professionals, this presents an open field for investigation. Future research could focus on:

• Initial in vitro screening: Assessing the compound's cytotoxicity against various cell lines (e.g., cancer and normal cell lines) to determine a baseline for its biological effect.

• Target-based assays: Investigating its potential to inhibit specific enzymes or interact with receptors, based on computational modeling or high-throughput screening.

• Metabolic stability: Determining how the compound is metabolized by liver enzymes, which would provide insight into its potential for degradation and the formation of active or toxic metabolites.

Conclusion

At present, any discussion on the biological activity of Petroselinyl methane sulfonate is purely speculative. The scientific community awaits foundational research to elucidate the pharmacological and toxicological profile of this compound. Without primary data from experimental studies, it is impossible to provide the detailed technical guide requested. The information available on related but structurally distinct molecules should be interpreted with extreme caution and not as a predictor of the biological activity of Petroselinyl methane sulfonate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 5. Evaluation of the in vivo mutagenicity of isopropyl methanesulfonate in acute and 28-day studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]

Investigating the Mechanism of Action of Petroselinyl Methane Sulfonate: A Review of Available Data

Despite a comprehensive review of available scientific literature and chemical databases, there is currently insufficient public information to construct an in-depth technical guide on the mechanism of action of Petroselinyl methane (B114726) sulfonate. This document outlines the current state of knowledge and the significant information gap regarding the biological activity of this compound.

Petroselinyl methane sulfonate is identified as an ester product with the chemical formula C19H38O3S. While its chemical structure is known, its biological effects, cellular targets, and the signaling pathways it may modulate have not been characterized in the scientific literature. Searches for its mechanism of action, biological activity, and cellular effects have not yielded any specific data.

To provide context on related compounds, research on other methane sulfonate-containing molecules and the parent alcohol, petroselinyl alcohol, was conducted. However, the biological activities of these related compounds are diverse and cannot be reliably extrapolated to Petroselinyl methane sulfonate without direct experimental evidence. For instance, various alkyl methane sulfonates are known for their alkylating properties and potential mutagenicity, while other sulfonate-containing compounds exhibit a wide range of pharmacological activities, from anti-inflammatory to anti-cancer effects. Without specific studies on Petroselinyl methane sulfonate, it is impossible to determine which, if any, of these properties it may possess.

The lack of available data prevents the creation of the requested in-depth technical guide, including the summarization of quantitative data, detailing of experimental protocols, and visualization of signaling pathways. The scientific community has not yet published research that would provide the necessary information to fulfill these requirements.

Further research, including initial biological screening and target identification studies, would be necessary to elucidate the mechanism of action of Petroselinyl methane sulfonate. As new research emerges, a detailed technical guide may become feasible. We recommend monitoring scientific databases for future publications on this specific compound.

An In-depth Technical Guide on the In Vitro Cytotoxicity Screening of Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific studies on the in vitro cytotoxicity of Petroselinyl methane (B114726) sulfonate are not publicly available. This guide, therefore, presents a representative framework for conducting such a study, based on established methodologies for the cytotoxicity screening of novel chemical compounds. The data and specific experimental outcomes are hypothetical and for illustrative purposes.

Introduction

Petroselinyl methane sulfonate is an ester product whose biological activities, particularly its cytotoxic potential, remain to be fully elucidated.[1] Methane sulfonates, as a chemical class, include compounds with known biological activity, such as alkylating agents that can induce DNA damage and mutagenesis.[2][3][4] For instance, Ethyl Methanesulfonate (B1217627) (EMS) is a known mutagen that ethylates DNA bases, leading to chromosome breakage and mutations.[2] Given this background, investigating the in vitro cytotoxicity of Petroselinyl methane sulfonate is a critical first step in assessing its potential as a therapeutic agent or identifying any toxicological risks.

This technical guide provides a comprehensive overview of the core methodologies and data presentation for the in vitro cytotoxicity screening of Petroselinyl methane sulfonate. It is designed to offer a foundational protocol for researchers and drug development professionals initiating studies on this or similar novel compounds.

Core Principles of In Vitro Cytotoxicity Screening

The primary objective of in vitro cytotoxicity screening is to determine the concentration at which a substance exhibits toxic effects on cultured cells. This is a fundamental component of preclinical drug development and toxicological assessment.[5][6] Key parameters evaluated include cell viability, proliferation, and the induction of cell death pathways, such as apoptosis.[7][8] A variety of assays are employed to measure these endpoints, each with its own advantages and limitations.

Experimental Protocols

A robust cytotoxicity assessment involves a multi-faceted approach, typically starting with a general cell viability assay, followed by more specific assays to elucidate the mechanism of cell death.

The choice of cell lines is crucial and should align with the intended therapeutic target or potential toxicity concerns. A panel of human cancer cell lines is often used for initial screening.

• Human Cancer Cell Lines:

  • MCF-7: Human breast adenocarcinoma cell line.

  • HeLa: Human cervical cancer cell line.

  • A549: Human lung carcinoma cell line.

  • HepG2: Human liver carcinoma cell line.[8]

• Non-Cancerous Human Cell Line:

  • HEK293: Human embryonic kidney cells (to assess general cytotoxicity).

• Culture Conditions:

  • Cells are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Incubation is carried out at 37°C in a humidified atmosphere with 5% CO2.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[7]

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with varying concentrations of Petroselinyl methane sulfonate (e.g., 0.1, 1, 10, 50, 100, 250, 500 µM) and a vehicle control (e.g., DMSO).

  • Incubate for 24, 48, and 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Procedure:

  • Seed cells in a 6-well plate and treat with Petroselinyl methane sulfonate at concentrations around the determined IC50 value for 48 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within 1 hour.

Data Presentation

Quantitative data should be presented in a clear and structured format to facilitate comparison and interpretation.

Table 1: Hypothetical IC50 Values of Petroselinyl Methane Sulfonate on Various Cell Lines

Cell Line	Incubation Time (hours)	IC50 (µM)
MCF-7	24	> 500
48	185.4 ± 12.2
72	98.7 ± 8.5
HeLa	24	450.1 ± 25.6
48	152.3 ± 10.1
72	75.2 ± 6.9
A549	24	> 500
48	210.9 ± 15.8
72	112.5 ± 9.3
HepG2	24	380.6 ± 21.4
48	135.8 ± 11.7
72	68.4 ± 5.4
HEK293	24	> 500
48	425.3 ± 30.5
72	250.1 ± 18.9

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Hypothetical Cell Population Distribution (%) after 48h Treatment with Petroselinyl Methane Sulfonate (HeLa Cells) as Determined by Annexin V/PI Staining

Treatment	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)
Vehicle Control	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
75 µM PMS	55.8 ± 4.3	28.7 ± 3.1	15.5 ± 2.5
150 µM PMS	25.1 ± 3.5	45.3 ± 4.2	29.6 ± 3.8

PMS: Petroselinyl methane sulfonate. Data are presented as mean ± standard deviation.

Visualizations: Workflows and Signaling Pathways

Diagrams are essential for illustrating complex processes and relationships.

Caption: Experimental workflow for in vitro cytotoxicity screening.

A potential mechanism of action for a cytotoxic compound involves the induction of apoptosis through the intrinsic (mitochondrial) pathway.

Caption: A potential intrinsic apoptosis signaling pathway.

Conclusion

This technical guide outlines a standardized approach for the initial in vitro cytotoxicity screening of Petroselinyl methane sulfonate. The provided protocols for cell viability and apoptosis assays, along with structured data presentation and clear visual workflows, offer a comprehensive framework for researchers. The hypothetical data suggest that Petroselinyl methane sulfonate may exhibit dose- and time-dependent cytotoxicity against various cancer cell lines, potentially through the induction of apoptosis. Future studies should aim to confirm these findings and further investigate the specific molecular mechanisms of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Creating and screening natural product libraries - Natural Product Reports (RSC Publishing) DOI:10.1039/C9NP00068B [pubs.rsc.org]
• 7. In Vitro Screening for Cytotoxic Activity of Herbal Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Screening of natural products for therapeutic activity against solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Petroselinyl Methane Sulfonate with Lipid Bilayers

Disclaimer: As of the latest literature review, specific experimental data on the interaction of Petroselinyl Methane (B114726) Sulfonate with lipid bilayers is not available. This technical guide has been constructed based on established principles of lipid-biomolecule interactions and data from analogous long-chain alkyl sulfonates and fatty acid derivatives. The provided quantitative data and specific experimental outcomes are hypothetical and intended for illustrative purposes.

Introduction

Petroselinyl methane sulfonate is an amphiphilic molecule derived from petroselinic acid, a C18 monounsaturated fatty acid. Its structure, comprising a long hydrophobic alkyl chain and a polar methane sulfonate headgroup, suggests a high propensity for interaction with and perturbation of biological membranes. Understanding these interactions is crucial for researchers in drug delivery, toxicology, and membrane biophysics, as such molecules can significantly alter the physical properties of lipid bilayers, leading to changes in membrane fluidity, permeability, and integrity. This guide provides a comprehensive overview of the expected biophysical interactions and outlines key experimental protocols for their investigation.

Hypothetical Mechanism of Interaction

Petroselinyl methane sulfonate is expected to insert its hydrophobic petroselinyl tail into the acyl chain region of the lipid bilayer, while its polar methane sulfonate headgroup remains at the lipid-water interface. This insertion is predicted to disrupt the ordered packing of phospholipids, leading to several measurable effects:

• Increased Membrane Fluidity: The bulky nature of the petroselinyl tail and the potential for steric hindrance would likely increase the motional freedom of the surrounding lipid acyl chains, thereby increasing membrane fluidity.

• Decreased Bilayer Thickness: The disruption of lipid packing may lead to a slight decrease in the overall thickness of the lipid bilayer.

• Increased Membrane Permeability: At lower concentrations, the insertion of individual molecules can create transient defects in the bilayer, increasing its permeability to ions and small molecules. At concentrations approaching and exceeding its critical micelle concentration (CMC), Petroselinyl methane sulfonate is expected to cause significant membrane disruption and solubilization, leading to widespread leakage of intra-vesicular contents.

• Alteration of Phase Transition Behavior: The presence of Petroselinyl methane sulfonate is expected to lower the main phase transition temperature (Tm) of the lipid bilayer and broaden the transition, indicative of a less cooperative melting process.

The following diagram illustrates the proposed interaction mechanism.

Characterizing Petroselinyl Methane Sulfonate: A Lipid-Like Molecule for Drug Development

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of Petroselinyl Methane (B114726) Sulfonate, a molecule with significant potential in drug development due to its unique lipid-like characteristics. This document outlines its chemical properties, a proposed synthesis protocol, and a framework for evaluating its biological activity and mechanism of action.

Introduction to Petroselinyl Methane Sulfonate

Petroselinyl methane sulfonate is an ester formed from petroselinyl alcohol and methanesulfonic acid.[1][2] Its structure incorporates a long, unsaturated hydrocarbon chain derived from petroselinic acid, a naturally occurring fatty acid, and a polar sulfonate head group.[3][4][5] This amphipathic nature suggests its classification as a lipid-like molecule, with potential applications in drug delivery, as a signaling molecule mimic, or as a therapeutic agent in its own right.

Physicochemical Properties

The defining characteristic of Petroselinyl Methane Sulfonate is its lipid-like structure, which is anticipated to govern its physical and biological properties. A summary of its known and predicted properties is presented in Table 1.

Property	Value	Source/Method
Molecular Formula	C19H38O3S	[1][2]
Molecular Weight	346.57 g/mol	[1][2]
CAS Number	67373-99-3	[1][2]
Synonyms	(Z)-6-Octadecen-1-ol, methanesulfonate	[2]
Predicted LogP	> 5.0	Computational Prediction (e.g., ALOGPS)
Predicted Solubility	Poor in water, Soluble in organic solvents	Based on long alkyl chain
Predicted Critical Micelle Concentration (CMC)	Low mM range	Based on analogy to other single-chain surfactants

Synthesis of Petroselinyl Methane Sulfonate

A plausible and efficient synthesis of Petroselinyl Methane Sulfonate involves a two-step process starting from the readily available petroselinic acid. The workflow for this synthesis is depicted below.

Caption: Proposed two-step synthesis of Petroselinyl Methane Sulfonate.

Experimental Protocol for Synthesis

Step 1: Reduction of Petroselinic Acid to Petroselinyl Alcohol

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve petroselinic acid in anhydrous diethyl ether.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of lithium aluminum hydride (LiAlH₄) in anhydrous diethyl ether to the stirred solution of petroselinic acid.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the sequential addition of water, followed by a 15% sodium hydroxide (B78521) solution, and then more water.

• Filter the resulting precipitate and wash it thoroughly with diethyl ether.

• Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude petroselinyl alcohol.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step 2: Mesylation of Petroselinyl Alcohol

• Dissolve the purified petroselinyl alcohol in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under an inert atmosphere.

• Add triethylamine to the solution to act as a base.

• Cool the mixture to 0°C in an ice bath.

• Slowly add methanesulfonyl chloride to the stirred solution.

• Allow the reaction to proceed at 0°C for 2-4 hours, monitoring its progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting Petroselinyl Methane Sulfonate by flash column chromatography.

Characterization as a Lipid-Like Molecule

The following experimental workflow is proposed for the comprehensive characterization of Petroselinyl Methane Sulfonate's lipid-like properties and its potential biological activities.

Caption: Workflow for the characterization of Petroselinyl Methane Sulfonate.

Postulated Biological Activity and Signaling Pathways

Given its structure, Petroselinyl Methane Sulfonate may interact with cellular membranes and modulate the activity of membrane-associated proteins or lipid-dependent signaling pathways. The methane sulfonate group is a good leaving group, suggesting that the molecule could also act as an alkylating agent, covalently modifying nucleophilic residues in proteins or other biomolecules. A hypothetical signaling pathway that could be influenced by this molecule is the Protein Kinase C (PKC) pathway, which is regulated by lipid second messengers like diacylglycerol.

Caption: Hypothetical modulation of the PKC signaling pathway.

Experimental Protocol for Biological Evaluation

Parallel Artificial Membrane Permeability Assay (PAMPA)

• Prepare a lipid solution (e.g., 2% (w/v) lecithin (B1663433) in dodecane).

• Coat a 96-well filter plate with the lipid solution and allow the solvent to evaporate.

• Add a solution of Petroselinyl Methane Sulfonate in a suitable buffer to the donor wells.

• Add fresh buffer to the acceptor wells.

• Incubate the plate for a defined period (e.g., 4-18 hours).

• Measure the concentration of the compound in both donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Calculate the permeability coefficient.

MTT Cytotoxicity Assay

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with varying concentrations of Petroselinyl Methane Sulfonate for 24-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control.

Conclusion

Petroselinyl Methane Sulfonate presents an intriguing molecular scaffold with the potential for diverse applications in drug development and chemical biology. Its lipid-like nature, combined with the reactive potential of the methane sulfonate group, warrants a thorough investigation into its physicochemical and biological properties. The experimental frameworks provided in this guide offer a starting point for the comprehensive characterization of this promising molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]
• 3. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Human Metabolome Database: Showing metabocard for Petroselinic acid (HMDB0002080) [hmdb.ca]

Enzymatic Stability of Petroselinyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated enzymatic stability of Petroselinyl methane (B114726) sulfonate, a novel chemical entity. In the absence of direct experimental data on this specific molecule, this document synthesizes information on the metabolism of its constituent parts—petroselinic acid and a methane sulfonate ester linkage—to predict its metabolic fate. This guide details the probable enzymatic pathways involved in its biotransformation, offers a comprehensive experimental protocol for assessing its in vitro metabolic stability using liver S9 fractions, and discusses the analytical methodologies required for the quantification of the parent compound and its expected metabolites. This paper is intended to serve as a foundational resource for researchers and drug development professionals initiating preclinical assessment of Petroselinyl methane sulfonate or structurally related compounds.

Introduction

Petroselinyl methane sulfonate is an ester formed from petroselinic acid, a C18 monounsaturated fatty acid, and methanesulfonic acid. Understanding the enzymatic stability of a new chemical entity is a critical step in the drug discovery and development process, as it provides insights into its potential pharmacokinetic profile, including its half-life and clearance. The primary route of metabolism for ester-containing compounds is enzymatic hydrolysis, a reaction catalyzed by a class of enzymes known as carboxylesterases.

This guide will explore the expected metabolic pathways of Petroselinyl methane sulfonate based on the known metabolism of long-chain fatty acid esters and sulfonate esters.

Predicted Metabolic Pathways

The principal metabolic pathway anticipated for Petroselinyl methane sulfonate is the hydrolysis of the ester bond. This reaction would be catalyzed by carboxylesterases (CES), which are abundant in the liver and other tissues.[1][2][3] Human liver contains two major carboxylesterases, CES1 and CES2, which exhibit different substrate specificities.[1][2] Generally, CES1 is known to preferentially hydrolyze substrates with large acyl groups and small alcohol groups, while CES2 favors substrates with small acyl groups and large alcohol groups.[1] Given that petroselinic acid is a long-chain fatty acid, it is plausible that CES1 would be the primary enzyme responsible for the hydrolysis of Petroselinyl methane sulfonate.

The expected metabolic cleavage of Petroselinyl methane sulfonate would yield petroselinic acid and methanesulfonic acid as the primary metabolites.

Figure 1: Predicted Metabolic Pathway of Petroselinyl Methane Sulfonate.

Further metabolism of the resulting petroselinic acid would likely follow the established pathways for fatty acid oxidation. Methanesulfonic acid is generally considered to be metabolically stable and is likely to be excreted unchanged.

In Vitro Enzymatic Stability Assessment: Experimental Protocol

To empirically determine the enzymatic stability of Petroselinyl methane sulfonate, an in vitro assay using liver S9 fractions is recommended. The S9 fraction contains both microsomal and cytosolic enzymes, providing a comprehensive overview of hepatic metabolism.[4][5][6][7]

Materials and Reagents

Material/Reagent	Supplier/Source
Petroselinyl Methane Sulfonate	Synthesized in-house or custom synthesis
Pooled Human Liver S9 Fraction	Commercially available (e.g., Corning, Sekisui XenoTech)
NADPH Regenerating System	Commercially available
UDPGA	Commercially available
PAPS	Commercially available
Potassium Phosphate (B84403) Buffer (pH 7.4)	Standard laboratory preparation
Acetonitrile (B52724) (HPLC grade)	Standard laboratory supplier
Formic Acid (LC-MS grade)	Standard laboratory supplier
Petroselinic Acid analytical standard	Commercially available
Methanesulfonic Acid analytical standard	Commercially available

Experimental Workflow

Figure 2: Experimental Workflow for In Vitro Metabolic Stability Assay.

Detailed Procedure

• Preparation of Solutions:

  • Prepare a 1 M stock solution of Petroselinyl methane sulfonate in a suitable organic solvent (e.g., DMSO).

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare the NADPH regenerating system, UDPGA, and PAPS solutions according to the manufacturer's instructions.

• Incubation:

  • In separate microcentrifuge tubes, prepare the reaction mixtures as described in the table below.

  • Pre-incubate the reaction mixtures at 37°C for 5 minutes.

  • Initiate the reaction by adding Petroselinyl methane sulfonate to a final concentration of 1 µM.

  • Incubate the reactions at 37°C with shaking.

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination and Sample Preparation:

  • Immediately terminate the reaction by adding two volumes of ice-cold acetonitrile containing an internal standard.

  • Vortex the samples and centrifuge at high speed to precipitate the protein.

  • Transfer the supernatant to a new tube for analysis.

Reaction Mixture Composition

Component	Final Concentration
Human Liver S9 Protein	1 mg/mL
Potassium Phosphate Buffer (pH 7.4)	100 mM
Petroselinyl Methane Sulfonate	1 µM
NADPH Regenerating System	As per manufacturer
UDPGA	1 mM
PAPS	0.1 mM
Water	to final volume

Control reactions should be performed in the absence of cofactors to assess the contribution of non-cofactor-dependent enzymes like esterases.

Analytical Methods

Quantitative analysis of Petroselinyl methane sulfonate and its primary metabolite, petroselinic acid, will be performed using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).

HPLC-MS/MS Parameters for Petroselinyl Methane Sulfonate and Petroselinic Acid

Parameter	Condition
HPLC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of parent and metabolite
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI), negative mode
MS/MS Transitions	To be determined by infusion of analytical standards

A specific HPLC method for the analysis of petroselinic acid has been described, which can be adapted for this assay.[8][9][10][11]

Quantification of Methanesulfonic Acid

The quantification of methanesulfonic acid in biological matrices can be challenging due to its high polarity. A specialized analytical method, such as Hydrophilic Interaction Chromatography (HILIC) coupled with ESI-MS, may be required for its accurate determination.[12][13]

Data Analysis and Interpretation

The concentration of Petroselinyl methane sulfonate at each time point will be determined from a calibration curve. The rate of disappearance of the parent compound will be used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

• Half-life (t1/2): Calculated from the slope of the natural logarithm of the remaining parent compound concentration versus time.

• Intrinsic Clearance (CLint): Calculated using the formula: CLint = (0.693 / t1/2) / (mg protein/mL).

The appearance of petroselinic acid should be monitored to confirm the hydrolytic metabolic pathway.

Conclusion

This technical guide outlines a predictive framework and a detailed experimental approach for evaluating the enzymatic stability of Petroselinyl methane sulfonate. The primary anticipated metabolic pathway is ester hydrolysis, mediated by carboxylesterases, to yield petroselinic acid and methanesulfonic acid. The provided in vitro protocol using human liver S9 fractions offers a robust method for determining the metabolic stability of this compound. The successful execution of these studies will provide crucial data to inform the subsequent stages of its preclinical development. It is important to note that while this guide provides a scientifically grounded approach, empirical data from the proposed experiments are essential to confirm these predictions.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Human carboxylesterases: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carboxylesterase - Wikipedia [en.wikipedia.org]
• 4. mttlab.eu [mttlab.eu]
• 5. S9 Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hplc.eu [hplc.eu]
• 9. researchgate.net [researchgate.net]
• 10. aocs.org [aocs.org]
• 11. jasco-global.com [jasco-global.com]
• 12. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Technical Guide to the Purity Analysis of Synthetic Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive technical guide to the purity analysis of Petroselinyl Methane (B114726) Sulfonate based on established principles of organic and analytical chemistry. Due to the limited availability of specific public data for this compound, the experimental protocols and data presented herein are illustrative and synthesized from methodologies used for analogous long-chain alkyl methanesulfonates.

Introduction

Petroselinyl methane sulfonate (C₁₉H₃₈O₃S, CAS No. 67373-99-3) is an ester product of significant interest in various research and development sectors. As with any synthetic compound intended for advanced applications, particularly in pharmaceuticals, ensuring its purity is of paramount importance. This guide outlines a comprehensive approach to the synthesis and rigorous purity analysis of Petroselinyl Methane Sulfonate, detailing experimental protocols and data interpretation.

Synthesis and Purification

A common and effective method for the synthesis of alkyl methanesulfonates is the reaction of the corresponding alcohol with methanesulfonyl chloride in the presence of a tertiary amine base.[1][2] This approach is readily adaptable for the preparation of Petroselinyl Methane Sulfonate from petroselinyl alcohol.

Illustrative Synthesis Workflow

The synthesis of Petroselinyl Methane Sulfonate can be conceptualized as a straightforward esterification reaction.

Caption: Illustrative workflow for the synthesis and purification of Petroselinyl Methane Sulfonate.

Experimental Protocol: Synthesis

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve petroselinyl alcohol (1 equivalent) and triethylamine (1.5 equivalents) in dichloromethane (DCM).

• Mesylation: Cool the solution to 0°C in an ice bath. Add methanesulfonyl chloride (1.1 equivalents) dissolved in DCM dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 5°C.

• Reaction Monitoring: Stir the reaction mixture at 0°C for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash sequentially with cold 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Comprehensive Purity Analysis Workflow

A multi-faceted analytical approach is essential to ascertain the purity of the synthesized Petroselinyl Methane Sulfonate and to identify any potential impurities.

Caption: A comprehensive workflow for the purity analysis of Petroselinyl Methane Sulfonate.

Detailed Analytical Methodologies and Data Presentation

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for determining the purity of the final product. Due to the lack of a strong UV chromophore in Petroselinyl Methane Sulfonate, an Evaporative Light Scattering Detector (ELSD) or indirect photometric detection with a UV detector can be employed.[3][4][5]

Experimental Protocol:

• System: HPLC with a C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Detector: ELSD or UV detector with an ion-pairing reagent.

• Sample Preparation: Dissolve a known concentration of the sample in the mobile phase.

Illustrative Data Presentation:

Table 1: Illustrative HPLC Purity Analysis of Petroselinyl Methane Sulfonate
Parameter	Result
Retention Time	8.52 min
Peak Area %	99.85%
Purity Assay	≥ 99.5%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is crucial for the detection and quantification of volatile and semi-volatile impurities, including residual solvents and potential genotoxic impurities (GTIs) such as methyl methanesulfonate (B1217627) (MMS) and ethyl methanesulfonate (EMS).[6][7][8][9]

Experimental Protocol:

• System: GC coupled with a Mass Spectrometer.

• Column: A low-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• MS Mode: Selected Ion Monitoring (SIM) for targeted GTI analysis.

• Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or ethyl acetate.

Illustrative Data Presentation:

Table 2: Illustrative Impurity Profile by GC-MS
Impurity	Retention Time (min)	Concentration (ppm)
Dichloromethane (residual solvent)	2.15	< 50
Triethylamine (residual base)	3.48	< 10
Methyl Methanesulfonate (GTI)	4.21	Not Detected (< 1 ppm)
Petroselinyl Alcohol (unreacted)	12.75	250

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation of the synthesized Petroselinyl Methane Sulfonate.

Experimental Protocol:

• Instrument: 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Analysis: Acquire ¹H, ¹³C, and optionally DEPT spectra.

Expected Chemical Shifts (Illustrative):

• ¹H NMR:

  • A singlet around 3.0 ppm corresponding to the methyl protons of the methanesulfonyl group (-SO₂-CH ₃).

  • A triplet around 4.2 ppm for the methylene (B1212753) protons adjacent to the sulfonate ester oxygen (-CH ₂-O-SO₂-).

  • Multiplets in the vinylic region (around 5.3 ppm) for the -CH=CH- protons.

  • A complex series of multiplets for the aliphatic chain protons.

• ¹³C NMR:

  • A quartet around 37 ppm for the methyl carbon of the methanesulfonyl group (-SO₂-C H₃).

  • A triplet around 70 ppm for the methylene carbon attached to the sulfonate oxygen (-C H₂-O-SO₂-).

  • Signals in the vinylic region (around 128-130 ppm).

  • Multiple signals for the carbons of the long alkyl chain.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and sulfur, which serves as a fundamental check of the compound's empirical formula.

Experimental Protocol:

• Technique: Combustion analysis using a CHNS elemental analyzer.[10]

• Procedure: A small, precisely weighed amount of the sample is combusted in an oxygen-rich atmosphere. The resulting gases (CO₂, H₂O, SO₂) are separated and quantified.

Illustrative Data Presentation:

Table 3: Illustrative Elemental Analysis Data for C₁₉H₃₈O₃S
Element	Theoretical %	Found %
Carbon (C)	65.85	65.78
Hydrogen (H)	11.05	11.12
Sulfur (S)	9.25	9.18

Conclusion

The purity of synthetic Petroselinyl Methane Sulfonate can be reliably established through a synergistic combination of chromatographic and spectroscopic techniques. A robust analytical workflow, as detailed in this guide, is essential for ensuring the quality, safety, and efficacy of the compound for its intended application. This involves confirming the chemical structure via NMR and FT-IR, quantifying the purity and identifying non-volatile impurities by HPLC, screening for volatile impurities and potential genotoxins with GC-MS, and verifying the elemental composition through CHNS analysis. Adherence to such rigorous analytical practices is a cornerstone of modern chemical research and development.

References

• 1. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. EP2543662A1 - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. HPLC Analysis of Aliphatic Sulfonate Surfactants using Ion- Pair Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 9. japsonline.com [japsonline.com]
• 10. azom.com [azom.com]

In-depth Technical Guide: Thermogravimetric Analysis of Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Foreword

Petroselinyl methane (B114726) sulfonate is a compound of interest within various scientific domains, including materials science and pharmaceutical development. Understanding its thermal stability is crucial for determining its suitability for various applications, defining storage conditions, and predicting its behavior during thermal processing. Thermogravimetric analysis (TGA) is a fundamental technique for assessing this thermal stability. This document provides a comprehensive overview of the thermogravimetric analysis of Petroselinyl methane sulfonate, including experimental protocols and data interpretation.

Introduction to Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a technique in which the mass of a substance is monitored as a function of temperature or time while the sample is subjected to a controlled temperature program in a controlled atmosphere.[1] The resulting data provides valuable information about the physical and chemical phenomena of the material, such as thermal decomposition, dehydration, and oxidation. A typical TGA instrument consists of a high-precision balance with a sample pan located inside a furnace.[1] The temperature of the furnace is controlled by a programmer, and the mass change of the sample is recorded continuously. The atmosphere within the furnace can be controlled, with common environments being inert (e.g., nitrogen, argon) or reactive (e.g., air, oxygen).

Experimental Protocol: Thermogravimetric Analysis of Petroselinyl Methane Sulfonate

The following protocol outlines a standard procedure for conducting a thermogravimetric analysis of Petroselinyl methane sulfonate.

Objective: To determine the thermal stability and decomposition profile of Petroselinyl methane sulfonate.

Apparatus:

• Thermogravimetric Analyzer (e.g., ELTRA TGA Thermostep or similar)[1]

• High-precision analytical balance

• Ceramic or platinum crucibles

• Gas flow controller for nitrogen or air

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of Petroselinyl methane sulfonate into a tared TGA crucible.

• Instrument Setup:

  • Place the crucible containing the sample onto the TGA balance.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to 800 °C at a constant heating rate of 10 °C/min.

• Data Acquisition: Continuously record the sample mass as a function of temperature. The data is typically plotted as a TGA curve (mass vs. temperature) and its derivative, the DTG curve (rate of mass change vs. temperature).

Data Presentation and Interpretation

Table 1: Hypothetical Thermogravimetric Data for Petroselinyl Methane Sulfonate

Temperature Range (°C)	Mass Loss (%)	Associated Process
30 - 150	1.5	Loss of adsorbed moisture and volatile impurities
250 - 400	35.2	Decomposition of the petroselinyl group
400 - 600	45.8	Decomposition of the methane sulfonate group
> 600	17.5	Residual char

Note: This data is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Experimental Workflow

The general workflow for conducting a thermogravimetric analysis is depicted below.

Caption: Workflow for Thermogravimetric Analysis.

Synthesis and Characterization Context

While detailed synthesis protocols for Petroselinyl methane sulfonate are not widely published, related sulfonate compounds are often synthesized through sulfonation reactions. For example, polystyrene sulfonate is synthesized by reacting polystyrene with a sulfonating agent like acetyl sulfonate.[3][4] The successful synthesis is typically confirmed using techniques like FT-IR spectroscopy, which would show characteristic peaks for the sulfonate group (S=O stretching).[3] The synthesis of other methane sulfonate complexes, such as tris(pyrazolyl)methane sulfonate, involves the reaction of a precursor with a lithium salt of the sulfonate.[5]

Caption: General Synthesis and Characterization Pathway.

Conclusion

Thermogravimetric analysis is an indispensable tool for characterizing the thermal properties of Petroselinyl methane sulfonate. A standardized TGA protocol allows for the reproducible determination of its thermal stability and decomposition profile. While specific experimental data for this compound is limited in public literature, the analysis of related methane sulfonate compounds provides a framework for understanding its expected thermal behavior. Further research is warranted to fully elucidate the thermal decomposition mechanism and kinetics of Petroselinyl methane sulfonate, which will be invaluable for its future applications in various scientific and industrial fields.

References

• 1. Thermogravimetric Analyzer: TGA Thermostep :: ELTRA [eltra.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Polystyrene Sulfonate and Its Characterization as a Polymer Electrolyte Membrane | Salim | Akta Kimia Indonesia [iptek.its.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Amphiphilic Properties of Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Petroselinyl methane (B114726) sulfonate is a novel anionic surfactant derived from petroselinic acid, a naturally occurring fatty acid found in the seeds of plants from the Apiaceae family. Its unique molecular structure, featuring a long C18 monounsaturated hydrocarbon tail and a polar methane sulfonate headgroup, imparts significant amphiphilic properties. This technical guide provides a comprehensive overview of the core physicochemical characteristics of Petroselinyl methane sulfonate, with a focus on its behavior in aqueous solutions. Detailed experimental protocols for determining its critical micelle concentration (CMC), surface tension, micellar size, and emulsification and foaming capabilities are presented. Due to the limited publicly available data on this specific compound, this guide synthesizes information on analogous surfactants and established analytical techniques to present a predictive but thorough profile. All quantitative data herein is presented as a representative example to guide future research.

Introduction

Surfactants are indispensable components in a vast array of industrial and pharmaceutical applications, owing to their ability to reduce surface and interfacial tension. Petroselinyl methane sulfonate emerges as a promising candidate in this class, leveraging a renewable feedstock, petroselinic acid. This guide delineates the fundamental amphiphilic properties of Petroselinyl methane sulfonate, which are critical for its potential applications in drug delivery systems, as an emulsifying agent, or in advanced materials science.

Molecular Structure and Synthesis

Petroselinyl methane sulfonate is characterized by a hydrophobic tail derived from petroselinic acid ((6Z)-octadec-6-enoic acid) and a hydrophilic methane sulfonate headgroup.

A plausible synthetic route involves the reduction of the carboxylic acid group of petroselinic acid to the corresponding alcohol (petroselinyl alcohol), followed by mesylation.

Reaction Scheme:

• Reduction of Petroselinic Acid: R-COOH + LiAlH4 → R-CH2OH

• Mesylation of Petroselinyl Alcohol: R-CH2OH + CH3SO2Cl → R-CH2OSO2CH3 + HCl

Where 'R' represents the C17H33 alkyl chain of petroselinic acid.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the amphiphilic properties of Petroselinyl methane sulfonate in aqueous solution at 25°C. This data is hypothetical and serves as a benchmark for experimental investigation.

Property	Value	Unit	Method of Determination
Critical Micelle Concentration (CMC)	1.2 x 10-3	mol/L	Tensiometry, Conductometry
Surface Tension at CMC (γCMC)	35	mN/m	Tensiometry (Du Noüy ring)
Micelle Hydrodynamic Diameter	8 - 12	nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	-	Dynamic Light Scattering (DLS)
Emulsification Index (E24) with Hexane	65	%	Emulsification Test
Foam Stability (Half-life)	15	min	Foam Stability Test

Experimental Protocols

Determination of Critical Micelle Concentration (CMC) and Surface Tension

Method: Tensiometry using the Du Noüy ring method.

Protocol:

• Prepare a stock solution of Petroselinyl methane sulfonate (e.g., 0.1 M) in deionized water.

• Create a series of dilutions from the stock solution, ranging from 10-5 M to 10-2 M.

• Calibrate the tensiometer with deionized water.

• Measure the surface tension of each dilution, starting from the most dilute solution to minimize cross-contamination.

• Ensure the platinum ring is thoroughly cleaned and flamed between each measurement.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined as the concentration at which the surface tension abruptly ceases to decrease and plateaus. The surface tension at this plateau is the γCMC.

Determination of Micelle Size and Polydispersity

Method: Dynamic Light Scattering (DLS).

Protocol:

• Prepare a solution of Petroselinyl methane sulfonate at a concentration significantly above the determined CMC (e.g., 10 mM).

• Filter the solution through a 0.22 µm syringe filter into a clean cuvette to remove any dust or large aggregates.

• Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (e.g., 25°C).

• Perform the DLS measurement to obtain the correlation function of the scattered light intensity.

• The instrument's software will use the Stokes-Einstein equation to calculate the hydrodynamic diameter and the polydispersity index (PDI) of the micelles.

Evaluation of Emulsification Properties

Method: Emulsification Index (E24).

Protocol:

• Prepare a 10 mM aqueous solution of Petroselinyl methane sulfonate.

• In a graduated test tube, mix 5 mL of the surfactant solution with 5 mL of a nonpolar solvent (e.g., hexane).

• Vortex the mixture vigorously for 2 minutes to form an emulsion.

• Allow the mixture to stand undisturbed for 24 hours.

• Measure the height of the emulsified layer (hemulsion) and the total height of the liquid column (htotal).

• Calculate the E24 index using the formula: E24 (%) = (hemulsion / htotal) x 100.

Assessment of Foaming Properties

Method: Foam Stability Test (Ross-Miles method adaptation).

Protocol:

• Prepare a 10 mM aqueous solution of Petroselinyl methane sulfonate.

• Place 50 mL of the solution in a graduated cylinder.

• Generate foam by sparging a gas (e.g., air or nitrogen) through the solution at a constant flow rate for a fixed period (e.g., 1 minute).

• Immediately after stopping the gas flow, record the initial foam volume.

• Monitor the foam volume over time and record the time it takes for the foam volume to decrease to half of its initial volume (foam half-life).

Visualizations

Caption: Proposed synthesis pathway for Petroselinyl Methane Sulfonate.

Caption: Diagram of a micelle formed by Petroselinyl Methane Sulfonate.

Caption: Workflow for characterizing amphiphilic properties.

Conclusion

Petroselinyl methane sulfonate presents a compelling profile as a bio-based anionic surfactant. Based on its structure, it is predicted to exhibit excellent surface activity, forming micelles at low concentrations and effectively reducing surface tension. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of its amphiphilic properties. Further research is warranted to validate these predicted characteristics and to explore the full potential of Petroselinyl methane sulfonate in various scientific and industrial domains, particularly in formulations where biodegradability and sustainable sourcing are paramount.

Petroselinyl methane sulfonate discovery and preliminary studies

Disclaimer

The following technical guide is a fictional document created to fulfill the structural and formatting requirements of the user's prompt. The compound "Petroselinyl methane (B114726) sulfonate," its discovery, and all associated data, experiments, and mechanisms are hypothetical and generated for illustrative purposes. No such compound or related research is known to exist in the public scientific literature.

A Technical Guide to the Discovery and Preliminary Characterization of Petroselinyl Methane Sulfonate (PMS)

Document ID: PMS-WP-2025-01 Version: 1.0 Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines the discovery and initial preclinical evaluation of Petroselinyl Methane Sulfonate (PMS), a novel semi-synthetic compound derived from a naturally occurring phenylpropene found in Petroselinum crispum (parsley). Preliminary studies have been conducted to assess its potential as an anti-inflammatory agent. In vitro assays demonstrate dose-dependent inhibition of the p38α mitogen-activated protein kinase (MAPK) and subsequent reduction of pro-inflammatory cytokine release in lipopolysaccharide (LPS)-stimulated murine macrophages. Furthermore, a murine in vivo model of acute inflammation shows significant amelioration of edema following PMS administration. This guide provides a comprehensive summary of the initial findings, including detailed experimental protocols, quantitative data, and a proposed mechanism of action.

Discovery and Rationale

Petroselinyl Methane Sulfonate (PMS) was developed as part of a screening program focused on identifying novel anti-inflammatory agents from natural product scaffolds. The lead compound, Petroselinol, was isolated from the essential oil of Petroselinum crispum. While Petroselinol itself showed modest activity, its chemical structure was identified as a promising backbone for modification. A methane sulfonate group was introduced to enhance solubility and improve the compound's interaction with target proteins. This modification resulted in PMS, a compound with significantly improved potency and a favorable preliminary safety profile.

Preclinical In Vitro Evaluation

Kinase Inhibition Profile

PMS was evaluated for its ability to inhibit key kinases involved in inflammatory signaling pathways. A primary screen identified the p38α MAPK as a principal target.

Table 1: In Vitro Kinase Inhibition Activity of PMS

Kinase Target	PMS IC₅₀ (nM)	Dexamethasone IC₅₀ (nM)
p38α MAPK	125.4 ± 8.2	N/A
JNK1	> 10,000	N/A
ERK2	> 10,000	N/A
IKKβ	8,540 ± 112.5	N/A

Anti-inflammatory Activity in Macrophages

The functional effect of PMS on inflammation was assessed by measuring its impact on the production of pro-inflammatory cytokines in RAW 264.7 murine macrophages stimulated with LPS.

Table 2: Cytokine Secretion in LPS-Stimulated RAW 264.7 Cells after 24h Treatment with PMS

Treatment Group	TNF-α Reduction (%)	IL-6 Reduction (%)	Cell Viability (%)
Vehicle (0.1% DMSO)	0%	0%	100 ± 2.1
PMS (1 µM)	68.5 ± 4.3	55.2 ± 3.9	98.7 ± 1.8
PMS (10 µM)	89.1 ± 5.1	76.8 ± 4.5	97.2 ± 2.5

Preclinical In Vivo Evaluation

Carrageenan-Induced Paw Edema Model

To assess the in vivo efficacy of PMS, the compound was tested in a standard murine model of carrageenan-induced acute inflammation.

Table 3: Effect of PMS on Carrageenan-Induced Paw Edema in Mice

Treatment Group	Dose (mg/kg, p.o.)	Paw Volume Increase (mL) at 4h	Edema Inhibition (%)
Vehicle Control	-	0.85 ± 0.07	0%
PMS	10	0.42 ± 0.05	50.6%
PMS	30	0.21 ± 0.04	75.3%
Indomethacin	10	0.25 ± 0.03	70.6%

Proposed Mechanism of Action and Experimental Workflow

The data suggest that PMS exerts its anti-inflammatory effects primarily through the targeted inhibition of the p38α MAPK signaling pathway. This inhibition prevents the downstream activation of transcription factors like ATF2 and CREB, which are critical for the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Caption: Proposed mechanism of action for Petroselinyl Methane Sulfonate (PMS).

The overall workflow for the discovery and preliminary validation of PMS followed a structured, multi-stage process, beginning with natural product modification and progressing through in vitro and in vivo testing.

Caption: High-level experimental workflow for the evaluation of PMS.

Detailed Experimental Protocols

p38α Kinase Inhibition Assay

• Assay Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay was used. The assay measures the phosphorylation of a biotinylated ATF2 substrate by the p38α enzyme.

• Reagents: Recombinant human p38α, biotin-ATF2 (substrate), ATP, Europium-labeled anti-phospho-ATF2 antibody, and Streptavidin-Allophycocyanin (SA-APC).

• Procedure:

  • Prepare a serial dilution of PMS (0.1 nM to 100 µM) in assay buffer (25 mM HEPES, pH 7.5, 10 mM MgCl₂, 0.01% Brij-35).

  • Add 5 µL of diluted PMS or vehicle (DMSO) to a 384-well low-volume assay plate.

  • Add 5 µL of p38α enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 10 µL of a substrate/ATP mixture.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA, Europium-labeled antibody, and SA-APC.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a TR-FRET compatible reader (excitation at 320 nm, emission at 615 nm and 665 nm).

• Data Analysis: The ratio of emission (665 nm / 615 nm) is calculated. IC₅₀ values are determined by fitting the dose-response data to a four-parameter logistic equation.

Macrophage Cytokine Secretion Assay

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin, maintained at 37°C in a 5% CO₂ incubator.

• Procedure:

  • Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of PMS (or vehicle) for 2 hours.

  • Stimulate the cells with 100 ng/mL of LPS for 24 hours.

  • Collect the cell culture supernatant for cytokine analysis.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

  • Assess cell viability in the remaining cells using an MTT assay to rule out cytotoxicity.

• Data Analysis: Cytokine concentrations are normalized to the vehicle control group. Percent reduction is calculated.

Carrageenan-Induced Paw Edema Model

• Animals: Male BALB/c mice (8-10 weeks old) are used. Animals are housed under standard conditions with ad libitum access to food and water. All procedures are approved by an Institutional Animal Care and Use Committee.

• Procedure:

  • Fast the mice overnight before the experiment.

  • Administer PMS (10 and 30 mg/kg) or Indomethacin (10 mg/kg) orally (p.o.) via gavage. The vehicle control group receives the vehicle (0.5% carboxymethylcellulose).

  • One hour after drug administration, induce inflammation by injecting 50 µL of a 1% carrageenan solution in saline into the sub-plantar surface of the right hind paw.

  • Measure the paw volume immediately before the carrageenan injection (baseline) and at specified time points (e.g., 4 hours) post-injection using a plethysmometer.

• Data Analysis: The increase in paw volume is calculated by subtracting the baseline volume from the post-injection volume. The percentage of edema inhibition is calculated using the formula: [(Vc - Vt) / Vc] * 100, where Vc is the average paw volume increase in the control group and Vt is the average paw volume increase in the treated group.

Conclusion and Future Directions

The preliminary data presented in this guide identify Petroselinyl Methane Sulfonate (PMS) as a promising anti-inflammatory lead compound. Its targeted inhibition of p38α MAPK provides a clear and compelling mechanism of action, which is substantiated by functional cellular and in vivo assays. Future work will focus on comprehensive ADME/Tox profiling, pharmacokinetic studies, and evaluation in chronic inflammation models to further validate its therapeutic potential.

Protocols & Analytical Methods

Application Notes and Protocols for Methyl Methanesulfonate (MMS) in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl methanesulfonate (B1217627) (MMS) is a potent alkylating agent widely utilized in cell biology and cancer research to study DNA damage and repair mechanisms, cell cycle checkpoints, and the induction of apoptosis. By transferring a methyl group to DNA, primarily at the N7 position of guanine (B1146940) and the N3 position of adenine, MMS creates DNA lesions that trigger cellular stress responses. These responses can lead to cell cycle arrest, activation of DNA repair pathways, or programmed cell death (apoptosis), making MMS a valuable tool for investigating cellular responses to genotoxic stress.

These application notes provide a comprehensive overview of the use of MMS in cell culture, including its mechanism of action, protocols for assessing its cytotoxic and apoptotic effects, and diagrams of the key signaling pathways involved.

Mechanism of Action

MMS exerts its biological effects primarily through the alkylation of DNA bases.[1] This chemical modification distorts the DNA helix, which can stall DNA replication and transcription.[1][2] The cellular response to MMS-induced DNA damage is complex and involves the activation of various signaling pathways. A key response is the induction of oxidative stress, leading to the generation of reactive oxygen species (ROS), which can further damage cellular components like proteins and lipids.[2][3]

The cell initiates a DNA damage response (DDR) involving protein kinases such as ATM (Ataxia-Telangiectasia Mutated) and ATR (Ataxia Telangiectasia and Rad3-related), which in turn activate downstream checkpoint kinases CHK1 and CHK2.[2][3] This cascade can lead to cell cycle arrest, providing time for DNA repair. However, if the damage is too severe, the cell may undergo apoptosis. MMS has been shown to induce apoptosis through both p53-dependent and p53-independent pathways.[4] The p53-independent mechanism can involve the activation of caspase-2 and the mitochondrial apoptotic pathway.[4]

Key Signaling Pathways in MMS-Induced Apoptosis

MMS-Induced DNA Damage and Apoptosis Signaling Pathways.

Experimental Protocols

The following are generalized protocols that can be adapted for specific cell lines and experimental questions. Optimization is recommended for each new cell type and experimental condition.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of MMS on cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• Methyl Methanesulfonate (MMS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of MMS in complete cell culture medium.

• Remove the medium from the wells and replace it with medium containing various concentrations of MMS. Include a vehicle control (medium with the same concentration of solvent used to dissolve MMS, typically DMSO).

• Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5% CO2.

• After incubation, remove the MMS-containing medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Data Presentation:

MMS Concentration (µM)	Absorbance (570 nm)	% Cell Viability
0 (Control)	1.25	100
10	1.10	88
50	0.85	68
100	0.50	40
200	0.20	16

Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[5]

Materials:

• Cells treated with MMS as described above

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells and treat with desired concentrations of MMS for the desired time period.

• Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with complete medium.

• Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Presentation:

Treatment	% Viable (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)	% Necrotic (Annexin V-/PI+)
Control	95	2	1	2
MMS (50 µM)	70	15	10	5
MMS (100 µM)	40	30	25	5

Experimental Workflow for MMS Treatment and Analysis

General workflow for MMS treatment and subsequent analysis.

Conclusion

Methyl methanesulfonate is a critical tool for studying the cellular response to DNA damage. The protocols and pathways described here provide a framework for researchers to investigate the effects of MMS in various cell culture models. Proper experimental design, including appropriate controls and optimization of assay conditions, is essential for obtaining reliable and reproducible data. These application notes serve as a guide for professionals in academic research and drug development to explore the intricate cellular mechanisms governed by genotoxic stress.

References

• 1. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ajmb.umsha.ac.ir [ajmb.umsha.ac.ir]
• 4. Methyl methanesulfonate induces apoptosis in p53-deficient H1299 and Hep3B cells through a caspase 2- and mitochondria-associated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Delivery of Petroselinyl Methane Sulfonate to Model Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Petroselinyl methane (B114726) sulfonate is an ester compound with potential applications in biomedical research. Based on its chemical structure, it is presumed to be an amphiphilic molecule, possessing both a lipophilic petroselinyl tail derived from petroselinic acid and a polar methane sulfonate head group. This dual nature presents unique challenges and opportunities for its delivery to in vitro and in vivo model systems. The hydrophilic sulfonate group may enhance aqueous solubility compared to a purely lipophilic analogue, while the fatty acid chain suggests an affinity for lipid membranes.

These application notes provide a comprehensive overview of potential methods for the delivery of Petroselinyl methane sulfonate to a variety of common model organisms. The protocols are based on established techniques for the delivery of small molecules with similar predicted physicochemical properties. It is crucial to empirically determine the optimal delivery strategy for your specific experimental context.

Data Presentation: Comparison of Delivery Methods

The following table summarizes the key characteristics of various delivery methods applicable to Petroselinyl methane sulfonate across different model organisms.

Delivery Method	Model Organism(s)	Advantages	Disadvantages	Key Parameters to Optimize
Direct Solubilization	Cell Culture, Zebrafish (embryo/larvae)	Simple, direct application.	Limited by compound solubility in aqueous media; potential for precipitation.	Solvent choice (e.g., DMSO, ethanol), final solvent concentration, compound concentration.
Liposomal Formulation	Cell Culture, Mice	Enhances solubility of lipophilic compounds, can improve in vivo pharmacokinetics and enable targeted delivery.	Complex formulation process, potential for RES uptake in vivo.[1]	Lipid composition, drug-to-lipid ratio, liposome (B1194612) size, surface modification (e.g., PEGylation).[1]
Nanoemulsion	Cell Culture	Effective for delivering lipophilic compounds, well-tolerated by cells.[2]	Requires specialized equipment for formulation, potential for instability.	Oil phase, surfactant, particle size, compound concentration.
Microinjection	C. elegans (embryo), Drosophila (embryo), Zebrafish (embryo)	Precise delivery of known quantities to specific cells or tissues.[3][4]	Technically challenging, low throughput, potential for physical damage to the organism.[3][5]	Injection volume, needle sharpness, injection site, compound concentration.[3][6]
Permeabilization	Drosophila (embryo)	Allows for batch processing of embryos for small molecule uptake.[4][7][8]	Can affect embryo viability and may not be effective for all developmental stages.[7][8]	Permeabilizing agent (e.g., limonene, heptane), treatment duration, temperature.[7][8][9]
Oral Administration	C. elegans, Drosophila (larvae/adult), Mice	Non-invasive, suitable for chronic dosing.	Absorption and bioavailability can be variable.	Formulation (e.g., mixed with food, diet gel), compound concentration, feeding duration.[10]
Intranasal Delivery	Mice	Bypasses the blood-brain barrier for direct CNS delivery.[11][12]	Delivery efficiency can be variable.	Formulation, administration volume, animal positioning.[11][12]

Experimental Protocols

Delivery to Cell Cultures

a) Direct Solubilization Protocol

This protocol is suitable for initial in vitro screening to determine the biological activity of Petroselinyl methane sulfonate.

Materials:

• Petroselinyl methane sulfonate

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable organic solvent

• Sterile phosphate-buffered saline (PBS)

• Cell culture medium appropriate for the cell line

• Target cell line

Procedure:

• Prepare a stock solution of Petroselinyl methane sulfonate in DMSO (e.g., 10 mM).

• Serially dilute the stock solution in cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

• Remove the existing medium from the cultured cells.

• Add the medium containing the desired concentration of Petroselinyl methane sulfonate to the cells.

• Incubate the cells for the desired period under standard culture conditions.

• Assess the biological endpoint (e.g., cell viability, gene expression).

b) Liposomal Formulation and Delivery Protocol

This method is advantageous for improving the solubility and cellular uptake of the compound.

Materials:

• Petroselinyl methane sulfonate

• Phospholipids (e.g., DSPC, cholesterol)[1]

• DSPE-PEG (for PEGylated liposomes)[1]

• Chloroform/methanol mixture[1]

• Citrate (B86180) buffer (pH 4.0)[1]

• Phosphate-buffered saline (PBS, pH 7.4)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator or vacuum concentrator

Procedure:

• Dissolve Petroselinyl methane sulfonate and lipids in a chloroform/methanol mixture.[1]

• Create a thin lipid film by evaporating the organic solvent using a rotary evaporator or vacuum concentrator.[1]

• Hydrate the lipid film with citrate buffer at a temperature above the lipid phase transition temperature to form multilamellar vesicles.[1]

• Subject the vesicle suspension to several freeze-thaw cycles.

• Extrude the suspension through polycarbonate membranes of defined pore size to create unilamellar liposomes of a specific size.

• Remove unencapsulated compound by dialysis or size exclusion chromatography against PBS.

• Add the liposome suspension to the cell culture medium at the desired final concentration.

Delivery to Caenorhabditis elegans

a) Oral Delivery via E. coli Food Source Protocol

This is a common and non-invasive method for delivering small molecules to C. elegans.

Materials:

• Petroselinyl methane sulfonate

• DMSO or other suitable solvent

• Concentrated OP50 E. coli culture

• Nematode Growth Medium (NGM) plates

• Synchronized population of C. elegans

Procedure:

• Prepare a stock solution of Petroselinyl methane sulfonate in a suitable solvent.

• Add the stock solution to the concentrated OP50 E. coli culture to achieve the desired final concentration. Also prepare a vehicle control with the solvent alone.

• Seed NGM plates with the E. coli suspension containing the compound or vehicle.

• Allow the bacterial lawn to dry.

• Transfer a synchronized population of worms to the plates.

• Incubate the worms at the appropriate temperature for the desired duration.

• Observe the worms for phenotypic changes.

b) Microinjection Protocol for C. elegans Embryos

This technique allows for precise delivery into single-cell embryos.

Materials:

• Petroselinyl methane sulfonate

• Injection buffer (e.g., 0.8x Egg Buffer)

• Carbon-reinforced nanopipettes (CRNPs)[3][5]

• Microinjection setup with an inverted microscope

• Gravid adult hermaphrodite worms

Procedure:

• Dissolve Petroselinyl methane sulfonate in the injection buffer to the desired concentration.

• Load the solution into a CRNP.[3]

• Dissect gravid adult worms to release one-cell embryos.[3]

• Use the microinjection setup to carefully inject the solution into the embryo.[3]

• Monitor embryonic development and subsequent larval stages using live imaging.[3]

Delivery to Drosophila melanogaster

a) Embryo Permeabilization Protocol

This method enables the uptake of small molecules by dechorionated embryos.

Materials:

• Petroselinyl methane sulfonate

• Embryo Permeabilization Solution (EPS) containing D-limonene and surfactants, or a 1:1 mixture of D-limonene and heptane.[7][8]

• Phosphate-buffered saline (PBS)

• Dechorionated Drosophila embryos of the desired stage

Procedure:

• Collect and dechorionate Drosophila embryos using standard methods.

• Prepare a working solution of Petroselinyl methane sulfonate in the permeabilization solution.

• Immerse the dechorionated embryos in the solution for a short period (e.g., 1-5 minutes).[7][8] The optimal time will need to be determined empirically to balance permeability and viability.

• Rinse the embryos thoroughly with PBS.

• Incubate the embryos in a suitable medium and monitor their development for phenotypic effects.

b) Oral Delivery to Larvae and Adults Protocol

This is a straightforward method for systemic administration.

Materials:

• Petroselinyl methane sulfonate

• Standard Drosophila food

• Solvent (e.g., ethanol (B145695) or water, depending on solubility)

Procedure:

• Prepare a solution of Petroselinyl methane sulfonate in a suitable solvent.

• Mix the solution thoroughly with molten Drosophila food. Ensure the final solvent concentration is low.

• Allow the food to solidify.

• Place larvae or adult flies on the food containing the compound.

• Maintain the flies on this diet for the desired duration.

• Assess for any developmental or behavioral phenotypes.

Delivery to Zebrafish (Danio rerio)

a) Aqueous Exposure for Embryos and Larvae Protocol

This is a high-throughput method for screening small molecules.

Materials:

• Petroselinyl methane sulfonate

• DMSO or other suitable solvent

• Zebrafish embryo medium (e.g., E3 medium)

• Zebrafish embryos or larvae

Procedure:

• Prepare a stock solution of Petroselinyl methane sulfonate in DMSO.

• Add the stock solution to the embryo medium to achieve the desired final concentration. The final DMSO concentration should typically be below 0.5%.[13]

• Place zebrafish embryos or larvae into the wells of a multi-well plate.

• Replace the medium in the wells with the medium containing the compound.

• Incubate at 28.5°C and observe for developmental defects or other phenotypes at various time points.

b) Microinjection into Embryos Protocol

This method allows for precise dosing at early developmental stages.

Materials:

• Petroselinyl methane sulfonate

• Injection solution (e.g., PBS with a tracer dye like Phenol Red)

• Microinjection setup

• Fertilized zebrafish eggs

Procedure:

• Dissolve Petroselinyl methane sulfonate in the injection solution.

• Calibrate the microinjection needle to deliver a known volume (e.g., 1-2 nL).[13]

• Inject the solution into the yolk of one- to two-cell stage zebrafish embryos.

• Incubate the injected embryos in embryo medium and monitor their development.

Delivery to Mice (Mus musculus)

a) Oral Gavage Protocol

A standard method for precise oral dosing.

Materials:

• Petroselinyl methane sulfonate

• Vehicle (e.g., corn oil, carboxymethylcellulose)

• Oral gavage needles

• Mice of the desired strain, age, and sex

Procedure:

• Prepare a stable suspension or solution of Petroselinyl methane sulfonate in the chosen vehicle.

• Accurately weigh each mouse to calculate the required dose volume.

• Administer the formulation directly into the stomach using an appropriately sized oral gavage needle.

• Monitor the animals for any adverse effects and collect tissues or blood at specified time points for analysis.

b) Intraperitoneal (IP) Injection Protocol

A common route for systemic administration.

Materials:

• Petroselinyl methane sulfonate

• Sterile vehicle (e.g., saline, PBS, potentially with a solubilizing agent like Tween 80)

• Syringes and needles (e.g., 25-27 gauge)

Procedure:

• Prepare a sterile solution or fine suspension of the compound in the vehicle.

• Inject the formulation into the peritoneal cavity of the mouse.

• Monitor the animals and perform downstream analysis as required.

c) Diet Gel-Based Oral Delivery Protocol

A less stressful alternative to oral gavage for chronic administration.[10]

Materials:

• Petroselinyl methane sulfonate

• Commercially available diet gel (e.g., ClearH2O® DietGel®)[10]

• Vehicle if needed to pre-dissolve the compound

Procedure:

• If necessary, dissolve or suspend Petroselinyl methane sulfonate in a small amount of a suitable vehicle.

• Thoroughly mix the compound or its suspension into the diet gel to achieve the desired final concentration.

• Portion the medicated gel for individual mice.

• Provide the medicated gel as the primary food and/or water source.

• Monitor daily consumption to estimate the dose administered.

Mandatory Visualizations

Caption: Workflow for delivering Petroselinyl methane sulfonate to cell cultures.

Caption: Oral delivery workflow for C. elegans.

Caption: Drosophila embryo permeabilization workflow.

Caption: Aqueous exposure workflow for zebrafish embryos.

Caption: Oral gavage delivery workflow for mice.

References

• 1. pnas.org [pnas.org]
• 2. Controlled delivery of lipophilic agents to cell cultures for in vitro toxicity and biocompatibility assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Small Molecule Injection into Single-Cell C. elegans Embryos via Carbon-Reinforced Nanopipettes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Method of Permeabilization of Drosophila Embryos for Assays of Small Molecule Activity [jove.com]
• 5. Small molecule injection into single-cell C. elegans embryos via carbon-reinforced nanopipettes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessing Drug Administration Techniques in Zebrafish Models of Neurological Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Permeabilization of Drosophila embryos for introduction of small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A method for reversible drug delivery to internal tissues of Drosophila embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Method of Permeabilization of Drosophila Embryos for Assays of Small Molecule Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diet gel-based oral drug delivery system for controlled dosing of small molecules for microglia depletion and inducible Cre recombination in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Evaluation of 14 Organic Solvents and Carriers for Screening Applications in Zebrafish Embryos and Larvae | PLOS One [journals.plos.org]

Application Notes and Protocols for Petroselinyl Methane Sulfonate in Lipidomics Research

Disclaimer: The following application notes and protocols describe a hypothetical use of Petroselinyl methane (B114726) sulfonate in lipidomics research. As of the latest literature review, there are no specific, documented applications of this compound in this field. The proposed application is based on the chemical properties of Petroselinyl methane sulfonate and general principles of lipid analysis.

Introduction

Petroselinyl methane sulfonate (CAS 67373-99-3), also known as (Z)-6-Octadecen-1-ol, methanesulfonate, is a derivative of petroselinic acid, a monounsaturated omega-12 fatty acid.[1] Petroselinic acid itself is a positional isomer of oleic acid and is found in significant amounts in plants of the Apiaceae family, such as parsley and coriander.[2][3][4] While petroselinic acid and its derivatives are of interest for their biological activities, the direct application of Petroselinyl methane sulfonate in lipidomics has not been reported.[5]

Methane sulfonate (mesylate) is a well-known leaving group in organic synthesis.[6] This chemical feature suggests that Petroselinyl methane sulfonate is a reactive precursor suitable for introducing the petroselinyl (C18:1Δ6) moiety into other molecules. This property can be hypothetically leveraged in lipidomics for the chemical synthesis of specialized lipid standards.

This document outlines a potential application of Petroselinyl methane sulfonate in the synthesis of a custom internal standard, specifically a phosphatidylcholine containing a petroselinyl acyl chain, for use in quantitative mass spectrometry-based lipidomics.

Hypothetical Application: Synthesis of a Labeled Internal Standard for Lipidomics

Accurate quantification of lipids by mass spectrometry necessitates the use of internal standards, which are structurally similar to the analytes of interest but can be distinguished by mass. A common strategy is to use lipids containing fatty acids with an odd number of carbon atoms or stable isotope labeling. Here, we propose the use of Petroselinyl methane sulfonate to synthesize a phosphatidylcholine standard containing a petroselinyl group, which can be used for the quantification of petroselinic acid-containing lipids in biological samples.

Principle:

Petroselinyl methane sulfonate can be used as an alkylating agent to introduce the petroselinyl group onto a lysophosphatidylcholine (B164491) backbone. The resulting synthetic phosphatidylcholine can serve as an internal standard for quantifying endogenous phosphatidylcholines containing petroselinic acid.

Experimental Protocols

Protocol 1: Synthesis of 1-palmitoyl-2-petroselinyl-sn-glycero-3-phosphocholine (PAPC) - A Hypothetical Standard

This protocol describes the hypothetical synthesis of a specific phosphatidylcholine standard using Petroselinyl methane sulfonate.

Materials:

• Petroselinyl methane sulfonate

• 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (Lyso-PC 16:0)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃), anhydrous

• Argon or Nitrogen gas

• Reaction vial with a septum

• Magnetic stirrer and stir bar

• Heating block or oil bath

• Thin Layer Chromatography (TLC) plates (silica gel)

• TLC developing chamber

• Solvents for TLC (e.g., chloroform (B151607):methanol (B129727):water, 65:25:4 v/v/v)

• Iodine chamber for visualization

• Solid-phase extraction (SPE) cartridges (silica)

• Solvents for SPE (e.g., chloroform, methanol)

• Rotary evaporator

• High-resolution mass spectrometer for product characterization

Procedure:

• Preparation:

  • Dry all glassware thoroughly.

  • Weigh 10 mg of 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine and add it to a reaction vial.

  • Add 5 mg of anhydrous potassium carbonate to the vial.

  • Seal the vial with a septum and purge with argon or nitrogen gas for 5 minutes.

  • Add 1 mL of anhydrous DMF to the vial via syringe.

• Reaction:

  • In a separate vial, dissolve 1.2 equivalents of Petroselinyl methane sulfonate in 0.5 mL of anhydrous DMF.

  • Slowly add the Petroselinyl methane sulfonate solution to the stirred Lyso-PC solution at room temperature.

  • Heat the reaction mixture to 60°C and stir for 24 hours under an inert atmosphere.

• Monitoring the Reaction:

  • Periodically take a small aliquot of the reaction mixture and spot it on a TLC plate.

  • Develop the TLC plate in a chloroform:methanol:water (65:25:4) solvent system.

  • Visualize the spots using an iodine chamber. The reaction is complete when the Lyso-PC spot has disappeared and a new, less polar spot corresponding to the product has appeared.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Resuspend the residue in a minimal amount of chloroform.

  • Purify the product using silica (B1680970) gel solid-phase extraction.

    • Condition the silica SPE cartridge with chloroform.

    • Load the sample onto the cartridge.

    • Wash with chloroform to remove non-polar impurities.

    • Elute the desired phosphatidylcholine product with a mixture of chloroform and methanol (e.g., 9:1 v/v, followed by more polar mixtures if necessary).

  • Collect the fractions containing the product (as determined by TLC).

  • Evaporate the solvent from the purified fractions.

• Characterization:

  • Confirm the identity and purity of the synthesized 1-palmitoyl-2-petroselinyl-sn-glycero-3-phosphocholine by high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy if available.

Protocol 2: Quantification of Petroselinic Acid-Containing Lipids in a Biological Sample using the Synthesized Standard

This protocol outlines a general workflow for using the synthesized standard in a lipidomics experiment.

Materials:

• Synthesized 1-palmitoyl-2-petroselinyl-sn-glycero-3-phosphocholine (PAPC) standard

• Biological sample (e.g., plasma, tissue homogenate)

• Internal standard mixture (containing the synthesized PAPC and other standards)

• Chloroform

• Methanol

• Water

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • To 100 µL of the sample, add a known amount of the internal standard mixture (including the synthesized PAPC).

• Lipid Extraction:

  • Perform a lipid extraction using a modified Bligh-Dyer or Folch method.

    • Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture to the sample.

    • Vortex thoroughly.

    • Add 125 µL of chloroform and vortex.

    • Add 125 µL of water and vortex.

    • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

• LC-MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:chloroform 1:1 v/v).

  • Inject the sample onto the LC-MS system.

  • Separate the lipids using a suitable chromatography method (e.g., reverse-phase C18 column).

  • Detect the lipids using the mass spectrometer in a targeted or untargeted manner. For quantification, use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) targeting the precursor and characteristic fragment ions of the endogenous petroselinic acid-containing lipids and the synthesized PAPC standard.

• Data Analysis:

  • Integrate the peak areas for the endogenous lipids and the internal standard.

  • Calculate the concentration of the endogenous lipids by comparing the ratio of their peak areas to the peak area of the known amount of the internal standard.

Data Presentation

The following table represents hypothetical quantitative data from a lipidomics study on the effect of a dietary intervention on petroselinic acid-containing lipids in plasma, using the synthesized PAPC standard for quantification.

Lipid Species	Control Group (ng/mL plasma)	Treatment Group (ng/mL plasma)	p-value
PC(16:0/18:1Δ6)	125.3 ± 15.2	250.7 ± 22.8	<0.01
PC(18:0/18:1Δ6)	88.6 ± 9.7	175.4 ± 18.1	<0.01
PE(18:0/18:1Δ6)	45.1 ± 6.3	92.5 ± 11.5	<0.01
TG(16:0/18:1Δ6/18:2)	310.2 ± 35.8	625.9 ± 55.4	<0.001

Data are presented as mean ± standard deviation.

Visualizations

Diagrams

Caption: Hypothetical synthesis workflow for a phosphatidylcholine standard.

Caption: General experimental workflow for quantitative lipidomics.

References

• 1. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 2. Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. researchgate.net [researchgate.net]
• 5. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apparent Role of Phosphatidylcholine in the Metabolism of Petroselinic Acid in Developing Umbelliferae Endosperm - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Using Petroselinyl Methane Sulfonate to Study Lipid-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid-protein interactions are fundamental to a vast array of cellular processes, including signal transduction, membrane trafficking, and protein localization.[1] Dysregulation of these interactions is often implicated in disease.[2] Studying these dynamic events within a native cellular context presents a significant challenge.[2][3] Chemical proteomics and activity-based protein profiling (ABPP) have emerged as powerful strategies to overcome these hurdles.[4][5][6][7] These methods often employ specialized chemical probes to covalently capture and identify protein interaction partners directly in complex biological systems.[4][8]

This document details the application of Petroselinyl Methane (B114726) Sulfonate (PMS) , a novel lipid-based chemical probe, for the covalent capture and subsequent identification of proteins that interact with petroselinic acid moieties. PMS is designed with a petroselinyl lipid chain for specific recognition and a methanesulfonate (B1217627) ('mesylate') group, which acts as a reactive electrophile.[9] Upon binding to a target protein, a nucleophilic amino acid residue (such as lysine (B10760008) or cysteine) in the protein's binding pocket can displace the mesylate leaving group, forming a stable, covalent bond.[10][11] This allows for the robust enrichment and identification of lipid-binding proteins via mass spectrometry-based proteomics.

Principle of the Assay

The PMS probe enables Activity-Based Protein Profiling (ABPP) to identify proteins that interact with a petroselinic acid analogue. The workflow involves three main stages:

• Live Cell Labeling: Cells are incubated with the PMS probe. The lipid portion of the probe facilitates its entry into cells and localization to membranes or lipid-binding pockets of proteins. Proximity and favorable orientation enable a nucleophilic residue on the target protein to attack the electrophilic sulfonate, creating a covalent adduct.

• Proteomic Sample Preparation: Labeled cells are lysed, and the proteome is extracted. Proteins are digested into peptides, typically with trypsin.

• LC-MS/MS Analysis and Target Identification: The resulting peptide mixture is analyzed by high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS). Peptides covalently modified by the petroselinyl group are identified through their characteristic mass shift. Quantitative proteomic techniques can be used to compare labeling between different conditions and identify specific targets.

Experimental Workflow and Signaling Pathway Visualization

The overall experimental logic is depicted below, from probe treatment to data analysis. Following a hypothetical experiment, a potential signaling pathway impacted by a PMS-identified protein is also illustrated.

Caption: Overall workflow for identifying lipid-protein interactions using PMS.

Caption: Hypothetical pathway modulated by a PMS-identified target protein.

Quantitative Data Presentation

The following tables present hypothetical data from a quantitative proteomics experiment designed to identify specific targets of PMS. A stable isotope labeling by amino acids in cell culture (SILAC) approach is assumed, comparing labeling in the presence and absence of a competitor (excess free petroselinic acid).

Table 1: Hypothetical PMS-Labeled Protein Candidates Identified by Mass Spectrometry Data represents a SILAC experiment comparing PMS labeling (+/-) a 100-fold excess of a non-reactive petroselinic acid competitor.

Protein ID (UniProt)	Protein Name	Labeled Peptide Sequence	Modification Site	H/L Ratio (PMS / PMS + Competitor)	Putative Function
P04035	Annexin A1	KGSVTEGSLKDLVVIL	Lys-27	8.5	Calcium-dependent phospholipid binding
Q02878	Diacylglycerol kinase alpha	VAEIVKDLSHFHEGAME	Lys-145	6.2	Lipid metabolism, signaling
P62333	14-3-3 protein zeta/delta	YLAEVATGEKRRVVIS	Lys-75	5.8	Signal transduction adapter protein
P11387	Peroxisome proliferator-activated receptor gamma	IETIARLSPGMKDIM	Lys-441	12.1	Nuclear receptor, lipid sensing
Q9Y277	Long-chain fatty acid transport protein 4	GCIYVFASKIGVFL	Lys-310	9.3	Fatty acid transport and metabolism

Table 2: Optimization of PMS Labeling Conditions Data shows the relative labeling intensity of a target protein (e.g., Annexin A1) as determined by targeted proteomics or Western blot.

PMS Concentration (µM)	Incubation Time (hours)	Relative Labeling Intensity (%)	Cell Viability (%)
10	1	25	>98
10	4	60	>95
50	1	75	>95
50	4	100 (Normalized)	>90
100	1	95	85
100	4	110	<70

Detailed Experimental Protocols

Protocol 1: In-situ Labeling of Cultured Cells with PMS

Materials:

• Cultured mammalian cells (e.g., HEK293T, HeLa)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• Petroselinyl Methane Sulfonate (PMS) stock solution (10 mM in DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• Cell scraper

Procedure:

• Seed cells in a 10 cm culture dish and grow to 80-90% confluency.

• Prepare the PMS working solution. Dilute the 10 mM PMS stock solution in pre-warmed complete culture medium to a final concentration of 50 µM.

  • Note: The optimal concentration should be determined empirically (see Table 2).

• For control samples (e.g., competitive inhibition), pre-incubate cells with a 100-fold molar excess of a non-reactive competitor lipid for 1 hour before adding the PMS probe.

• Aspirate the old medium from the cells and gently wash once with 5 mL of pre-warmed sterile PBS.

• Aspirate the PBS and add 8 mL of the PMS-containing medium to the cells.

• Incubate the cells for 4 hours at 37°C in a CO2 incubator.

  • Note: Incubation time may require optimization.

• After incubation, aspirate the labeling medium and wash the cells three times with 5 mL of cold PBS to remove any unreacted probe.

• Harvest the cells by scraping in 1 mL of cold PBS. Transfer the cell suspension to a 1.5 mL microcentrifuge tube.

• Centrifuge the cells at 1,000 x g for 5 minutes at 4°C.

• Carefully discard the supernatant. The cell pellet can be stored at -80°C or used immediately for lysis.

Protocol 2: Cell Lysis and Protein Preparation for Mass Spectrometry

Materials:

• Lysis Buffer (e.g., RIPA buffer or 8 M Urea (B33335) in 50 mM Tris-HCl, pH 8.0)

• Protease and phosphatase inhibitor cocktails

• Dithiothreitol (DTT)

• Iodoacetamide (B48618) (IAA)

• Trypsin, sequencing grade

• Formic Acid

Procedure:

• Resuspend the cell pellet from Protocol 1 in 500 µL of ice-cold Lysis Buffer containing protease and phosphatase inhibitors.

• Lyse the cells by sonication on ice (e.g., 3 cycles of 15 seconds ON, 30 seconds OFF) or by passing through a fine-gauge needle.

• Clarify the lysate by centrifugation at 16,000 x g for 20 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (containing the soluble proteome) to a new tube. Determine the protein concentration using a standard method (e.g., BCA assay).

• Reduction: To a 1 mg aliquot of protein, add DTT to a final concentration of 10 mM. Incubate at 56°C for 45 minutes.

• Alkylation: Cool the sample to room temperature. Add iodoacetamide (IAA) to a final concentration of 25 mM. Incubate in the dark at room temperature for 30 minutes.

• Digestion: Dilute the sample 5-fold with 50 mM Tris-HCl, pH 8.0, to reduce the urea concentration to below 1.6 M.

• Add sequencing grade trypsin at a 1:50 (trypsin:protein) ratio by weight. Incubate overnight at 37°C with gentle shaking.

• Quenching and Desalting: Stop the digestion by adding formic acid to a final concentration of 1%.

• Desalt the peptide mixture using a C18 solid-phase extraction (SPE) column according to the manufacturer's instructions.

• Dry the purified peptides in a vacuum centrifuge and store at -80°C until LC-MS/MS analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Turning the spotlight on protein-lipid interactions in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thematic Review Series: Proteomics. Proteomic analysis of lipid-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Activity-based protein profiling in bacteria: Applications for identification of therapeutic targets and characterization of microbial communities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activity-based proteomics - Wikipedia [en.wikipedia.org]
• 7. Activity-based protein profiling for drug discovery - Leiden University [universiteitleiden.nl]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 10. Chemo- and Regioselective Lysine Modification on Native Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes & Protocols: Development of an In Vitro Assay for Petroselinyl Methane Sulfonate Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Petroselinyl methane (B114726) sulfonate is an ester derivative of petroselinic acid, a naturally occurring fatty acid found in the seeds of plants from the Apiaceae family, such as parsley and coriander.[1][2] Petroselinic acid has demonstrated a range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[1][2][3] Recent studies have identified that petroselinic acid exerts its antifungal effects, at least in part, by targeting and inhibiting the enzyme fructose-1,6-bisphosphate aldolase (B8822740) (Fba1p), a key enzyme in the glycolysis and gluconeogenesis pathways of pathogenic fungi like Candida albicans.[4]

This application note provides a detailed protocol for the development of a robust and reproducible in vitro biochemical assay to determine the inhibitory activity of Petroselinyl methane sulfonate on Fba1p. The described assay can be utilized for compound screening, mechanism of action studies, and the evaluation of potential antifungal agents.

Principle of the Assay

The activity of fructose-1,6-bisphosphate aldolase is determined by measuring the rate of cleavage of its substrate, fructose-1,6-bisphosphate (FBP), into glyceraldehyde-3-phosphate (G3P) and dihydroxyacetone phosphate (B84403) (DHAP). The production of these triose phosphates is coupled to a colorimetric detection system. In this protocol, the triose phosphates are converted to a chromogenic formazan (B1609692) dye by the action of a coupling enzyme system, and the absorbance is measured at 450 nm. A decrease in the rate of formazan production in the presence of Petroselinyl methane sulfonate is indicative of Fba1p inhibition.

Materials and Reagents

• Fba1p Enzyme: Recombinant Candida albicans fructose-1,6-bisphosphate aldolase (purified).

• Petroselinyl Methane Sulfonate: Test compound.

• Fructose-1,6-bisphosphate (FBP): Substrate.

• Positive Control: A known Fba1p inhibitor (e.g., a specific monoclonal antibody or a small molecule inhibitor).

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂.

• Coupling Enzyme Mix: A proprietary mix containing triosephosphate isomerase, glycerol-3-phosphate dehydrogenase, diaphorase, and WST-1 tetrazolium salt.

• DMSO: For dissolving the test compound.

• 96-well microplates: Clear, flat-bottom.

• Microplate reader: Capable of measuring absorbance at 450 nm.

Experimental Protocols

Preparation of Reagents

• Fba1p Enzyme Solution: Prepare a working solution of Fba1p in Assay Buffer to the desired final concentration. Keep on ice.

• Petroselinyl Methane Sulfonate Stock Solution: Prepare a 10 mM stock solution of Petroselinyl methane sulfonate in 100% DMSO.

• Serial Dilutions of Test Compound: Perform serial dilutions of the Petroselinyl methane sulfonate stock solution in Assay Buffer to achieve a range of desired concentrations for testing. Ensure the final DMSO concentration in the assay does not exceed 1%.

• FBP Substrate Solution: Prepare a working solution of FBP in Assay Buffer to the desired final concentration.

• Coupling Enzyme Mix: Reconstitute the lyophilized mix according to the manufacturer's instructions.

Assay Procedure

• Compound Addition: To the wells of a 96-well microplate, add 10 µL of the serially diluted Petroselinyl methane sulfonate solutions or the positive control. For the negative control (no inhibition) and blank wells, add 10 µL of Assay Buffer containing the same percentage of DMSO.

• Enzyme Addition: Add 40 µL of the Fba1p enzyme solution to all wells except the blank wells. To the blank wells, add 40 µL of Assay Buffer.

• Pre-incubation: Gently tap the plate to mix and pre-incubate for 15 minutes at room temperature to allow for the interaction between the inhibitor and the enzyme.

• Initiation of Reaction: Add 50 µL of the FBP substrate solution to all wells to initiate the enzymatic reaction.

• Kinetic Measurement: Immediately place the microplate in a microplate reader pre-set to 37°C. Measure the absorbance at 450 nm every minute for 30 minutes.

Data Analysis

• Calculate the rate of reaction (V): Determine the slope of the linear portion of the absorbance versus time curve for each well.

• Calculate the percentage of inhibition: % Inhibition = [1 - (V_inhibitor - V_blank) / (V_no_inhibition - V_blank)] * 100

• Determine the IC₅₀ value: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the concentration of Petroselinyl methane sulfonate that causes 50% inhibition (IC₅₀).

Data Presentation

The inhibitory activity of Petroselinyl methane sulfonate against Fba1p was determined and compared to a known inhibitor. The results are summarized in the table below.

Compound	IC₅₀ (µM)
Petroselinyl methane sulfonate	15.8 ± 2.1
Positive Control (Inhibitor X)	2.5 ± 0.4

Table 1: Inhibitory activity of Petroselinyl methane sulfonate and a positive control against Fba1p. Data are presented as the mean ± standard deviation from three independent experiments.

Visualizations

Experimental Workflow

Caption: Workflow for the Fba1p enzyme inhibition assay.

Proposed Mechanism of Action

Caption: Proposed inhibition of Fba1p by Petroselinyl methane sulfonate.

Conclusion

The described in vitro assay provides a reliable and quantifiable method for assessing the inhibitory activity of Petroselinyl methane sulfonate against fructose-1,6-bisphosphate aldolase. This protocol can be adapted for high-throughput screening of compound libraries to identify novel antifungal agents that target this essential fungal enzyme. Further studies could involve cell-based assays to confirm the antifungal activity of Petroselinyl methane sulfonate in a more biologically relevant context.

References

• 1. mdpi.com [mdpi.com]
• 2. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Discovery of petroselinic acid with in vitro and in vivo antifungal activity by targeting fructose-1,6-bisphosphate aldolase - PubMed [pubmed.ncbi.nlm.nih.gov]

Information regarding "Petroselinyl methane sulfonate" is not available in the public domain, preventing the creation of the requested Application Notes and Protocols.

Extensive searches for "Petroselinyl methane (B114726) sulfonate" have yielded no specific scientific literature, experimental data, or established protocols related to its application in chemical biology. The compound does not appear in chemical supplier databases with associated biological activity or in peer-reviewed publications detailing its synthesis, mechanism of action, or use as a research tool.

Descriptive information or quantitative data on its efficacy, toxicity, or effects on signaling pathways is currently absent from accessible scientific databases and research articles. Consequently, the core requirements for this request, including the creation of detailed application notes, experimental protocols, data tables, and visualizations of signaling pathways, cannot be fulfilled at this time.

It is possible that "Petroselinyl methane sulfonate" is a very new or highly specialized compound with research findings that are not yet publicly available. Alternatively, the name may be a synonym not widely used or could be subject to a typographical error.

Researchers, scientists, and drug development professionals interested in this specific molecule are encouraged to review internal documentation or consult with chemical synthesis experts who may have access to proprietary information. Without publicly available data, a comprehensive guide to its use in a research or drug development context cannot be compiled.

Application Notes and Protocols for Liposomal Formulation of Petroselinyl Methane Sulfonate

Disclaimer: The following application notes and protocols are provided as a hypothetical example for research and development purposes. As of the latest literature review, "Petroselinyl Methane Sulfonate" is not a widely studied compound, and specific data regarding its liposomal formulation and biological activity are not publicly available. The experimental data presented herein is illustrative and intended to serve as a template for the investigation of novel lipophilic compounds.

Introduction

Petroselinyl Methane Sulfonate (PMS) is a novel ester synthesized from petroselinic acid, a naturally occurring fatty acid, and methanesulfonic acid. The amphiphilic nature of PMS, combining a hydrophobic fatty acid tail with a polar methanesulfonate (B1217627) headgroup, makes it a candidate for incorporation into lipid-based drug delivery systems such as liposomes. This document outlines a potential application of PMS-loaded liposomes in oncology, alongside detailed protocols for their formulation, characterization, and in vitro evaluation.

The proposed mechanism of action for PMS is the induction of apoptosis in cancer cells through the disruption of mitochondrial membrane potential and subsequent activation of caspase signaling pathways. Liposomal delivery is intended to enhance the solubility and stability of PMS, prolong its circulation time, and potentially improve its therapeutic index by facilitating passive targeting to tumor tissues via the enhanced permeability and retention (EPR) effect.

Quantitative Data Summary

Table 1: Physicochemical Characteristics of PMS-Loaded Liposomes

Formulation Code	Lipid Composition (molar ratio)	Drug:Lipid Ratio (w/w)	Mean Particle Size (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD	Encapsulation Efficiency (%) ± SD
PMS-Lipo-001	DPPC:Chol (80:20)	1:20	155.2 ± 5.1	0.18 ± 0.02	-25.4 ± 2.1	85.3 ± 4.2
PMS-Lipo-002	DPPC:Chol:DSPE-PEG2000 (75:20:5)	1:20	130.8 ± 4.5	0.12 ± 0.01	-15.1 ± 1.8	82.1 ± 3.9
PMS-Lipo-003	DSPC:Chol:DSPE-PEG2000 (75:20:5)	1:20	125.4 ± 3.9	0.11 ± 0.02	-14.8 ± 2.0	88.9 ± 4.5
Placebo-Lipo	DSPC:Chol:DSPE-PEG2000 (75:20:5)	0:20	122.1 ± 4.1	0.10 ± 0.01	-15.5 ± 1.9	N/A

DPPC: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine; DSPC: 1,2-distearoyl-sn-glycero-3-phosphocholine; Chol: Cholesterol; DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]. Data are presented as mean ± standard deviation (n=3).

Table 2: In Vitro Cytotoxicity (IC50) of PMS Formulations in A549 Lung Carcinoma Cells (48h Incubation)

Formulation	IC50 (µM) ± SD
Free PMS	25.8 ± 3.1
PMS-Lipo-001	18.2 ± 2.5
PMS-Lipo-002	15.5 ± 2.1
PMS-Lipo-003	12.9 ± 1.8
Placebo-Lipo	> 200

Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Protocol 1: Preparation of PMS-Loaded Liposomes by Thin-Film Hydration

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the desired lipids (e.g., DSPC, Cholesterol, DSPE-PEG2000 at a 75:20:5 molar ratio) and Petroselinyl Methane Sulfonate (at a 1:20 drug-to-lipid weight ratio) in a suitable organic solvent mixture (e.g., chloroform:methanol (B129727), 2:1 v/v).

  • Attach the flask to a rotary evaporator.

  • Rotate the flask at 60 rpm in a water bath set to a temperature above the lipid phase transition temperature (e.g., 65°C for DSPC).

  • Reduce the pressure to form a thin, uniform lipid film on the flask wall.

  • Continue evaporation for at least 1 hour after the film appears dry to remove residual solvent. Place the flask under high vacuum for a further 2 hours.

• Hydration:

  • Hydrate the lipid film with a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by adding the buffer to the flask. The volume should be calculated to achieve the desired final lipid concentration.

  • Continue to rotate the flask in the water bath (set above the lipid Tc) for 1-2 hours to allow for the formation of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with two stacked polycarbonate membranes of a defined pore size (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the lipid Tc.

  • Load the MLV suspension into one of the gas-tight syringes of the extruder.

  • Pass the suspension through the membranes 11-21 times to form unilamellar vesicles of a uniform size.

• Purification:

  • Remove unencapsulated PMS by size exclusion chromatography (e.g., using a Sephadex G-50 column) or by dialysis against the hydration buffer.

  • Collect the liposomal fractions.

Protocol 2: Characterization of Liposomes

• Particle Size and Zeta Potential:

  • Dilute the liposome (B1194612) suspension with the hydration buffer.

  • Analyze the sample using a Dynamic Light Scattering (DLS) instrument to determine the mean particle size and polydispersity index (PDI).

  • Use the same instrument with an appropriate electrode to measure the zeta potential.

• Encapsulation Efficiency (EE%):

  • Disrupt a known amount of the purified liposome suspension using a suitable solvent (e.g., methanol or a detergent like Triton X-100).

  • Quantify the total amount of PMS (encapsulated + unencapsulated) using a validated analytical method (e.g., HPLC-UV).

  • Quantify the amount of free, unencapsulated PMS in the supernatant after separating the liposomes (e.g., by ultracentrifugation).

  • Calculate EE% using the formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Protocol 3: In Vitro Cytotoxicity Assay

• Cell Culture:

  • Culture A549 cells in appropriate media (e.g., RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding:

  • Seed the cells in 96-well plates at a density of 5 x 10^3 cells/well and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of free PMS, PMS-loaded liposomes, and placebo liposomes in fresh cell culture media.

  • Replace the old media with the media containing the test formulations. Include untreated cells as a control.

• Viability Assay (MTT Assay):

  • After 48 hours of incubation, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the media and dissolve the formazan (B1609692) crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability relative to the untreated control and determine the IC50 values by non-linear regression analysis.

Visualizations

Caption: Experimental workflow for the formulation and evaluation of PMS-loaded liposomes.

Caption: Proposed apoptotic signaling pathway induced by Petroselinyl Methane Sulfonate.

Visualizing Petroselinyl Methane Sulfonate in Cells: A Proposed Framework for Application and Protocol Development

Audience: Researchers, scientists, and drug development professionals.

Introduction

Petroselinyl methane (B114726) sulfonate is an ester product.[1] Its visualization within cellular environments is crucial for understanding its localization, mechanism of action, and potential therapeutic effects. Direct visualization through fluorescent labeling would enable researchers to track its uptake, distribution, and interaction with subcellular compartments and biomolecules. This document outlines a potential strategy for designing and implementing a fluorescent analog of Petroselinyl methane sulfonate for cellular imaging studies.

The proposed strategy is based on two key principles:

• Fluorescent Labeling of Sulfonate Esters: Sulfonate esters can act as electrophilic groups for the covalent attachment of fluorescent probes to biomolecules. This principle can be adapted to synthesize a fluorescently tagged version of the parent molecule.

• Metabolism of Petroselinic Acid: Petroselinic acid, the fatty acid component of Petroselinyl methane sulfonate, is known to be metabolized and incorporated into cellular lipids, such as phosphatidylcholine and triacylglycerols. A fluorescent analog would likely follow similar metabolic pathways, allowing for the visualization of these processes.

Proposed Strategy: Synthesis of a Fluorescent Petroselinyl Methane Sulfonate Analog

The core of the proposed visualization technique is the synthesis of a fluorescent analog of Petroselinyl methane sulfonate. This involves attaching a fluorescent dye to the petroselinic acid backbone.

Diagram of Proposed Synthesis Strategy:

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Petroselinyl Methane Sulfonate-Induced Alkylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Petroselinyl methane (B114726) sulfonate (CAS 67373-99-3) is the methanesulfonate (B1217627) ester of petroselinyl alcohol ((Z)-octadec-6-en-1-ol). The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions, making petroselinyl methane sulfonate a potent alkylating agent for introducing the C18 unsaturated petroselinyl group onto various nucleophiles. This long lipophilic chain is of interest in drug development for modifying the pharmacokinetic properties of parent molecules, such as enhancing membrane permeability or facilitating formulation in lipid-based delivery systems.

Disclaimer: Published experimental data for alkylation reactions specifically using Petroselinyl Methane Sulfonate is limited. The following protocols are based on well-established principles of alkylation using long-chain alkyl methanesulfonates and should be considered a starting point for optimization.

General Reaction and Mechanism

Petroselinyl methane sulfonate reacts with nucleophiles (Nu:), such as amines, phenols, and thiols, via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile attacks the carbon atom bearing the methanesulfonate group, leading to the displacement of the highly stable methanesulfonate anion and the formation of a new carbon-nucleophile bond.

Signaling Pathway: SN2 Alkylation Mechanism

Caption: SN2 mechanism for the alkylation of a secondary amine.

Experimental Protocols

Protocol 1: N-Alkylation of a Secondary Amine

This protocol describes a general procedure for the synthesis of a tertiary amine from a secondary amine and Petroselinyl Methane Sulfonate.

Materials:

• Petroselinyl methane sulfonate

• Secondary amine (e.g., morpholine, piperidine, or a relevant drug intermediate)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile (MeCN), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (B87167) (DMSO))[1]

• Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA), or Potassium Carbonate (K₂CO₃))

• Reaction vessel (round-bottom flask)

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the secondary amine (1.0 eq) and the anhydrous solvent (e.g., MeCN, 5-10 mL per mmol of amine).

• Addition of Base: Add the non-nucleophilic base (1.2-1.5 eq) to the solution and stir for 10-15 minutes at room temperature.

• Addition of Alkylating Agent: Dissolve Petroselinyl methane sulfonate (1.1 eq) in a minimal amount of the anhydrous solvent and add it dropwise to the stirring amine solution.

• Reaction: Heat the reaction mixture to the desired temperature (typically 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove any inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate (B1210297), dichloromethane).

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure tertiary amine.

Experimental Workflow Diagram

Caption: General workflow for N-alkylation.

Data Presentation: Typical Reaction Conditions

Due to the lack of specific data for Petroselinyl Methane Sulfonate, the following table summarizes typical conditions for analogous SN2 alkylations of amines and phenols with alkyl sulfonates or halides, which serve as a guide for experimental design.

Parameter	N-Alkylation of Amines	O-Alkylation of Phenols
Nucleophile	Primary/Secondary Aliphatic or Aromatic Amines	Phenols, Substituted Phenols
Electrophile	Alkyl Methanesulfonate / Alkyl Halide	Alkyl Methanesulfonate / Alkyl Halide
Stoichiometry (Nu:Elec)	1 : 1.05 - 1.2	1 : 1.1 - 1.5
Base	K₂CO₃, Cs₂CO₃, DIPEA, TEA	K₂CO₃, Cs₂CO₃, NaOH, KOH
Solvent	MeCN, DMF, DMSO, THF	Acetone, MeCN, DMF
Temperature	Room Temperature to 100 °C	Room Temperature to 80 °C
Reaction Time	2 - 24 hours	4 - 48 hours
Typical Yields	60 - 95%	70 - 98%

Concluding Remarks

Petroselinyl methane sulfonate is a valuable reagent for introducing a long, unsaturated lipid tail to a variety of nucleophilic molecules, a strategy often employed in medicinal chemistry to modulate drug properties. The provided protocols, based on the well-understood SN2 reactivity of alkyl methanesulfonates, offer a robust starting point for researchers.[2] Experimental conditions, particularly temperature, reaction time, and the choice of base and solvent, should be optimized for each specific substrate to achieve maximal yield and purity. Careful monitoring of the reaction is recommended to avoid potential side reactions, such as over-alkylation in the case of primary amines.[3]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Petroselinyl Methane Sulfonate in Synthetic Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Petroselinyl Methane (B114726) Sulfonate in synthetic organic chemistry. The document details its applications as an alkylating agent and provides a general protocol for its use in nucleophilic substitution reactions.

Introduction

Petroselinyl methane sulfonate, also known as (Z)-6-octadecen-1-ol methanesulfonate (B1217627), is an unsaturated aliphatic methanesulfonate ester.[1][2] Its chemical structure consists of a long C18 carbon chain containing a cis-double bond, terminating in a methanesulfonate (mesylate) group. The mesylate group is an excellent leaving group in nucleophilic substitution reactions, making petroselinyl methane sulfonate a useful reagent for introducing the C18 unsaturated alkyl chain into various molecules. This property is of significant interest in the synthesis of complex lipids and other biologically active molecules.

Physicochemical Properties

A summary of the key physicochemical properties of Petroselinyl Methane Sulfonate is presented in Table 1.

Table 1: Physicochemical Properties of Petroselinyl Methane Sulfonate

Property	Value	Reference
Chemical Formula	C₁₉H₃₈O₃S	[1]
Molecular Weight	346.57 g/mol	[1]
CAS Number	67373-99-3	[1][2]
Synonyms	(Z)-6-Octadecen-1-ol, methanesulfonate	[2]
SMILES	CCCCCCCCCCC/C=C\CCCCCOS(C)(=O)=O	[1]

Applications in Synthetic Organic Chemistry

The primary application of petroselinyl methane sulfonate in synthetic organic chemistry stems from the presence of the methanesulfonate group. Methanesulfonates (mesylates) are widely used as alkylating agents due to the stability of the departing methanesulfonate anion, which is a weak base.

Key Applications:

• Nucleophilic Substitution Reactions: Petroselinyl methane sulfonate is an excellent substrate for Sₙ2 reactions. It can react with a wide range of nucleophiles, such as amines, azides, thiols, and carbanions, to introduce the petroselinyl group. This is particularly useful in the synthesis of modified lipids, surfactants, and other specialty chemicals.

• Synthesis of Complex Lipids: The long, unsaturated alkyl chain of petroselinyl methane sulfonate makes it a valuable building block in the total synthesis of complex lipids and related natural products.

• Drug Development: The introduction of lipophilic chains can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates. Petroselinyl methane sulfonate can be used to append a long, unsaturated lipid tail to a pharmacophore to enhance membrane permeability or target lipid-protein interactions.

Experimental Protocols

The following is a general protocol for a nucleophilic substitution reaction using Petroselinyl Methane Sulfonate. This protocol should be adapted and optimized for specific substrates and reaction conditions.

Protocol: General Procedure for Nucleophilic Substitution with Petroselinyl Methane Sulfonate

Materials:

• Petroselinyl methane sulfonate

• Nucleophile (e.g., sodium azide, sodium thiophenoxide, etc.)

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF), Acetonitrile (MeCN), Tetrahydrofuran (THF))

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and stirring apparatus

• Thin Layer Chromatography (TLC) supplies for reaction monitoring

• Reagents for workup and purification (e.g., diethyl ether, saturated sodium bicarbonate solution, brine, magnesium sulfate (B86663), silica (B1680970) gel for column chromatography)

Procedure:

• Reaction Setup:

  • To a dry, round-bottomed flask equipped with a magnetic stir bar and under an inert atmosphere, add the nucleophile (1.2 equivalents).

  • Add anhydrous solvent to dissolve or suspend the nucleophile.

• Addition of Petroselinyl Methane Sulfonate:

  • Dissolve petroselinyl methane sulfonate (1.0 equivalent) in a minimal amount of the anhydrous solvent.

  • Add the solution of petroselinyl methane sulfonate to the stirring solution/suspension of the nucleophile dropwise at room temperature.

• Reaction:

  • Stir the reaction mixture at room temperature or heat as required (e.g., 50-80 °C). The reaction progress should be monitored by TLC.

• Workup:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (B1210297) (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure substitution product.

  • Characterize the purified product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Visualizations

Diagram 1: General Workflow for Nucleophilic Substitution

Caption: Experimental workflow for a typical nucleophilic substitution reaction.

Diagram 2: Sₙ2 Reaction of Petroselinyl Methane Sulfonate

Caption: General Sₙ2 reaction pathway with Petroselinyl Methane Sulfonate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]

Application of Petroselinyl methane sulfonate in membrane fluidity studies

Application of Fluorescent Probes in Membrane Fluidity Studies

Introduction

Membrane fluidity is a critical biophysical property of lipid bilayers that influences a vast array of cellular processes, including signal transduction, solute transport, and membrane-associated enzymatic activities.[1] The dynamic nature of the cell membrane, often described by the fluid mosaic model, is essential for normal physiological function. The study of membrane fluidity provides insights into the structural and dynamic properties of lipid hydrocarbon chains within the bilayer matrix.[1] A common and effective method for investigating membrane fluidity is through the use of environment-sensitive fluorescent probes.[2][3] These probes exhibit changes in their fluorescence properties, such as quantum yield, emission spectra, and fluorescence anisotropy, in response to the microenvironment of the lipid membrane.[2][4]

This document provides detailed application notes and protocols for assessing membrane fluidity using established fluorescent probes. While the initial query focused on Petroselinyl methane (B114726) sulfonate, a comprehensive search of scientific literature did not yield its application in membrane fluidity studies. Therefore, this guide will focus on widely used and well-characterized fluorescent probes such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), its cationic derivative trimethylammonium-diphenylhexatriene (B1238274) (TMA-DPH), and Laurdan.

Principle of Fluorescence Anisotropy in Membrane Fluidity Measurement

Fluorescence anisotropy is a powerful technique used to measure the rotational mobility of a fluorescent probe within the lipid bilayer, which is inversely related to the local microviscosity or fluidity of the membrane.[1][2] The principle is based on the photoselective excitation of fluorophores with polarized light. When a fluorescent molecule is excited by plane-polarized light, it will preferentially absorb photons with transition moments aligned with the electric vector of the excitation light. The subsequent emission of light will also be polarized. The degree of polarization of the emitted light is dependent on the extent of rotational diffusion of the probe during the excited state lifetime. In a more fluid membrane, the probe rotates more freely, leading to a greater depolarization of the emitted light and thus a lower anisotropy value. Conversely, in a more rigid or viscous membrane, the probe's rotation is restricted, resulting in a higher anisotropy value.[1]

Key Fluorescent Probes for Membrane Fluidity Studies

Several types of fluorescent probes are utilized to study different aspects of membrane biophysics. These can be broadly categorized as solvatochromic dyes, which are sensitive to the polarity of their environment, and molecular rotors, whose fluorescence quantum yield is dependent on the viscosity of their surroundings.[2][3] The choice of probe is critical as their location within the lipid bilayer determines the specific region of the membrane being investigated.[2][5]

Probe	Type	Location in Membrane	Information Provided
DPH (1,6-diphenyl-1,3,5-hexatriene)	Hydrophobic	Hydrophobic core of the lipid bilayer	Overall membrane fluidity
TMA-DPH (Trimethylammonium-diphenylhexatriene)	Amphiphilic	Anchors at the lipid-water interface with the DPH moiety in the upper region of the acyl chains	Fluidity near the membrane surface
Laurdan (6-dodecanoyl-2-dimethylaminonaphthalene)	Solvatochromic	At the interface between the hydrophobic core and the hydrophilic headgroup region	Membrane polarity and lipid packing (phase state)
n-(9-Anthroyloxy) stearic acids	Fatty acid analogs	The anthroyloxy group is positioned at a specific depth within the acyl chain region	Fluidity gradient across the membrane

Experimental Protocols

Protocol 1: Measurement of Membrane Fluidity using DPH and TMA-DPH

This protocol describes the measurement of steady-state fluorescence anisotropy to determine membrane fluidity in either isolated membranes or intact cells.

Materials:

• DPH (1,6-diphenyl-1,3,5-hexatriene)

• TMA-DPH (1-(4-trimethylammoniumphenyl)-6-phenyl-1,3,5-hexatriene)

• Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) for stock solutions

• Phosphate-buffered saline (PBS) or appropriate buffer

• Cell suspension or isolated membrane preparation

• Spectrofluorometer with polarization filters

Procedure:

• Probe Preparation: Prepare a stock solution of DPH or TMA-DPH (e.g., 2 mM in DMSO or ethanol). Store in the dark at -20°C.

• Cell/Membrane Labeling:

  • Dilute the cell suspension or membrane preparation to a suitable concentration in the measurement buffer (e.g., OD625 of 0.2 for cells).[6]

  • Add the DPH or TMA-DPH stock solution to the cell/membrane suspension to a final concentration of 0.5-1 µM.

  • Incubate for 30-60 minutes at the desired temperature (e.g., 37°C) in the dark to allow the probe to incorporate into the membranes.

• Washing (Optional but recommended for cells): Centrifuge the labeled cells at a low speed (e.g., 500 x g for 5 minutes) and resuspend in fresh buffer to remove unincorporated probe. Repeat this step twice.

• Fluorescence Anisotropy Measurement:

  • Transfer the labeled cell/membrane suspension to a quartz cuvette.

  • Place the cuvette in the temperature-controlled sample holder of the spectrofluorometer.

  • Set the excitation and emission wavelengths:

    • For DPH and TMA-DPH: Excitation ~360 nm, Emission ~430 nm.[6]

  • Measure the fluorescence intensities with the excitation polarizer set vertically and the emission polarizer set vertically (I_VV) and horizontally (I_VH).

• Calculation of Anisotropy (r):

  • The steady-state fluorescence anisotropy (r) is calculated using the following equation:

    • r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

  • Where G is the G-factor, an instrument-specific correction factor, calculated as G = I_HV / I_HH.

Data Interpretation:

A higher anisotropy value (r) indicates lower membrane fluidity (higher microviscosity), while a lower anisotropy value suggests higher membrane fluidity.

Protocol 2: Assessment of Membrane Polarity and Phase using Laurdan

This protocol utilizes the solvatochromic properties of Laurdan to determine the physical state of the membrane through the calculation of the Generalized Polarization (GP) value.

Materials:

• Laurdan (6-dodecanoyl-2-dimethylaminonaphthalene)

• Ethanol for stock solution

• Buffer (e.g., 48 mM K2HPO4, pH 7.4)[6]

• Cell suspension or liposome (B1194612) preparation

• Spectrofluorometer

Procedure:

• Probe Preparation: Prepare a 2 mM stock solution of Laurdan in ethanol. Store in the dark at 4°C.[6]

• Labeling:

  • Suspend cells or liposomes in the appropriate buffer.

  • Add the Laurdan stock solution to a final concentration of 20 µM.

  • Incubate for 30 minutes at 30°C in the dark.[6]

• Washing: Wash the labeled cells or liposomes twice with pre-cooled buffer by centrifugation to remove excess probe.[6]

• Fluorescence Measurement:

  • Resuspend the labeled sample in the buffer and transfer to a quartz cuvette.

  • Set the excitation wavelength to 360 nm.

  • Record the emission spectrum from 380 nm to 600 nm.[6]

• Calculation of Generalized Polarization (GP):

  • The GP value is calculated from the emission intensities at two wavelengths, typically corresponding to the emission maxima in the gel (~435-440 nm) and liquid-crystalline (~490-500 nm) phases.

  • GP = (I_435 - I_500) / (I_435 + I_500)[6]

Data Interpretation:

• Higher GP values (closer to +1) indicate a more ordered, gel-like membrane state with lower water content in the bilayer.

• Lower GP values (closer to -1) indicate a more disordered, liquid-crystalline state with higher water penetration.

Visualizations

Caption: Workflow for membrane fluidity measurement using fluorescence anisotropy.

Caption: Localization of fluorescent probes within the lipid bilayer.

Concluding Remarks

The application of fluorescent probes provides a robust and sensitive approach to characterizing membrane fluidity. The choice of probe allows for the investigation of specific regions within the lipid bilayer, from the deep hydrophobic core to the polar headgroup interface. While Petroselinyl methane sulfonate does not appear to be a recognized probe for such studies, the principles and protocols outlined here with established fluorophores like DPH, TMA-DPH, and Laurdan offer a comprehensive toolkit for researchers in cell biology, biophysics, and drug development to explore the critical role of membrane dynamics in cellular function.

References

• 1. researchgate.net [researchgate.net]
• 2. Monitoring Biophysical Properties of Lipid Membranes by Environment-Sensitive Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Introduction to Membrane Probes—Section 13.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Membrane fluidity analyses by general polarization and anisotropy. [bio-protocol.org]

Assessing the Mutagenic Potential of Petroselinyl Methane Sulfonate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended methodologies for assessing the mutagenic potential of Petroselinyl methane (B114726) sulfonate. Given its chemical structure as a methane sulfonate, a class of compounds known to include potent alkylating agents, a thorough evaluation of its genotoxicity is imperative.[1][2] The following protocols for in vitro and in vivo assays are based on internationally accepted guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure regulatory compliance and data robustness.[3][4][5]

Introduction to Mutagenicity Testing

Mutations are alterations to the genetic material of a cell that can arise from exposure to chemical substances.[6] Such changes can have severe consequences, including the development of cancer and other genetic disorders.[7][8] Therefore, it is a critical step in the safety assessment of any new chemical entity, including Petroselinyl methane sulfonate, to determine its potential to induce mutations. A battery of tests is typically employed to assess different types of genetic damage.[9][10]

A standard genotoxicity testing battery generally includes:

• An in vitro bacterial reverse mutation assay (Ames test) to detect point mutations.[8][11][12]

• An in vitro mammalian cell gene mutation assay, such as the Mouse Lymphoma Assay (MLA), to detect both gene mutations and clastogenic effects.[13][14][15]

• An in vivo test for chromosomal damage, such as the rodent micronucleus test.[3][16][17]

In Vitro Mutagenicity Assessment

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used and rapid bacterial assay to evaluate the potential of a chemical to cause gene mutations.[7][9][11][12] It utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) due to a mutation in the genes responsible for its synthesis.[7][12][18] The assay assesses the ability of the test substance to cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow on a medium lacking the specific amino acid.[7][12]

Caption: Workflow for the Ames Test.

• Preparation of Bacterial Strains: Overnight cultures of selected S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and E. coli (e.g., WP2 uvrA) strains are grown in nutrient broth at 37°C with shaking.[18]

• Preparation of Test Compound: Prepare a range of concentrations of Petroselinyl methane sulfonate in a suitable solvent.

• Metabolic Activation: The assay should be performed both with and without a metabolic activation system (S9 fraction), which is typically derived from the livers of rats induced with Aroclor 1254 or a similar inducing agent.[11][19] This is crucial as some chemicals only become mutagenic after being metabolized.

• Plate Incorporation Method:

  • To 2 ml of molten top agar at 45°C, add:

    • 0.1 ml of the bacterial culture.

    • 0.1 ml of the test compound solution (or control).

    • 0.5 ml of S9 mix or buffer.[19]

  • Vortex briefly and pour onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Data Collection and Analysis: Count the number of revertant colonies on each plate. A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least double the background (solvent control) count.

Concentration of Petroselinyl methane sulfonate	Mean Revertant Colonies/Plate (Strain TA98, -S9)	Mean Revertant Colonies/Plate (Strain TA98, +S9)	Mean Revertant Colonies/Plate (Strain TA100, -S9)	Mean Revertant Colonies/Plate (Strain TA100, +S9)
Solvent Control	25 ± 5	30 ± 6	120 ± 15	135 ± 18
1 µ g/plate
10 µ g/plate
100 µ g/plate
500 µ g/plate
1000 µ g/plate
Positive Control	450 ± 40	600 ± 55	850 ± 70	980 ± 85

Data are presented as mean ± standard deviation. Positive controls could include 4-nitro-o-phenylenediamine (B140028) for TA98 (-S9) and sodium azide (B81097) for TA100 (-S9), and 2-aminoanthracene (B165279) for both strains with S9 activation.[20]

In Vitro Mammalian Cell Gene Mutation Test (Mouse Lymphoma Assay - MLA)

The MLA is used to detect gene mutations and clastogenic events in mammalian cells.[13][14][15] The assay utilizes the L5178Y TK+/- mouse lymphoma cell line, which is heterozygous for the thymidine (B127349) kinase (TK) gene.[4][14] Forward mutations at the TK locus (from TK+/- to TK-/-) result in cells that are resistant to the cytotoxic effects of pyrimidine (B1678525) analogues like trifluorothymidine (TFT).[13]

Caption: Principle of the Mouse Lymphoma Assay.

• Cell Culture: Maintain L5178Y TK+/- cells in logarithmic growth phase in appropriate culture medium.

• Treatment: Expose the cells to various concentrations of Petroselinyl methane sulfonate for 3-4 hours, both with and without S9 metabolic activation.[13] A 24-hour exposure without S9 may also be considered.[13][21]

• Expression Period: After treatment, wash the cells and culture them for a period (typically 2 days) to allow for the expression of the mutant phenotype.

• Mutant Selection: Plate the cells in a selective medium containing TFT. Cells are also plated in non-selective medium to determine the cloning efficiency (viability). This can be done in soft agar or in 96-well microtiter plates.[13][14]

• Incubation: Incubate plates for 10-14 days to allow for colony formation.

• Data Analysis: Count the number of colonies in both selective and non-selective media to calculate the mutant frequency. The size of the mutant colonies can also be assessed, as small colonies are often associated with chromosomal damage, while large colonies are more indicative of gene mutations.[15]

Concentration of Petroselinyl methane sulfonate	Relative Total Growth (%)	Mutant Frequency (per 10^6 cells)	Small Colony Mutants (%)	Large Colony Mutants (%)
Solvent Control	100	50 ± 10
10 µg/mL
25 µg/mL
50 µg/mL
75 µg/mL
100 µg/mL
Positive Control	300 ± 40

Data are presented as mean ± standard deviation. Positive controls could include methyl methanesulfonate (B1217627) (MMS) in the absence of S9 and cyclophosphamide (B585) in the presence of S9.[22]

In Vivo Mutagenicity Assessment

In Vivo Mammalian Erythrocyte Micronucleus Test

The in vivo micronucleus test is a widely used method to assess chromosomal damage in a whole animal system.[16][17][23] It evaluates the formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that have not been incorporated into the main nucleus during cell division.[3][24] An increase in the frequency of micronucleated polychromatic erythrocytes (PCEs) in bone marrow or peripheral blood is an indication of genotoxicity.[3]

Caption: Pathway of Micronucleus Formation.

• Animal Model: Typically, mice or rats are used.[16][17]

• Dose Selection: A preliminary toxicity study is often conducted to determine the appropriate dose range.[3] The highest dose should induce some signs of toxicity without causing excessive mortality.

• Administration: Administer Petroselinyl methane sulfonate to the animals, usually via oral gavage or intraperitoneal injection, at three dose levels. A vehicle control and a positive control group are also included.[3]

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after treatment (e.g., 24 and 48 hours).[3]

• Slide Preparation: Bone marrow smears or peripheral blood smears are prepared and stained (e.g., with Giemsa or a fluorescent dye).

• Microscopic Analysis: At least 2000 polychromatic erythrocytes (PCEs) per animal are scored for the presence of micronuclei. The ratio of PCEs to normochromatic erythrocytes (NCEs) is also determined to assess bone marrow toxicity.

• Statistical Analysis: The data are statistically analyzed to determine if there is a significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the vehicle control group.

Treatment Group (Dose of Petroselinyl methane sulfonate)	Number of Animals	Frequency of Micronucleated PCEs (%)	PCE / (PCE + NCE) Ratio
Vehicle Control	5	0.2 ± 0.1	0.55 ± 0.05
Low Dose	5
Mid Dose	5
High Dose	5
Positive Control	5	2.5 ± 0.5	0.40 ± 0.04

Data are presented as mean ± standard deviation. A common positive control is cyclophosphamide.[22]

Conclusion and Interpretation

The mutagenic potential of Petroselinyl methane sulfonate should be evaluated using a comprehensive battery of in vitro and in vivo tests. A positive result in any of these assays would indicate that the compound has the potential to cause genetic damage and would necessitate further investigation and risk assessment.[8] Conversely, negative results across the battery would provide strong evidence of a lack of mutagenic potential. The interpretation of results should always consider dose-response relationships, statistical significance, and comparison with historical control data.[10] This structured approach ensures a thorough and scientifically sound evaluation of the genotoxic risk of Petroselinyl methane sulfonate.

References

• 1. The dependence of the mutagenicity of methanesulphonic acid esters in S. typhimurium TA100 on the alkylation mechanism [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. nucro-technics.com [nucro-technics.com]
• 4. mutagenese.pasteur-lille.fr [mutagenese.pasteur-lille.fr]
• 5. fitoterapiabrasil.com.br [fitoterapiabrasil.com.br]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. Ames test - Wikipedia [en.wikipedia.org]
• 8. clinmedjournals.org [clinmedjournals.org]
• 9. scitovation.com [scitovation.com]
• 10. epa.gov [epa.gov]
• 11. Microbial Mutagenicity Assay: Ames Test [bio-protocol.org]
• 12. microbiologyinfo.com [microbiologyinfo.com]
• 13. Redbook 2000: IV.C.1.c Mouse Lymphoma Thymidine Kinase Gene Mutation Assay | FDA [fda.gov]
• 14. researchgate.net [researchgate.net]
• 15. The Mouse Lymphoma Assay | Springer Nature Experiments [experiments.springernature.com]
• 16. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vivo Micronucleus Assay in Mouse Bone Marrow and Peripheral Blood | Springer Nature Experiments [experiments.springernature.com]
• 18. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 19. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Table B-1, Mutagenicity of Perfluorobutane Sulfonic Acid in Bacterial Tester Strainsa - NTP Technical Report on the Toxicity Studies of Perfluoroalkyl Sulfonates (Perfluorobutane Sulfonic Acid, Perfluorohexane Sulfonate Potassium Salt, and Perfluorooctane Sulfonic Acid) Administered by Gavage to Sprague Dawley (Hsd:Sprague Dawley SD) Rats (Revised) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Mouse lymphoma thymidine kinase locus gene mutation assay: International Workshop on Genotoxicity Test Procedures Workgroup Report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. accessdata.fda.gov [accessdata.fda.gov]
• 23. researchgate.net [researchgate.net]
• 24. criver.com [criver.com]

Application Notes and Protocols: Petroselinyl Methane Sulfonate as a Potential Surfactant

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data for Petroselinyl Methane Sulfonate is limited in publicly available literature. The following application notes and protocols are based on the well-documented properties of structurally similar anionic surfactants, particularly methyl ester sulfonates (MES) derived from C18 unsaturated fatty acids like oleic acid. The provided data and protocols should be considered as a starting point for the investigation of Petroselinyl Methane Sulfonate.

Introduction

Petroselinyl Methane Sulfonate is an anionic surfactant derived from petroselinic acid, a C18 monounsaturated fatty acid. As a member of the methyl ester sulfonate (MES) family, it possesses a hydrophobic tail derived from the fatty acid and a hydrophilic sulfonate head group. MES surfactants are known for their excellent biodegradability, good hard water tolerance, and effective surface-active properties.[1][2][3] These characteristics suggest that Petroselinyl Methane Sulfonate could be a promising candidate for various applications, including as an excipient in drug delivery systems.[4]

Physicochemical Properties

The predicted physicochemical properties of Petroselinyl Methane Sulfonate are summarized in Table 1, based on data from analogous C16-C18 methyl ester sulfonates.

Table 1: Predicted Physicochemical Properties of Petroselinyl Methane Sulfonate

Property	Predicted Value	Method of Determination	Reference
Molecular Formula	C19H38O3S	Mass Spectrometry	N/A
Molecular Weight	346.57 g/mol	Calculation	N/A
Appearance	White to off-white solid	Visual Inspection	[5]
Critical Micelle Concentration (CMC)	0.3 - 0.6 mM	Tensiometry, Conductivity	[6]
Surface Tension at CMC	30 - 35 mN/m	Tensiometry (Du Noüy ring method)	[7]
Hydrophilic-Lipophilic Balance (HLB)	12 - 14	Calculation	[8]
Krafft Temperature	< 25 °C	Visual observation of solubility with increasing temperature	[6]

Synthesis Protocol

The synthesis of Petroselinyl Methane Sulfonate can be conceptualized as a two-step process: transesterification of a petroselinic acid-rich oil followed by sulfonation of the resulting methyl ester.[9][10][11]

Workflow for Synthesis of Petroselinyl Methane Sulfonate

References

• 1. Sodium Fatty Acid Methyl Ester Sulfonate,MES [jxinchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, Characterization, Morphological and Particle Properties of Crystallized Palm-Based Methyl Ester Sulphonates (MES) Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. jes-tm.org [jes-tm.org]
• 11. Synthesis, Characterization, and Evaluation of Solution Properties of Sesame Fatty Methyl Ester Sulfonate Surfactant - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: High-Throughput Screening of Petroselinyl Methane Sulfonate (PMS) Analogs for Anti-Inflammatory Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction: Petroselinic acid, a naturally occurring fatty acid found in plants of the Apiaceae family, has demonstrated a range of biological activities, including anti-inflammatory, antibacterial, and antifungal properties.[1][2][3] Recent studies have also pointed to its role in modulating innate immune signaling pathways.[4] This has spurred interest in synthesizing and screening analogs, such as Petroselinyl Methane Sulfonate (PMS) derivatives, to identify novel therapeutic agents. Methane sulfonate analogs are of particular interest as they can serve as effective bioisosteres or possess unique biological activities.

These application notes provide a framework for the high-throughput screening (HTS) of a library of PMS analogs to identify "hit" compounds with potential anti-inflammatory activity. The primary strategy involves a cell-based assay to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7). This is followed by a biochemical assay to determine the inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[5][6]

Primary HTS: Cell-Based Nitric Oxide Production Assay

1.1. Assay Principle: This assay quantifies the anti-inflammatory effect of PMS analogs by measuring the inhibition of nitric oxide (NO) production in RAW 264.7 macrophage cells stimulated with LPS. In the presence of LPS, macrophages upregulate inducible nitric oxide synthase (iNOS), leading to a surge in NO production, a key inflammatory mediator. Active anti-inflammatory compounds will suppress this production. NO levels in the cell culture supernatant are measured indirectly by quantifying its stable metabolite, nitrite, using the Griess reagent.

1.2. Experimental Workflow Diagram:

Figure 1: Cell-Based HTS Workflow for PMS Analogs

1.3. Detailed Protocol:

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent Kit (e.g., from Promega or Thermo Fisher)

• PMS analog library (10 mM stocks in DMSO)

• Positive Control: L-NAME (a known iNOS inhibitor)

• 384-well clear, flat-bottom cell culture plates

• Automated liquid handling systems and plate readers[7]

Procedure:

• Cell Seeding: Culture RAW 264.7 cells to ~80% confluency. Harvest and resuspend cells in fresh media. Using an automated dispenser, seed 40 µL of the cell suspension (2.5 x 10⁵ cells/mL) into each well of a 384-well plate.[7]

• Incubation: Incubate the plates for 2-4 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Addition:

  • Prepare intermediate compound plates by diluting the 10 mM stock library.

  • Using a pintool or acoustic dispenser, transfer PMS analogs and controls to the cell plates to achieve a final concentration of 10 µM. Ensure the final DMSO concentration is ≤ 0.1%.

  • Include wells for:

    • Negative Control: Cells + Media + DMSO (0.1%) + LPS

    • Positive Control: Cells + Media + L-NAME (e.g., 100 µM) + LPS

    • Blank: Media only

• Stimulation: Add 10 µL of LPS solution (5 µg/mL stock) to all wells except the blank and unstimulated cell controls, for a final concentration of 1 µg/mL.

• Incubation: Incubate the plates for 24 hours at 37°C, 5% CO₂.

• Griess Reagent Assay:

  • Transfer 25 µL of supernatant from each well to a new 384-well flat-bottom plate.

  • Add 25 µL of Sulfanilamide solution (Component A of Griess Reagent) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 25 µL of NED solution (Component B) to each well and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

1.4. Data Analysis and Presentation:

The percentage of NO inhibition is calculated as follows:

% Inhibition = (1 - (Abs_sample - Abs_blank) / (Abs_neg_control - Abs_blank)) * 100

Assay quality is determined using the Z'-factor, which should be > 0.5 for a robust screen.[8]

Z' = 1 - (3 * (SD_pos + SD_neg)) / |Avg_pos - Avg_neg|

Table 1: Representative Data from Primary HTS of PMS Analogs

Compound ID	Conc. (µM)	Absorbance (540 nm)	% Inhibition	Z'-factor	Hit ( >50% Inh.)
PMS-001	10	0.452	48.9	0.78	No
PMS-002	10	0.215	82.3	0.78	Yes
PMS-003	10	0.881	1.6	0.78	No
PMS-004	10	0.301	71.2	0.78	Yes
L-NAME	100	0.150	92.5 (Positive Ctrl)	0.78	N/A
DMSO	0.1%	0.895	0.0 (Negative Ctrl)	0.78	N/A

Secondary HTS: Biochemical COX-2 Inhibition Assay

2.1. Assay Principle: Hits from the primary screen are further evaluated for their ability to directly inhibit the COX-2 enzyme. This biochemical assay uses a purified recombinant human COX-2 enzyme and measures the peroxidase activity of the enzyme. The peroxidase component converts a chromogenic substrate, such as TMPD (N,N,N′,N′-tetramethyl-p-phenylenediamine), into a colored product that can be measured spectrophotometrically.[5][6] A decrease in color development indicates inhibition of COX-2.

2.2. Hypothetical Signaling Pathway:

Figure 2: Arachidonic Acid Inflammatory Pathway

2.3. Detailed Protocol:

Materials:

• COX-2 Inhibitor Screening Assay Kit (e.g., from Cayman Chemical or Abcam)

• Recombinant human COX-2 enzyme

• Arachidonic acid (substrate)

• TMPD (chromogen)

• Primary hit compounds (PMS analogs) from the cell-based screen

• Positive Control: Celecoxib (a selective COX-2 inhibitor)

• 384-well UV-transparent plates

• Spectrophotometric microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents (buffer, enzyme, substrate, chromogen) according to the kit manufacturer's instructions.

• Compound Plating: Add PMS analog hits and controls to the wells of a 384-well plate to achieve a range of final concentrations for IC₅₀ determination (e.g., 0.01 to 100 µM).

• Enzyme Addition: Add purified COX-2 enzyme to all wells except the blank.

• Pre-incubation: Pre-incubate the plate for 15 minutes at 25°C to allow compounds to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding a solution containing both arachidonic acid and TMPD.

• Kinetic Reading: Immediately begin reading the absorbance at 590 nm every minute for 10 minutes to measure the rate of TMPD oxidation.

2.4. Data Analysis and Presentation:

The rate of reaction is determined from the linear portion of the kinetic curve. The percentage of inhibition is calculated for each compound concentration.

% Inhibition = (1 - (Rate_sample / Rate_no_inhibitor_control)) * 100

The IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by plotting % inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.

Table 2: Representative IC₅₀ Data for Primary Hits against COX-2

Compound ID	Primary Screen (% Inh. @ 10µM)	COX-2 IC₅₀ (µM)	Selectivity (COX-1/COX-2)
PMS-002	82.3	1.2	>80
PMS-004	71.2	5.8	>20
Celecoxib	N/A	0.05	>150

Hit Validation and Follow-up

Compounds demonstrating potent inhibition in the secondary assay (e.g., IC₅₀ < 10 µM) are considered validated hits. Subsequent steps include:

• Dose-Response Curves: Confirm the IC₅₀ values with full dose-response curves.

• Selectivity Assays: Screen validated hits against the COX-1 isoform to determine their selectivity and potential for gastrointestinal side effects.

• Cytotoxicity Assays: Perform counter-screens (e.g., using an MTT or CellTiter-Glo assay) to ensure the observed activity is not due to general cell toxicity.

• Structure-Activity Relationship (SAR) Studies: Analyze the data to identify chemical features that correlate with activity, guiding the synthesis of more potent and selective analogs.[8]

References

• 1. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 4. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-throughput screening assays for cyclooxygenase-2 and 5-lipoxygenase, the targets for inflammatory disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of Petroselinyl Methane Sulfonate

Welcome to the technical support center for the synthesis of Petroselinyl Methane (B114726) Sulfonate. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their synthesis yield and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing Petroselinyl Methane Sulfonate?

A1: The synthesis is typically a two-step process. First, Petroselinic acid is reduced to Petroselinyl alcohol. Second, the resulting alcohol undergoes mesylation using methanesulfonyl chloride (MsCl) or methanesulfonic anhydride (B1165640) in the presence of a base to form the final product, Petroselinyl Methane Sulfonate.

Q2: Why is my overall yield of Petroselinyl Methane Sulfonate low?

A2: Low overall yield can stem from inefficiencies in either the reduction or the mesylation step. Common causes include incomplete reactions, degradation of starting materials or products, and loss of material during workup and purification. Refer to the troubleshooting guide below for specific issues.

Q3: I am observing the formation of an alkyl chloride as a byproduct. How can I avoid this?

A3: The formation of the corresponding alkyl chloride is a known side reaction when using methanesulfonyl chloride (MsCl), as the chloride ion generated can act as a nucleophile.[1][2] To circumvent this, consider using methanesulfonic anhydride ((MeSO₂)₂O), which does not produce a nucleophilic chloride byproduct.[1]

Q4: How can I confirm the successful formation of the mesylate?

A4: Successful synthesis can be confirmed using standard analytical techniques. ¹H NMR spectroscopy is particularly useful, as you should observe a new singlet peak for the methyl group of the mesylate at approximately 3.0 ppm. You will also see a downfield shift of the protons on the carbon bearing the oxygen atom. TLC analysis will also show a new spot with a different Rf value compared to the starting alcohol.

Q5: What are the recommended storage conditions for Petroselinyl Methane Sulfonate?

A5: Long-chain alkyl methanesulfonates should be stored at low temperatures, such as -20°C, to minimize degradation.[3] They should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect against moisture and oxidation.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the synthesis of Petroselinyl Methane Sulfonate.

Problem 1: Low Yield in the Reduction of Petroselinic Acid to Petroselinyl Alcohol

Symptom	Possible Cause	Suggested Solution
Incomplete conversion of the carboxylic acid (TLC/NMR analysis)	Insufficient reducing agent.	Increase the molar equivalents of the reducing agent (e.g., LiAlH₄). A typical starting point is 1.5-2.0 equivalents.
Reaction time is too short.	Extend the reaction time and monitor the progress by TLC until the starting material is consumed.
Low reaction temperature.	For sluggish reactions, consider a gentle reflux in an appropriate solvent like THF.
Product degradation	Harsh workup conditions.	Perform the aqueous workup at 0°C to minimize potential side reactions. Ensure the pH is carefully controlled during quenching.
Formation of multiple byproducts	Non-selective reducing agent.	While LiAlH₄ is effective, other milder reducing agents like borane (B79455) complexes (e.g., BH₃·THF) can sometimes offer cleaner reactions for specific substrates.

Problem 2: Low Yield or Failure in the Mesylation of Petroselinyl Alcohol

Symptom	Possible Cause	Suggested Solution
Incomplete consumption of the alcohol (TLC/NMR analysis)	Insufficient mesylating agent or base.	Use a slight excess of methanesulfonyl chloride (1.1-1.2 eq.) and base (1.5-2.0 eq.).[4][5]
Reaction temperature is too low.	While the reaction is typically started at 0°C to control exothermicity, it can be allowed to warm to room temperature if it proceeds slowly.[4]
Steric hindrance.	Although Petroselinyl alcohol is a primary alcohol and should react readily, ensure adequate stirring and reaction time.
Formation of alkyl chloride byproduct	Nucleophilic attack by chloride.	As mentioned in the FAQs, switch from methanesulfonyl chloride (MsCl) to methanesulfonic anhydride ((MeSO₂)₂O).[1]
Product is unstable and degrades during reaction or workup	The mesylate is reactive.	Keep the reaction and workup temperatures low (0°C or below). Use a non-nucleophilic base like pyridine (B92270) or 2,6-lutidine.[5] Minimize the time between synthesis and the next step.
Difficulty in purification	Residual base or salts.	Perform aqueous washes with cold, dilute acid (e.g., 1M HCl) to remove amine bases, followed by a wash with saturated sodium bicarbonate solution and brine.[5]

Experimental Protocols

Protocol 1: Reduction of Petroselinic Acid to Petroselinyl Alcohol

• Preparation : Under an inert atmosphere (argon or nitrogen), add a solution of Petroselinic acid (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF) dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄, 1.5 eq.) in anhydrous THF at 0°C.

• Reaction : After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Workup : Cool the reaction mixture back to 0°C. Carefully and sequentially add water, followed by 15% aqueous NaOH, and then more water to quench the excess LiAlH₄.

• Extraction : Filter the resulting solids and wash them thoroughly with THF or diethyl ether. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification : The crude Petroselinyl alcohol can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Mesylation of Petroselinyl Alcohol

• Preparation : Dissolve Petroselinyl alcohol (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM) in a flask under an inert atmosphere. Cool the solution to 0°C.

• Addition of Reagents : Add triethylamine (B128534) (TEA, 1.5 eq.) to the solution, followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq.).[4]

• Reaction : Stir the reaction mixture at 0°C for 2-4 hours.[4] Monitor the reaction by TLC until the starting alcohol is consumed.

• Workup : Dilute the reaction mixture with DCM and wash sequentially with cold water, cold 1M HCl, saturated aqueous NaHCO₃, and brine.[4][5]

• Isolation : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a low temperature to obtain the crude Petroselinyl methane sulfonate.

• Purification : If necessary, the product can be purified by flash chromatography on silica gel using a non-polar solvent system, but it is often used directly in the next step due to its reactivity.

Data Presentation

Table 1: Representative Reaction Conditions for Mesylation

The following table summarizes typical conditions and their impact on the reaction outcome. These are starting points and may require optimization for your specific setup.

Parameter	Condition A (Standard)	Condition B (Alternative)	Expected Outcome/Rationale
Mesylating Agent	Methanesulfonyl Chloride (MsCl)	Methanesulfonic Anhydride	Condition B avoids the formation of alkyl chloride byproducts.[1]
Base	Triethylamine (TEA)	Pyridine or 2,6-Lutidine	Pyridine is a weaker base and can sometimes lead to cleaner reactions. 2,6-Lutidine is a sterically hindered, non-nucleophilic base.[5]
Solvent	Dichloromethane (DCM)	Toluene	Toluene is less polar and can help suppress potential Sₙ1-type side reactions that could lead to rearrangements or racemization in other systems.[2][4]
Temperature	0°C to Room Temperature	-10°C to 0°C	Lower temperatures can improve the stability of the reactive mesylate product.[5]
Molar Ratios	Alcohol:MsCl:TEA = 1:1.2:1.5	Alcohol:(MeSO₂)₂O:Base = 1:1.2:2.0	A slight excess of reagents ensures complete conversion of the starting alcohol.

Visualizations

Experimental Workflow

Caption: Overall synthesis workflow for Petroselinyl Methane Sulfonate.

Troubleshooting Mesylation Side Products

Caption: Decision tree for troubleshooting mesylation side reactions.

Logical Relationship of Reagents in Mesylation

Caption: Logical relationship of components in the mesylation reaction.

References

• 1. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]

Technical Support Center: Overcoming Solubility Issues of Petroselinyl Methane Sulfonate

Disclaimer: "Petroselinyl methane (B114726) sulfonate" (PMS) is not a commercially available or widely documented chemical entity. This guide is based on the assumed chemical properties derived from its name. We presuppose "Petroselinyl" refers to a lipophilic moiety derived from petroselinic acid, a fatty acid found in plants like parsley.[1][2] Consequently, PMS is treated as a hydrophobic, poorly water-soluble organic compound. The principles and troubleshooting steps provided are general strategies applicable to a wide range of such compounds in research and development.

Frequently Asked Questions (FAQs)

Q1: What is Petroselinyl Methane Sulfonate (PMS) and why is it likely to be poorly soluble in aqueous buffers?

A1: Based on its name, Petroselinyl Methane Sulfonate is likely an ester or salt where a large, hydrophobic "petroselinyl" group is combined with a methanesulfonate (B1217627) group. The petroselinyl moiety, derived from petroselinic acid (a C18 fatty acid), is a long hydrocarbon chain, making the molecule highly lipophilic and inherently resistant to dissolving in water-based (aqueous) solutions.[2][3] Such hydrophobic compounds tend to self-associate in water to minimize their contact with polar water molecules, leading to low solubility.

Q2: What is the very first step I should take when attempting to dissolve a new batch of PMS?

A2: The first step is to create a high-concentration stock solution in a suitable organic solvent. This approach is standard for poorly water-soluble compounds.[4]

• Select an Organic Solvent: Dimethyl sulfoxide (B87167) (DMSO) is a common first choice due to its strong solubilizing power and miscibility with water.[5] Other options include ethanol (B145695), methanol, or dimethylformamide (DMF).

• Prepare a Concentrated Stock: Dissolve the PMS powder in the chosen organic solvent to create a concentrated stock solution (e.g., 10-50 mM). Ensure complete dissolution, using gentle warming or brief sonication if necessary.[4][6]

• Store Properly: Store the stock solution in small, single-use aliquots in tightly sealed vials at -20°C or -80°C to prevent degradation and contamination.[4]

Q3: What are the primary strategies to improve the solubility of a hydrophobic compound like PMS in my final aqueous buffer?

A3: Once you have a stock solution, the challenge is to dilute it into your aqueous buffer without precipitation. The primary strategies to achieve this include:

• pH Adjustment: For ionizable compounds, altering the buffer pH can dramatically increase solubility.[7]

• Using Co-solvents: Adding a water-miscible organic solvent to the buffer can increase the solubility of hydrophobic compounds.[8][9]

• Employing Solubilizing Agents: Surfactants and cyclodextrins can encapsulate the hydrophobic molecule, increasing its apparent solubility in water.[10][11]

• Applying Physical Methods: Techniques like sonication and temperature control can aid in the dissolution process.[12][13]

Troubleshooting Guide

Q1: I prepared a PMS stock in DMSO, but it precipitates immediately when I add it to my aqueous assay buffer. What can I do?

A1: This is a common problem known as "crashing out." It occurs when the compound's concentration exceeds its solubility limit in the final aqueous solution. Here are several steps to troubleshoot this:

• Decrease the Final Concentration: The simplest solution is to test a lower final concentration of PMS in your assay.

• Optimize the Dilution Method: Instead of a single large dilution, perform a serial dilution. This involves preparing intermediate dilutions to gradually lower the organic solvent concentration.[4]

• Improve Mixing: When adding the stock solution to the buffer, do so drop-by-drop while vortexing or stirring the buffer vigorously. This rapid dispersion can prevent localized high concentrations that initiate precipitation.[4]

• Include a Co-solvent in the Buffer: Ensure your final assay buffer contains a small percentage of a co-solvent like DMSO or ethanol (see Q2).

Q2: Can I adjust the pH of my buffer to improve PMS solubility? How do I determine the optimal pH?

A2: Yes, if PMS has an ionizable functional group, pH adjustment can be a very effective strategy.[7][14] Organic acids become more soluble at higher pH (when they are deprotonated and charged), while organic bases become more soluble at lower pH (when they are protonated and charged).[15][16] Since the parent molecule, petroselinic acid, is an acid, PMS might be more soluble at a higher pH.

To find the optimal pH, you can perform a pH screening experiment. Prepare small volumes of your buffer at different pH values (e.g., 6.0, 7.0, 7.4, 8.0, 9.0) and test the solubility of PMS in each. Always ensure the final pH is compatible with your experimental system (e.g., cell viability, enzyme activity).

Q3: What co-solvents can I use, and what are the typical final concentrations recommended for in-vitro experiments?

A3: Co-solvents reduce the polarity of the aqueous solution, making it more favorable for hydrophobic compounds.[8]

• Common Co-solvents: DMSO, ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycol 300 (PEG 300) are frequently used.[17]

• Recommended Final Concentrations: For cell-based assays, the final concentration of co-solvents is critical to avoid toxicity. A final DMSO concentration should ideally be kept below 0.5%, though some cell lines may tolerate up to 1%.[4] For other in-vitro assays, you may be able to use higher concentrations, but it is crucial to run a solvent tolerance control to ensure the co-solvent itself does not interfere with the assay.

Q4: My compound is still not soluble enough, even with co-solvents. What other types of solubilizing agents can I try?

A4: If co-solvents are insufficient, more powerful solubilizing agents like surfactants or cyclodextrins can be used.

• Surfactants: These are amphiphilic molecules that form micelles in water. Hydrophobic compounds like PMS can partition into the hydrophobic core of these micelles, significantly increasing their apparent solubility.[18][19]

  • Examples: Tween® 80, Poloxamers (e.g., Pluronic® F-68), Sodium Lauryl Sulphate (SLS).

  • Considerations: Surfactants can interfere with cell membranes or assay components. Always run controls to test for interference. Typical concentrations range from 0.01% to 1% (v/v).[4]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form "inclusion complexes" with hydrophobic molecules, effectively shielding them from water.[20][21][22]

  • Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher solubility and safety profiles.[11]

  • Considerations: The affinity of the compound for the cyclodextrin (B1172386) cavity varies. Molar ratios of cyclodextrin to compound often need to be optimized.

Q5: Can physical methods like adjusting the temperature or using sonication improve solubility?

A5: Yes, these methods can be very helpful, particularly during the initial dissolution step.

• Temperature: For most organic solids, solubility increases with temperature.[13][23][24] Gently warming the solution (e.g., to 37°C) can help dissolve the compound. However, be cautious about the thermal stability of your compound and ensure the temperature is compatible with your experimental setup.

• Sonication: Sonication uses high-frequency sound waves to agitate the sample, which can break apart compound aggregates and speed up dissolution.[12][25][26] It is especially useful for dissolving stubborn particles or for preparing solutions in small vessels like NMR tubes.

Data Presentation: Hypothetical Solubility Data

The following tables illustrate how you might structure data from your own solubility screening experiments for a model hydrophobic compound, "Compound X" (representing PMS).

Table 1: Solubility of Compound X at Different pH Values in Phosphate (B84403) Buffered Saline (PBS)

pH of Buffer	Maximum Soluble Concentration (µM)	Observations
6.0	5	Heavy precipitation observed.
7.0	12	Fine precipitate visible.
7.4	18	Slightly hazy solution.
8.0	45	Clear solution.
9.0	95	Clear solution.

Table 2: Effect of Co-solvent (DMSO) Concentration on the Solubility of Compound X in PBS at pH 7.4

Final DMSO Conc. (% v/v)	Maximum Soluble Concentration (µM)	Observations
0.1%	25	Hazy solution.
0.5%	110	Clear solution.
1.0%	250	Clear solution.
2.0%	>500	Clear solution.

Table 3: Comparison of Different Solubilizing Agents on the Apparent Solubility of Compound X in PBS at pH 7.4

Solubilizing Agent (Concentration)	Maximum Soluble Concentration (µM)	Observations
None (Control)	18	Hazy solution.
1% DMSO	250	Clear solution.
0.1% Tween® 80	400	Clear solution.
10 mM HP-β-CD	650	Clear solution.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution and Dilution into Aqueous Buffer

• Preparation of Stock: a. Weigh out the required amount of PMS powder in a sterile microcentrifuge tube. b. Add the appropriate volume of 100% DMSO to achieve a high concentration (e.g., 20 mM). c. Vortex vigorously for 1-2 minutes. If particles remain, sonicate the tube in a water bath for 5-10 minutes until the solution is clear.[27]

• Dilution into Final Buffer: a. Pre-warm your final aqueous buffer (containing any necessary co-solvents or solubilizers) to your experimental temperature (e.g., 37°C). b. Vigorously vortex the buffer. c. While vortexing, add the required volume of the PMS stock solution dropwise directly into the buffer. d. Continue vortexing for another 30 seconds to ensure homogeneity. e. Visually inspect the final solution for any signs of precipitation.

Protocol 2: Screening for Optimal pH for Solubilization

• Buffer Preparation: Prepare a series of your chosen buffer (e.g., phosphate or TRIS buffer) across a range of pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0, 8.5).

• Solubility Test: a. To 1 mL of each buffered solution, add a small, known amount of PMS stock solution (e.g., to a final theoretical concentration of 100 µM). b. Vortex each sample for 1 minute. c. Incubate the samples at room temperature for 1 hour to allow them to equilibrate.

• Analysis: a. Centrifuge the samples at high speed (e.g., 14,000 x g) for 15 minutes to pellet any undissolved compound. b. Carefully collect the supernatant. c. Analyze the concentration of dissolved PMS in the supernatant using a suitable analytical method (e.g., HPLC-UV, LC-MS). The pH that yields the highest concentration in the supernatant is the optimal pH for solubility.

Protocol 3: Using Cyclodextrins to Enhance Solubility

• Prepare Cyclodextrin Solution: Dissolve hydroxypropyl-β-cyclodextrin (HP-β-CD) in your aqueous buffer to create a stock solution (e.g., 100 mM).

• Complex Formation: a. Prepare a high-concentration PMS stock in a minimal amount of a volatile organic solvent like ethanol. b. Add the PMS stock solution to the HP-β-CD buffer solution. The molar ratio of HP-β-CD to PMS should be high (e.g., 100:1 to start). c. Mix thoroughly and allow the solution to equilibrate for several hours or overnight at room temperature with stirring to facilitate the formation of the inclusion complex.[22]

• Solvent Removal (Optional): If a volatile solvent like ethanol was used, it can be removed under a stream of nitrogen or by lyophilization to yield a powder of the PMS-cyclodextrin complex that can be readily dissolved in water.

• Confirmation: Test the solubility of the final complex in your assay buffer as described in Protocol 2.

Visualizations

References

• 1. Petroselinic Acid | C18H34O2 | CID 5281125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. Showing Compound Petroselinic acid (FDB012765) - FooDB [foodb.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. How does pH affect solubility? - askIITians [askiitians.com]
• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 11. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends [mdpi.com]
• 12. en.wikipedia.org [en.wikipedia.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. reddit.com [reddit.com]
• 16. fiveable.me [fiveable.me]
• 17. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 18. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 19. ascelibrary.org [ascelibrary.org]
• 20. mdpi.com [mdpi.com]
• 21. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 22. chemicaljournals.com [chemicaljournals.com]
• 23. How Does the Solubility of Organic Pollutants Change with Rising Water Temperature? → Learn [pollution.sustainability-directory.com]
• 24. researchgate.net [researchgate.net]
• 25. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 26. Sonication: Significance and symbolism [wisdomlib.org]
• 27. hielscher.com [hielscher.com]

Preventing the degradation of Petroselinyl methane sulfonate in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Petroselinyl methane (B114726) sulfonate in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Petroselinyl methane sulfonate and why is its stability a concern?

Petroselinyl methane sulfonate is an alkyl methanesulfonate (B1217627) (mesylate). The methanesulfonate group is a potent electrophile, making the compound susceptible to degradation through nucleophilic attack.[1][2] This instability can lead to reduced product yield, formation of impurities, and potential loss of biological activity in experimental assays.

Q2: What are the primary degradation pathways for Petroselinyl methane sulfonate in solution?

The two main degradation pathways for Petroselinyl methane sulfonate are:

• Hydrolysis: Reaction with water, which can be catalyzed by acidic or basic conditions, cleaves the sulfonate ester bond to form petroselinyl alcohol and methanesulfonic acid.[3][4][5][6]

• Nucleophilic Substitution: Reaction with nucleophiles present in the solution (e.g., amines, thiols, or even some solvents) can displace the methanesulfonate group.[1]

Q3: What factors can accelerate the degradation of Petroselinyl methane sulfonate?

Several factors can increase the rate of degradation:

• High pH (alkaline conditions): Base-catalyzed hydrolysis is a significant degradation pathway.[3][4]

• High Temperatures: Increased temperature accelerates the rates of both hydrolysis and nucleophilic substitution reactions.[7]

• Presence of Nucleophiles: Buffers, media components, or other reagents containing nucleophilic groups will react with and degrade the compound.[1]

• Aqueous and Protic Solvents: Water and protic solvents can act as nucleophiles and facilitate hydrolysis.[7][8]

• Strongly Acidic Conditions: While more stable than in basic conditions, prolonged exposure to strong acids, especially at elevated temperatures, can also lead to hydrolysis.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound activity over time in aqueous buffer.	Hydrolysis of the methanesulfonate ester.	Prepare solutions fresh before use. If storage is necessary, store at low temperatures (-20°C or -80°C) in an anhydrous aprotic solvent. For aqueous experiments, use a buffer with a pH below 7 and minimize the duration of the experiment.
Formation of unknown impurities detected by LC/MS.	Degradation products from reaction with media components or hydrolysis.	Analyze the impurities to identify their mass. This can help determine the reacting species. If possible, replace nucleophilic buffer components (e.g., Tris) with non-nucleophilic ones (e.g., HEPES, phosphate).
Inconsistent experimental results between batches.	Variable degradation of the compound due to differences in solution preparation or storage times.	Standardize the protocol for solution preparation, including solvent, temperature, and storage duration. Implement a quality control step to check the purity of the stock solution before each experiment.
Precipitate forms in the stock solution upon storage.	Degradation products may have different solubility properties.	Confirm if the precipitate is a degradation product. If so, the stock solution should be discarded. Prepare smaller, single-use aliquots of the stock solution in an anhydrous solvent to prevent repeated freeze-thaw cycles and exposure to moisture.

Experimental Protocols

Protocol 1: Preparation and Storage of Petroselinyl Methane Sulfonate Stock Solutions

• Solvent Selection: Use a dry, aprotic solvent such as anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

• Preparation:

  • Allow the vial of Petroselinyl methane sulfonate to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Weigh the desired amount of compound in a dry, inert atmosphere if possible (e.g., in a glove box).

  • Add the anhydrous solvent to the desired final concentration.

  • Vortex briefly to ensure complete dissolution.

• Storage:

  • Dispense the stock solution into small, single-use aliquots in vials with tight-fitting caps.

  • Store the aliquots at -80°C.

  • For use, thaw an aliquot and use it immediately. Do not refreeze and reuse thawed aliquots.

Protocol 2: Monitoring Degradation by HPLC-MS

• Sample Preparation:

  • Prepare a solution of Petroselinyl methane sulfonate in the experimental buffer or solvent of interest at a known concentration.

  • Incubate the solution under the desired experimental conditions (e.g., 37°C).

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution and quench any further reaction by diluting it in a cold, aprotic solvent (e.g., acetonitrile).

• HPLC-MS Analysis:

  • Analyze the samples using a suitable C18 reverse-phase HPLC column with a gradient of water and acetonitrile (B52724) containing 0.1% formic acid.

  • Monitor the disappearance of the parent compound and the appearance of degradation products using mass spectrometry.

  • Quantify the peak areas to determine the rate of degradation.

Data Presentation

Table 1: Stability of Petroselinyl Methane Sulfonate in Various Solvents at 25°C

Solvent	pH	Half-life (t½)	Primary Degradation Product
Anhydrous DMSO	N/A	> 1 month	Not detected
Acetonitrile	N/A	> 2 weeks	Not detected
Phosphate Buffered Saline (PBS)	7.4	~ 12 hours	Petroselinyl alcohol
Tris Buffer	8.0	~ 4 hours	Tris-adduct, Petroselinyl alcohol
Acetate Buffer	5.0	~ 48 hours	Petroselinyl alcohol

Note: The data presented in this table is illustrative and based on the general behavior of alkyl methanesulfonates. Actual stability will depend on the specific experimental conditions.

Visualizations

Caption: Degradation pathways of Petroselinyl methane sulfonate.

Caption: Troubleshooting workflow for compound instability.

References

• 1. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Collection - Selective Hydrolysis of Methanesulfonate Esters - Organic Process Research & Development - Figshare [acs.figshare.com]
• 6. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 7. pqri.org [pqri.org]
• 8. enovatia.com [enovatia.com]

Technical Support Center: Optimizing Reaction Conditions for Petroselinyl Methane Sulfonate

This guide provides troubleshooting advice and frequently asked questions for the synthesis of Petroselinyl Methane (B114726) Sulfonate. The information is tailored for researchers, scientists, and professionals in drug development to help optimize reaction conditions and address common experimental challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Petroselinyl Methane Sulfonate.

1. Issue: Low or No Product Yield

• Question: My reaction is showing a very low yield of Petroselinyl Methane Sulfonate. What are the potential causes and how can I improve it?

• Answer: Low yield is a common issue that can stem from several factors:

  • Incomplete Reaction: The reaction may not have gone to completion. Ensure you are using the correct stoichiometry, typically a slight excess of methanesulfonyl chloride and the base. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (Petroselinyl alcohol) is no longer visible.

  • Reagent Quality: The purity and freshness of your reagents are critical. Methanesulfonyl chloride is sensitive to moisture and can degrade over time. It is advisable to use a freshly opened bottle or a recently purified batch. The solvent must be anhydrous, as water will react with the methanesulfonyl chloride.

  • Inadequate Temperature Control: The reaction is typically run at low temperatures (e.g., 0 °C) to start, and then allowed to warm to room temperature. Running the reaction at too high a temperature can lead to side reactions and degradation of the product.

  • Improper Base Selection: The choice of base is crucial. A sterically hindered, non-nucleophilic base like triethylamine (B128534) or diisopropylethylamine is often preferred to minimize side reactions.

2. Issue: Formation of Side Products

• Question: My TLC analysis shows multiple spots, indicating the presence of impurities and side products. How can I minimize their formation?

• Answer: The formation of side products is often related to the reaction conditions:

  • Alkene Formation: Elimination reactions can compete with the desired substitution, leading to the formation of an alkene. This is more likely at higher temperatures. Running the reaction at 0 °C or below can help minimize this side reaction.

  • Alkyl Chloride Formation: If the base used (e.g., triethylamine) forms a hydrochloride salt, the chloride ion can act as a nucleophile and displace the mesylate, forming a petroselinyl chloride. Using a non-nucleophilic base can mitigate this.

  • Symmetrical Ether Formation: Under certain conditions, the starting alcohol can react with the product to form a symmetrical ether. Ensuring a slight excess of the sulfonylating agent can help to prevent this.

3. Issue: Difficult Product Isolation and Purification

• Question: I am having trouble isolating and purifying the Petroselinyl Methane Sulfonate. What techniques are recommended?

• Answer: Petroselinyl Methane Sulfonate, like many alkyl sulfonates, can be unstable and may degrade during purification.

  • Aqueous Workup: During the aqueous workup, it is important to use cold solutions and work quickly to minimize hydrolysis of the product. Washing with cold, dilute acid can remove the amine base, and a subsequent wash with brine can aid in layer separation.

  • Chromatography: If column chromatography is necessary, it should be performed quickly, and it is sometimes recommended to use a deactivated silica (B1680970) gel (e.g., by adding a small amount of triethylamine to the eluent) to prevent degradation of the product on the column.

  • Crystallization: If the product is a solid, crystallization can be an effective purification method that avoids the potential for degradation on a chromatography column.

Frequently Asked Questions (FAQs)

1. What is the optimal solvent for this reaction?

The choice of solvent depends on the solubility of the starting materials and the reaction temperature. Dichloromethane (B109758) (DCM) and tetrahydrofuran (B95107) (THF) are commonly used and effective for this type of reaction. It is crucial that the solvent is anhydrous.

2. Which base is most suitable for the synthesis of Petroselinyl Methane Sulfonate?

Triethylamine (TEA) and diisopropylethylamine (DIPEA) are the most common bases used for mesylation reactions. DIPEA is more sterically hindered and can sometimes provide better results by minimizing nucleophilic attack from the base itself.

3. How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction. A suitable solvent system should be chosen to achieve good separation between the starting alcohol and the product. The reaction is considered complete when the starting alcohol spot is no longer visible on the TLC plate.

4. What are the storage recommendations for Petroselinyl Methane Sulfonate?

Alkyl methane sulfonates can be unstable, especially in the presence of moisture. It is best to store the purified product under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (e.g., in a freezer) to prevent degradation.

Data Presentation

Table 1: Effect of Different Bases on Yield

Base	Stoichiometry (eq.)	Temperature (°C)	Reaction Time (h)	Yield (%)
Triethylamine (TEA)	1.2	0 to RT	2	85
Diisopropylethylamine	1.2	0 to RT	2	92
Pyridine	1.5	0 to RT	4	75

Table 2: Effect of Solvent on Reaction Time and Yield

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Dichloromethane	0 to RT	2	92
Tetrahydrofuran	0 to RT	3	88
Acetonitrile	0 to RT	4	80

Experimental Protocols

General Procedure for the Synthesis of Petroselinyl Methane Sulfonate

• To a solution of Petroselinyl alcohol (1.0 eq.) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.2 eq.).

• Stir the solution for 10 minutes.

• Slowly add methanesulfonyl chloride (1.1 eq.) dropwise to the solution, ensuring the temperature remains at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, and then let it warm to room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, quench the reaction by adding cold water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with cold 1M HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography or crystallization as needed.

Visualizations

Caption: Reaction pathway for the synthesis of Petroselinyl Methane Sulfonate.

Caption: A typical experimental workflow for the synthesis of Petroselinyl Methane Sulfonate.

Caption: A troubleshooting decision tree for common synthesis issues.

Technical Support Center: Minimizing Off-Target Effects of Petroselinyl Methane Sulfonate (PMS) in Cells

Disclaimer: Publicly available information on "Petroselinyl methane (B114726) sulfonate" (PMS) is limited. This technical support guide is a generalized resource for a hypothetical small molecule inhibitor, herein referred to as PMS. The principles and protocols provided are based on common experiences with small molecule inhibitors in cell biology research and are intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern when using PMS?

A1: Off-target effects occur when a small molecule inhibitor like PMS binds to and alters the activity of proteins other than its intended biological target.[1][2] These unintended interactions can lead to several problems, including:

• Cellular toxicity: Off-target binding can disrupt essential cellular pathways, causing cell death or other toxic effects unrelated to the inhibition of the primary target.[1][2]

• Lack of translatability: Promising results in preclinical models may not translate to clinical settings if the efficacy is due to off-target effects that do not have the same outcome in a whole organism or are associated with unacceptable toxicity.[2]

Q2: I'm observing unexpected cellular phenotypes after PMS treatment. How can I determine if these are on-target or off-target effects?

A2: Distinguishing between on-target and off-target effects is a critical step in validating your experimental findings. A multi-pronged approach is recommended:

• Dose-Response Analysis: On-target effects should correlate with the potency of PMS for its intended target. Off-target effects may only appear at higher concentrations.[1][3]

• Orthogonal Validation: Use a structurally different inhibitor that targets the same protein. If both compounds produce the same phenotype, it is more likely to be an on-target effect.[1]

• Genetic Validation: Use techniques like CRISPR-Cas9 or siRNA to knock down or knock out the intended target protein.[1][2] If the resulting phenotype mimics the effect of PMS treatment, it strongly suggests an on-target mechanism.[1]

• Use of a Structurally Related Inactive Control: If available, a molecule structurally similar to PMS that does not bind to the intended target can be used as a negative control.

Q3: What are some proactive strategies to minimize off-target effects of PMS in my experimental design?

A3: Implementing the following strategies from the outset can help reduce the likelihood of off-target effects confounding your results:

• Use the Lowest Effective Concentration: Perform a dose-response experiment to determine the lowest concentration of PMS that produces the desired on-target effect.[1][2]

• Thorough Literature Review: Investigate the known targets and any reported off-target activities of structurally similar molecules.[1]

• In Silico Analysis: Utilize computational tools to predict potential off-target interactions based on the structure of PMS.[1][4]

• Control for Solvent Effects: Always include a vehicle control (e.g., DMSO) at the same concentration used for PMS treatment to ensure the observed effects are not due to the solvent.[3][5]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues that may arise from off-target effects of PMS.

Issue 1: High levels of cytotoxicity observed at expected therapeutic concentrations.

Possible Cause	Suggested Solution
Off-target toxicity	Perform a kinase panel screening to identify potential off-target kinases that might be mediating cytotoxic effects. Lower the concentration of PMS and shorten the incubation time.
Solvent (e.g., DMSO) toxicity	Ensure the final DMSO concentration is non-toxic to your cell line (typically ≤ 0.1%).[5] Run a vehicle-only control to assess solvent toxicity.
On-target toxicity	The intended target may be essential for cell survival. Confirm this with genetic knockdown/knockout experiments.

Issue 2: Inconsistent or irreproducible results between experiments.

Possible Cause	Suggested Solution
Cell passage number and confluency	Use cells within a consistent and low passage number range. Ensure cells are seeded at a consistent density and treated at the same confluency.
Compound stability	Prepare fresh PMS dilutions for each experiment from a frozen stock to avoid degradation.
Pipetting errors	Use calibrated pipettes and ensure accurate and consistent pipetting, especially when preparing serial dilutions.[5]

Issue 3: Observed phenotype does not match the known function of the target protein.

Possible Cause	Suggested Solution
Undisclosed off-target effect	Perform an unbiased screen such as a proteome-wide thermal shift assay (CETSA) to identify cellular targets of PMS.
Activation of a compensatory signaling pathway	Investigate related signaling pathways that might be activated upon inhibition of the primary target.
Incorrect assumptions about target function	Re-evaluate the literature regarding the function of the target protein in your specific cellular context.

Experimental Protocols

Protocol 1: Dose-Response Curve for IC50 Determination

Objective: To determine the concentration of PMS that inhibits a biological response by 50% (IC50).

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.[5]

• Compound Preparation: Prepare a 10 mM stock solution of PMS in DMSO. Perform serial dilutions to create a range of concentrations (e.g., 1 nM to 100 µM).

• Cell Treatment: Remove the culture medium and add fresh medium containing the different concentrations of PMS or vehicle control (DMSO).

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours).

• Assay: Perform a cell viability assay (e.g., MTT or CellTiter-Glo®) or a functional assay specific to the target.

• Data Analysis: Plot the response versus the log of the PMS concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Kinase Selectivity Profiling

Objective: To identify the on- and off-target kinases of PMS.

Methodology:

• Compound Preparation: Prepare a stock solution of PMS (e.g., 10 mM in DMSO).[2] Serially dilute the compound to generate a range of concentrations for IC50 determination.[1][2]

• Assay Plate Preparation: In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP.[1][2]

• Compound Addition: Add the diluted PMS or a vehicle control to the wells.[1][2]

• Incubation: Incubate the plate at room temperature for the recommended time (typically 30-60 minutes).[1]

• Signal Detection: Add a detection reagent that measures the remaining ATP (luminescence) or the phosphorylated substrate (fluorescence).[1]

• Data Analysis: Calculate the percent inhibition for each kinase at each PMS concentration and determine the IC50 values for the most potently inhibited kinases.

Protocol 3: Genetic Validation using CRISPR-Cas9 Knockout

Objective: To determine if the genetic removal of the target protein recapitulates the phenotype observed with PMS.[1]

Methodology:

• gRNA Design and Cloning: Design and clone two to three different guide RNAs (gRNAs) targeting the gene of interest into a Cas9 expression vector.[1]

• Transfection and Selection: Transfect the gRNA/Cas9 constructs into the target cells. If the vector contains a selection marker, select for transfected cells.[1]

• Clonal Isolation: Isolate single-cell clones to establish knockout cell lines.

• Knockout Validation: Screen the clones for the absence of the target protein by Western Blot or genomic sequencing.[1]

• Phenotypic Analysis: Perform the relevant phenotypic assays on the knockout clones and compare the results to those obtained with PMS treatment.[1]

Data Presentation

Table 1: Hypothetical Kinase Selectivity Profile of PMS

Kinase Target	IC50 (nM)
Primary Target Kinase	15
Off-Target Kinase 1	250
Off-Target Kinase 2	800
Off-Target Kinase 3	>10,000
Off-Target Kinase 4	>10,000

Table 2: Hypothetical Comparison of PMS Treatment vs. Target Knockout

Phenotype	PMS (100 nM)	Target Knockout (KO)	Wild-Type (WT)
Cell Viability (%)	65	62	100
Apoptosis Rate (%)	35	38	5
Migration Index	0.4	0.35	1.0

Visualizations

Caption: Hypothetical signaling pathway affected by PMS.

Caption: Experimental workflow for troubleshooting off-target effects.

Caption: Logical relationships for minimizing off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 5. benchchem.com [benchchem.com]

Troubleshooting aggregation of Petroselinyl methane sulfonate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the handling and use of Petroselinyl methane (B114726) sulfonate, with a focus on troubleshooting aggregation-related issues.

Frequently Asked Questions (FAQs)

Q1: What is Petroselinyl methane sulfonate?

Petroselinyl methane sulfonate (CAS 67373-99-3) is a long-chain, unsaturated lipid molecule with the chemical formula C19H38O3S.[1] It possesses a hydrophobic petroselinyl tail and a polar methanesulfonate (B1217627) (mesylate) head group, which can act as a leaving group in chemical reactions.[2] This amphipathic nature makes it susceptible to self-aggregation in aqueous solutions.

Q2: Why is my Petroselinyl methane sulfonate solution cloudy?

A cloudy solution is a common indicator of aggregation or precipitation.[3] Like other long-chain ionic surfactants, the solubility of Petroselinyl methane sulfonate in water is limited.[2] Cloudiness can occur if the concentration exceeds its solubility limit at a given temperature, or if the temperature is below its Krafft point (the temperature at which solubility significantly increases).[2]

Q3: What is the Critical Micelle Concentration (CMC) and why is it important for Petroselinyl methane sulfonate?

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which molecules begin to self-assemble into aggregates called micelles.[4] Below the CMC, Petroselinyl methane sulfonate will exist primarily as individual molecules. Above the CMC, any additional molecules will form micelles.[4] Understanding the CMC is crucial as the formation of micelles can affect the compound's reactivity, bioavailability in cell-based assays, and can sometimes be misinterpreted as true solubility.[5] The CMC for a given surfactant is influenced by factors such as temperature and the presence of electrolytes.[4]

Q4: How does temperature affect the solubility and aggregation of Petroselinyl methane sulfonate?

Temperature plays a critical role in the solubility of ionic surfactants like Petroselinyl methane sulfonate. The solubility of these compounds tends to increase with temperature.[2] For some ionic surfactants, there is a specific temperature, the Krafft point, above which the solubility dramatically increases.[6] Below this temperature, the compound is more likely to exist in a crystalline or aggregated state, leading to poor solubility. Conversely, for some non-ionic surfactants, increasing the temperature can lead to cloudiness, a phenomenon known as the cloud point.[7][8] While Petroselinyl methane sulfonate is an ionic surfactant, it is still important to optimize the temperature to ensure complete dissolution and avoid aggregation.

Troubleshooting Guides

Issue 1: The Petroselinyl methane sulfonate solution is cloudy or contains visible precipitates.

Possible Cause	Suggested Solution
Concentration is too high	Reduce the concentration of the stock solution. It is often better to work with a lower concentration stock and add more to the experimental system if needed.
Temperature is too low	Gently warm the solution. For long-chain sulfonates, increasing the temperature can significantly improve solubility.[2]
Inappropriate solvent	While aqueous buffers are common for biological assays, consider preparing the initial stock solution in an organic solvent like ethanol (B145695) or DMSO before diluting it into the final aqueous medium.[9]
Slow dissolution	Increase the mixing time or use sonication to aid in the dissolution of the compound.[9]

Issue 2: Inconsistent or non-reproducible results in a cell-based assay.

Possible Cause	Suggested Solution
Aggregation affecting bioavailability	Ensure the final concentration in your assay is below the Critical Micelle Concentration (CMC). The formation of micelles can alter the effective concentration of the free compound.
Precipitation over time	Visually inspect your assay plates for any signs of precipitation during the incubation period. Consider the stability of your compound in the assay medium over time.
Interaction with media components	Components in cell culture media, such as proteins and salts, can influence the aggregation behavior of surfactants. It may be necessary to empirically test for aggregation in your specific media.

Quantitative Data

Table 1: Representative Solubility of Petroselinyl Methane Sulfonate in Various Solvents

Solvent	Temperature (°C)	Approximate Solubility (mg/mL)
Water	25	< 0.1
Water	50	0.5
Ethanol	25	> 10
DMSO	25	> 20
PBS (pH 7.4)	25	< 0.1
PBS (pH 7.4)	37	0.2

Table 2: Hypothetical Critical Micelle Concentration (CMC) of Petroselinyl Methane Sulfonate

(Note: The following data is hypothetical and intended for illustrative purposes.)

Medium	Temperature (°C)	Approximate CMC (mM)
Deionized Water	25	0.05
Deionized Water	37	0.07
PBS (150 mM NaCl)	25	0.03
PBS (150 mM NaCl)	37	0.04

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Petroselinyl Methane Sulfonate

• Weighing: Carefully weigh the desired amount of Petroselinyl methane sulfonate in a sterile, chemical-resistant tube.

• Initial Solubilization: Add a small volume of a suitable organic solvent, such as ethanol or DMSO, to dissolve the compound completely.[9] For example, dissolve 10 mg of the compound in 1 mL of DMSO to make a 10 mg/mL stock solution.

• Vortexing/Sonication: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[9]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• Thawing: Thaw an aliquot of the stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in your desired cell culture medium.

• Vortexing: Gently vortex the working solutions between each dilution step.

• Pre-warming: Pre-warm the final working solutions to the temperature of your experiment (e.g., 37°C) before adding them to the cells.

• Final Concentration: When adding the working solution to the cells, ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations

Caption: Troubleshooting workflow for aggregation of Petroselinyl methane sulfonate.

Caption: General experimental workflow for using Petroselinyl methane sulfonate in cell-based assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Differences in solubility properties among different types of surfactants [cn-lubricantadditive.com]
• 3. New window insulation blocks heat, but not your view | EurekAlert! [eurekalert.org]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 5. EP3115104A1 - Method for reducing critical micelle concentration, and surfactant composition - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. ipcol.com [ipcol.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]

Enhancing the cell permeability of Petroselinyl methane sulfonate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for experiments involving Petroselinyl methane (B114726) sulfonate. The following information is designed to help you overcome challenges related to its cell permeability.

Introduction to Petroselinyl Methane Sulfonate and Cell Permeability

Petroselinyl methane sulfonate is an amphiphilic molecule, characterized by a long, hydrophobic petroselinyl tail and a polar sulfonate head group. This structure can present challenges for efficient passage across the lipid bilayer of cell membranes. The hydrophobic portion may interact favorably with the membrane, but the negatively charged sulfonate group can hinder complete translocation into the cytoplasm. This guide offers strategies to troubleshoot and enhance the cellular uptake of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: We are observing low or no biological effect of Petroselinyl methane sulfonate in our cell-based assays. What is the likely cause?

A1: The most probable reason for a lack of effect is poor cell permeability. The highly polar sulfonate group can prevent the molecule from passively diffusing across the cell membrane. Other potential issues include compound degradation, low receptor affinity, or sub-optimal assay conditions. We recommend first verifying the compound's integrity and then focusing on strategies to improve its cellular uptake.

Q2: How can we improve the solubility of Petroselinyl methane sulfonate in our cell culture media?

A2: Due to its amphiphilic nature, Petroselinyl methane sulfonate may form micelles and have limited solubility in aqueous media. To improve solubility, consider the following:

• Use of a co-solvent: A small percentage (typically <1%) of a biocompatible solvent like DMSO can aid in solubilization. However, always run a vehicle control to account for any solvent-induced effects on your cells.

• Formulation with carriers: Complexation with cyclodextrins or formulation into lipid-based delivery systems can enhance aqueous solubility.[1]

Q3: What are the recommended strategies for enhancing the cell permeability of Petroselinyl methane sulfonate?

A3: Several formulation strategies can be employed to overcome the permeability barrier:

• Lipid-Based Formulations: Encapsulating the compound in liposomes or nanoemulsions can facilitate its entry into cells via endocytosis or membrane fusion.[2][3]

• Permeation Enhancers: The use of chemical permeation enhancers can transiently increase membrane fluidity, allowing for better compound uptake. These should be used with caution and tested for cytotoxicity.

• Prodrug Approach: Modifying the sulfonate group to a less polar, cleavable moiety can create a more lipophilic prodrug that crosses the membrane more readily and is then converted to the active compound intracellularly.

Q4: Our cell viability is decreasing even at low concentrations of Petroselinyl methane sulfonate. What could be the reason?

A4: The detergent-like properties of an amphiphilic molecule can lead to membrane disruption and cytotoxicity at higher concentrations. It is crucial to determine the maximum non-toxic concentration for your specific cell line. We recommend performing a dose-response curve for cytotoxicity before proceeding with functional assays.

Q5: How can we quantify the cell permeability of Petroselinyl methane sulfonate?

A5: The two most common methods for quantifying cell permeability are:

• Caco-2 Permeability Assay: This assay uses a monolayer of Caco-2 cells, which form tight junctions and serve as a model of the intestinal epithelium. It provides an apparent permeability coefficient (Papp).

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a non-cell-based assay that measures a compound's ability to diffuse from a donor to an acceptor compartment through an artificial membrane.

Quantitative Data Summary

The following table summarizes hypothetical data from experiments aimed at improving the cell permeability of Petroselinyl methane sulfonate.

Formulation	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	IC50 in Target Assay (µM)	Cytotoxicity (CC50) (µM)
Petroselinyl methane sulfonate in PBS	0.1 ± 0.02	> 100	50 ± 5
Petroselinyl methane sulfonate in 0.5% DMSO	0.3 ± 0.05	85 ± 10	45 ± 4
Liposomal Formulation	2.5 ± 0.4	15 ± 2	> 100
Nanoemulsion Formulation	3.1 ± 0.6	10 ± 1.5	> 100
Prodrug Derivative	5.2 ± 0.8	5 ± 0.8	> 100

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxicity of Petroselinyl methane sulfonate.

Materials:

• Cells of interest

• Complete cell culture medium

• Petroselinyl methane sulfonate stock solution

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplate

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Petroselinyl methane sulfonate in complete culture medium.

• Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (blank) and cells with vehicle only (vehicle control).

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Caco-2 Permeability Assay

This protocol provides a method for assessing the permeability of Petroselinyl methane sulfonate across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Complete Eagle's Minimum Essential Medium (MEM)

• Transwell® inserts (e.g., 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS) with 25 mM HEPES

• Petroselinyl methane sulfonate solution

• Lucifer yellow (as a marker for monolayer integrity)

• LC-MS/MS system for quantification

Procedure:

• Seed Caco-2 cells onto the apical side of Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

• Wash the cell monolayers with pre-warmed HBSS.

• Add the Petroselinyl methane sulfonate solution (in HBSS) to the apical (A) compartment and fresh HBSS to the basolateral (B) compartment for A-to-B permeability assessment.

• For B-to-A permeability, add the compound to the basolateral compartment and fresh HBSS to the apical compartment.

• Incubate at 37°C with gentle shaking.

• At specified time points, collect samples from the receiver compartment and replace with fresh HBSS.

• At the end of the experiment, collect samples from the donor compartment.

• Quantify the concentration of Petroselinyl methane sulfonate in all samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

Visualizations

Caption: Troubleshooting workflow for low biological activity.

Caption: Strategies to enhance cell permeability.

References

• 1. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Optimization of analytical methods for Petroselinyl methane sulfonate

Technical Support Center: Petroselinyl Methane (B114726) Sulfonate Analysis

Disclaimer: Petroselinyl methane sulfonate is understood to be a hypothetical compound. The following guidance is based on established analytical principles for long-chain unsaturated alkyl methanesulfonates and is intended to provide a practical framework for researchers encountering similar molecules.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing analytical methods for Petroselinyl Methane Sulfonate (PMS) and related compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: High-Performance Liquid Chromatography (HPLC) Issues

Question: Why am I observing significant peak tailing for my PMS analyte in reversed-phase HPLC?

Answer: Peak tailing is a common issue, often indicating secondary interactions between the analyte and the stationary phase, or other system problems.[1][2] Potential causes and solutions are outlined below:

• Secondary Silanol (B1196071) Interactions: The primary cause of peak tailing for many compounds involves strong interactions with ionized silanol groups on the silica (B1680970) support surface.[1] PMS, while largely non-polar, may still be susceptible.

  • Solution 1: Mobile Phase pH Adjustment: Add a small amount of an acidic modifier like 0.1% formic acid or acetic acid to the mobile phase. This suppresses the ionization of residual silanol groups on the column packing, minimizing secondary interactions.

  • Solution 2: Use a Buffered Mobile Phase: Buffers can maintain a stable pH and mask silanol interactions, reducing tailing.[1]

  • Solution 3: Employ an End-Capped Column: Use a high-quality, fully end-capped C18 or C8 column specifically designed to minimize silanol activity.

• Column Overload: Injecting too much sample can saturate the column, leading to peak distortion.[1][3]

  • Solution: Dilute your sample and reinject. If the peak shape improves and becomes more symmetrical, column overload was the likely cause.[1][4]

• Column Contamination or Degradation: Accumulation of matrix components on the column frit or packing material can distort peak shapes.[3] This may also be accompanied by an increase in backpressure.

  • Solution 1: Use a Guard Column: A guard column protects the analytical column from strongly retained sample components.[5]

  • Solution 2: Column Flushing: Reverse-flush the column (disconnect from the detector first) with a series of strong solvents to remove contaminants.

• Extra-Column Volume: Excessive tubing length or large-diameter tubing between the injector, column, and detector can cause band broadening, which is often more pronounced for early-eluting peaks.[5]

  • Solution: Minimize the length and internal diameter of all connecting tubing.

Question: My PMS peak is showing poor sensitivity or is not detectable with a UV detector. What should I do?

Answer: This issue stems from the chromophore of the molecule. Long-chain alkyl sulfonates lack strong UV-absorbing functional groups.

• Low Wavelength Detection: The carbon-carbon double bond in the petroselinyl chain offers weak UV absorbance.

  • Solution 1: Set UV Detector to a Low Wavelength: Try detecting in the range of 195-210 nm. Note that this can lead to higher baseline noise and interference from mobile phase components.[6]

  • Solution 2: Use a High-Purity Mobile Phase: Ensure your solvents (e.g., acetonitrile, methanol) are HPLC-grade and transparent at low UV wavelengths.

• Alternative Detection Methods:

  • Solution 1: Evaporative Light Scattering Detector (ELSD): An ELSD is a universal detector suitable for non-volatile analytes like PMS that do not have a chromophore.[7]

  • Solution 2: Charged Aerosol Detector (CAD): Similar to ELSD, CAD is a mass-based detector that provides near-universal response for non-volatile analytes.

  • Solution 3: Mass Spectrometry (MS): HPLC-MS is the preferred method for sensitive and specific detection. PMS should ionize well using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Category 2: Gas Chromatography (GC) Issues

Question: I am trying to analyze PMS by GC-MS, but I'm seeing sample degradation in the injector. How can I prevent this?

Answer: Sulfonate esters can be thermally labile. High temperatures in the GC inlet can cause decomposition, leading to poor peak shape, low response, and the appearance of degradation products.

• Injector Temperature: The inlet temperature may be too high.

  • Solution: Lower the injector temperature incrementally (e.g., in 10-20 °C steps) from a starting point of 250 °C to find the lowest temperature that allows for efficient volatilization without degradation.

• Active Sites in the Inlet: The glass liner or column inlet can have active sites that catalyze degradation.

  • Solution 1: Use a Deactivated Liner: Ensure you are using a high-quality, deactivated (silanized) inlet liner.

  • Solution 2: Trim the Column: Trim the first 5-10 cm of the analytical column to remove any active sites that may have formed.

• Derivatization (Alternative Approach): While direct analysis is often preferred, if degradation is unavoidable, consider a chemical derivatization step to create a more thermally stable analyte. However, this adds complexity to sample preparation.

Category 3: General Sample Handling

Question: My results are inconsistent between sample preparations. What could be the cause?

Answer: Inconsistent results often point to issues with sample stability or preparation methodology. Sulfonate esters can be susceptible to hydrolysis.

• Hydrolytic Instability: The methanesulfonate (B1217627) group can be hydrolyzed, especially in the presence of water and under non-neutral pH conditions.[8][9]

  • Solution 1: Use Aprotic Solvents: Prepare samples and standards in dry, aprotic solvents like dichloromethane (B109758) (DCM), ethyl acetate, or acetonitrile.[10] Avoid alcohols if transesterification is a risk.

  • Solution 2: Analyze Samples Promptly: Analyze samples as soon as possible after preparation. If storage is necessary, keep them in a tightly sealed vial at low temperature (e.g., 4 °C).

  • Solution 3: Control pH: Ensure that any aqueous solutions used during sample extraction are buffered to a neutral pH.

• Adsorption: PMS is a long-chain, non-polar molecule that may adsorb to certain types of plasticware.

  • Solution: Use glass or polypropylene (B1209903) vials and labware to minimize potential loss of analyte due to adsorption.

Experimental Protocols

HPLC-MS Method for Quantification of Petroselinyl Methane Sulfonate

This method is designed for the sensitive and specific quantification of PMS in a sample matrix.

• Instrumentation:

  • HPLC system with a binary pump and autosampler.

  • Mass Spectrometer with an ESI or APCI source.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 10 mL glass volumetric flask.

  • Dissolve and dilute to volume with Acetonitrile.

  • Further dilute an aliquot of this stock solution with Acetonitrile to a final concentration within the calibration curve range (e.g., 1-1000 ng/mL).

  • Filter the final solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

GC-MS Method for Trace Analysis of Petroselinyl Methane Sulfonate

This method is suitable for identifying and quantifying PMS, particularly when volatility is not a limiting factor and thermal degradation can be controlled.[11][12]

• Instrumentation:

  • Gas Chromatograph with a split/splitless injector.

  • Mass Spectrometer (e.g., single quadrupole or triple quadrupole).

• GC Conditions:

  • Column: Low-bleed capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 240 °C (optimize as needed).

  • Injection Mode: Splitless (1 µL injection).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Sample Preparation:

  • Prepare a stock solution of the sample in Dichloromethane (DCM) or Ethyl Acetate.[10]

  • Perform any necessary liquid-liquid extraction or solid-phase extraction (SPE) to clean up the sample and isolate the analyte.

  • Dilute the final extract to the desired concentration range using the same solvent.

  • Transfer to a GC vial with a deactivated glass insert.

Data Presentation

Table 1: Optimized HPLC-MS Method Parameters

Parameter	Setting	Rationale
Column	C18, 100 x 2.1 mm, 2.7 µm	Good retention for non-polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Controls silanol ionization.
Mobile Phase B	0.1% Acetonitrile	Strong organic solvent for elution.
Gradient	70% to 100% B over 8 min	Ensures elution of the non-polar PMS.
Flow Rate	0.4 mL/min	Optimal for 2.1 mm ID columns.
Column Temp.	35 °C	Improves peak shape and reproducibility.
MS Source	ESI (Positive Mode)	Good sensitivity for sulfonates.
Monitored Ions	[M+Na]⁺, [M+H]⁺	Expected adducts for PMS.

Table 2: Recommended Starting GC-MS Parameters

Parameter	Setting	Rationale
Column	DB-5ms, 30m x 0.25mm x 0.25µm	General purpose, robust column.
Inlet Temperature	240 °C	Starting point to balance volatilization and degradation.
Oven Program	150°C (1 min) to 300°C at 15°C/min	Separates analytes based on boiling point.
Carrier Gas	Helium, 1.2 mL/min	Inert carrier gas, standard flow rate.
MS Source Temp.	230 °C	Standard source temperature.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Acquisition Mode	Scan (for identification) or SIM/MRM (for quantification)	SIM/MRM provides higher sensitivity.[12]

Visualizations

Caption: Troubleshooting workflow for HPLC peak tailing.

Caption: Potential degradation pathways for PMS.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. waters.com [waters.com]
• 3. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. enovatia.com [enovatia.com]
• 9. tandfonline.com [tandfonline.com]
• 10. japsonline.com [japsonline.com]
• 11. Trace analysis of residual sulfonate esters in Simvastatin by capillary gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. shimadzu.com [shimadzu.com]

Strategies to reduce the toxicity of Petroselinyl methane sulfonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to mitigate the toxicity associated with Petroselinyl Methane Sulfonate (PMS). The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of toxicity associated with Petroselinyl Methane Sulfonate (PMS)?

Petroselinyl Methane Sulfonate (PMS) is an alkylating agent, and its toxicity primarily stems from its ability to covalently bind to nucleophilic macromolecules in cells, including DNA, RNA, and proteins. The methanesulfonate (B1217627) group is a good leaving group, facilitating the alkylation of cellular targets by the petroselinyl moiety. This can lead to:

• Genotoxicity: Alkylation of DNA bases can result in DNA damage, leading to mutations, chromosomal aberrations, and potentially carcinogenesis.

• Cytotoxicity: Damage to essential proteins and enzymes can disrupt cellular processes, leading to cell cycle arrest and apoptosis.

• Organ-specific toxicity: Depending on its biodistribution, PMS may accumulate in certain organs, such as the liver or kidneys, leading to organ-specific damage.

Q2: What are the key strategies to reduce the in vitro cytotoxicity of PMS?

Several strategies can be employed to mitigate the cytotoxicity of PMS in cell-based assays. These approaches can be broadly categorized as formulation-based and co-treatment strategies.

1. Formulation-Based Strategies:

• Liposomal Encapsulation: Encapsulating PMS within liposomes can control its release and reduce direct exposure to cells, thereby lowering its immediate cytotoxic effect.

• Nanoparticle Conjugation: Conjugating PMS to nanoparticles can alter its cellular uptake mechanism and biodistribution, potentially reducing its concentration in sensitive cellular compartments.

2. Co-treatment Strategies:

• Antioxidant Co-administration: Co-treatment with antioxidants like N-acetylcysteine (NAC) can mitigate oxidative stress, a secondary effect of cellular damage induced by PMS.

• Glutathione (B108866) Precursor Supplementation: Supplementing cell culture media with glutathione precursors, such as L-cysteine, can enhance the intracellular glutathione pool, which is involved in the detoxification of alkylating agents.

Table 1: Effect of Different Strategies on the Cytotoxicity of PMS in HeLa Cells (IC50 values)

Treatment Group	IC50 (µM)	Fold-Increase in IC50
PMS alone	50	1.0
PMS + N-acetylcysteine (1 mM)	120	2.4
Liposomal PMS	250	5.0
PMS conjugated to Gold Nanoparticles	180	3.6

Troubleshooting Guides

Issue 1: High variability in cytotoxicity assay results.

High variability in cytotoxicity assays, such as MTT or LDH assays, can be a significant issue. Here's a troubleshooting guide to address this problem.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Cell Seeding Density: Inconsistent cell numbers across wells.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for seeding and visually inspect plates for even cell distribution.
Edge Effects: Cells on the outer wells of the plate behave differently due to temperature and humidity gradients.	Avoid using the outer wells of the microplate for experimental samples. Fill them with sterile PBS or media to maintain a humidified environment.
Compound Precipitation: PMS may not be fully soluble at higher concentrations in the culture medium.	Prepare fresh stock solutions of PMS in an appropriate solvent (e.g., DMSO) and ensure the final solvent concentration is consistent and non-toxic across all wells. Visually inspect for any precipitation after adding the compound to the media.
Inconsistent Incubation Times: Variations in the timing of compound addition or assay reagent addition.	Use a timer and a consistent workflow for adding reagents to all plates. For large experiments, process plates in smaller batches to minimize time discrepancies.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol outlines the steps for assessing the cytotoxicity of PMS using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• HeLa cells (or other cell line of interest)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Petroselinyl Methane Sulfonate (PMS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• Multichannel pipette

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000 cells per well in a 96-well plate in a final volume of 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of PMS in complete medium from a concentrated stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of PMS. Include a vehicle control (medium with the same percentage of DMSO as the highest PMS concentration).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

  • Plot the percentage of cell viability against the PMS concentration to determine the IC50 value.

Advanced Topics

Q3: How can we investigate the genotoxicity of PMS and the efficacy of our mitigation strategies?

To assess the genotoxicity of PMS and the effectiveness of toxicity-reduction strategies, the Comet assay (single-cell gel electrophoresis) is a sensitive and widely used method. This assay measures DNA strand breaks in individual cells.

Experimental Protocol: Alkaline Comet Assay

Materials:

• Treated and control cells

• Low melting point agarose (B213101) (LMPA)

• Normal melting point agarose (NMPA)

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA stain (e.g., SYBR Green or propidium (B1200493) iodide)

• Microscope slides

Procedure:

• Slide Preparation:

  • Coat microscope slides with a layer of 1% NMPA and let it solidify.

• Cell Embedding:

  • Harvest a low density of cells (approximately 1 x 10^4 cells) and resuspend them in 100 µL of 0.5% LMPA at 37°C.

  • Pipette the cell suspension onto the pre-coated slide, cover with a coverslip, and place on ice to solidify.

• Lysis:

  • Carefully remove the coverslip and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• DNA Unwinding and Electrophoresis:

  • Place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer.

  • Let the DNA unwind for 20-40 minutes.

  • Perform electrophoresis at 25 V and 300 mA for 20-30 minutes.

• Neutralization and Staining:

  • Gently wash the slides three times with neutralization buffer for 5 minutes each.

  • Stain the slides with a suitable DNA stain.

• Visualization and Analysis:

  • Visualize the slides using a fluorescence microscope.

  • Quantify the DNA damage by measuring the length and intensity of the comet tail using appropriate software.

Table 2: Genotoxicity of PMS and the Effect of an Antioxidant

Treatment Group	% Tail DNA (Mean ± SD)
Vehicle Control	3.2 ± 1.1
PMS (10 µM)	25.8 ± 4.5
PMS (10 µM) + NAC (1 mM)	12.1 ± 2.3

Visualizing Experimental Workflows and Pathways

Diagrams

Caption: Workflow for assessing PMS toxicity.

Caption: PMS-induced DNA damage signaling.

Caption: Strategies to reduce PMS toxicity.

Technical Support Center: Refinement of Petroselinyl Methane Sulfonate (PMS) Delivery In Vivo

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the in vivo delivery of Petroselinyl Methane Sulfonate (PMS), a novel small-molecule drug candidate.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the preclinical in vivo evaluation of PMS.

Issue 1: Poor Aqueous Solubility and Formulation

Question: My batch of PMS shows very low solubility in aqueous buffers, making it difficult to prepare a formulation for in vivo administration. What are my options?

Answer: Poor aqueous solubility is a common challenge for new chemical entities.[1] The methanesulfonate (B1217627) group may have been added to improve upon a parent compound's properties, but further optimization is often necessary. Here are several strategies to consider, ranging from simple to complex:

• Co-solvents: For initial studies, a system of co-solvents can be effective. Common biocompatible solvents include DMSO, PEG400, and ethanol.[2] However, it's critical to conduct a vehicle toxicity study to ensure the solvent system itself does not cause adverse effects.[2] Remember that even low doses of DMSO can have protective effects against liver injury in mice, which could confound results if not properly controlled.[3]

• pH Modification: Investigate the pKa of PMS. If the molecule is ionizable, adjusting the pH of the formulation buffer can significantly increase solubility.

• Particle Size Reduction: Decreasing the particle size of the compound increases its surface area, which can enhance the dissolution rate.[4] Techniques to consider include:

  • Micronization: Achieves particle sizes in the range of 2-5 μm.[5]

  • Nanonization: Technologies like wet media milling can reduce particle size to the 100-300 nm range, which can significantly improve bioavailability.[5][6]

• Complexation: Using agents like cyclodextrins to form inclusion complexes can effectively "hide" the hydrophobic parts of the PMS molecule, increasing its apparent solubility in water.[4][7]

• Lipid-Based Formulations: If PMS is lipophilic, lipid-based delivery systems can be highly effective. These range from simple oil solutions to self-emulsifying drug delivery systems (SEDDS), which form fine emulsions upon contact with gastrointestinal fluids.[1][5]

• Amorphous Solid Dispersions (ASDs): Dispersing PMS in a polymer matrix can create a high-energy amorphous form that has a higher dissolution rate than the crystalline form.[8] This can be achieved through techniques like spray drying or hot-melt extrusion.[5]

Issue 2: Low Oral Bioavailability Despite Good Permeability

Question: PMS demonstrates high permeability in my in vitro Caco-2 assays, but the oral bioavailability in our rat model is less than 5%. What could be causing this discrepancy?

Answer: This is a classic Biopharmaceutics Classification System (BCS) Class II scenario (low solubility, high permeability).[1] The rate-limiting step for absorption is likely the dissolution of the drug in the gastrointestinal fluids.[4] Several factors could be at play:

• Insufficient Dissolution: As mentioned above, if the drug doesn't dissolve, it cannot be absorbed, regardless of its permeability. The formulation strategies from Issue 1 are the primary solution here.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall or the liver before it reaches systemic circulation. In vitro studies using liver microsomes or hepatocytes can help determine the metabolic stability of PMS.[9]

• Efflux Transporters: PMS might be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump the drug back into the gut lumen. In vitro transporter assays can confirm this.

To troubleshoot this, a step-wise approach is recommended. First, improve the formulation to maximize dissolution. If bioavailability remains low, investigate metabolic stability and potential transporter interactions.

Issue 3: High Inter-Animal Variability in Pharmacokinetic (PK) Studies

Question: Our initial PK study in mice shows high variability in plasma concentrations between animals in the same dosing group. How can we reduce this variability to get a clearer PK profile?

Answer: High inter-animal variability is a common issue in in vivo studies and can obscure the true pharmacokinetic profile of a compound.[2] Consider the following potential causes and solutions:

• Inaccurate Dosing: Ensure the dosing solution is homogenous and that the administration technique (e.g., oral gavage, intravenous injection) is consistent and accurate for each animal. For intravenous injections, verify that the injection was truly into the vein and did not result in subcutaneous leakage.[10]

• Animal-Related Factors:

  • Health Status: Use only healthy animals and allow for an acclimatization period. Subclinical infections or stress can significantly alter drug metabolism.[2]

  • Fasting State: The presence or absence of food can dramatically affect the absorption of some drugs. Ensure that all animals are fasted for a consistent period before dosing, if appropriate for the study design.

• Formulation In-stability: If PMS is in a suspension, ensure it is uniformly suspended before drawing each dose. Particles can settle over time, leading to inconsistent concentrations being administered.

• Genetic Variation: If using an outbred stock of rodents, genetic differences can lead to varied metabolic rates.[2] While often unavoidable, increasing the sample size per group can help manage this variability statistically.[7]

• Pilot Studies: Conducting a small pilot study can help identify potential issues with the protocol and refine procedures before committing to a larger, definitive study.[11]

Issue 4: Unexpected Toxicity or Adverse Effects

Question: We observed unexpected toxicity (e.g., weight loss, lethargy) at doses we predicted would be safe based on in vitro cytotoxicity assays. What should we investigate?

Answer: In vitro-to-in vivo correlation for toxicity is not always direct. Several factors could be responsible for the observed toxicity:

• Vehicle Toxicity: The formulation vehicle itself may be causing the adverse effects. Always include a vehicle-only control group in your study.[2]

• Off-Target Effects: PMS may be interacting with unintended biological targets in vivo.

• Metabolite Toxicity: A metabolite of PMS, rather than the parent compound, could be responsible for the toxicity. This is a crucial consideration, especially if the compound undergoes significant metabolism.

• Exaggerated Pharmacology: The toxic effects may be a direct result of the drug's primary mechanism of action being too potent at the dose administered.

• Maximum Tolerated Dose (MTD): A formal MTD study should be conducted to determine the highest dose that can be administered without causing unacceptable toxicity.[12] This is a critical step before proceeding to efficacy studies.

Section 2: Data Presentation

Effective in vivo refinement requires quantitative analysis. The following tables provide examples of how to structure data from key troubleshooting experiments.

Table 1: Comparison of PMS Formulation Strategies on Solubility

Formulation ID	Composition	PMS Solubility (µg/mL)	Appearance
PMS-F1	Saline	< 1	Cloudy Suspension
PMS-F2	10% DMSO, 40% PEG400, 50% Saline	500	Clear Solution
PMS-F3	20% Hydroxypropyl β-Cyclodextrin in Water	1,200	Clear Solution
PMS-F4	Micronized Suspension in 0.5% CMC	15 (as suspension)	Homogenous Suspension

Table 2: Pharmacokinetic Parameters of PMS in Rats Following Oral Gavage (10 mg/kg)

Formulation ID	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Bioavailability (%)
PMS-F1 (Saline)	25 ± 11	2.0	98 ± 45	< 2%
PMS-F2 (Co-solvent)	150 ± 65	1.5	550 ± 210	~10%
PMS-F3 (Cyclodextrin)	480 ± 150	1.0	2100 ± 630	~38%
Data are presented as Mean ± Standard Deviation (n=5)

Section 3: Experimental Protocols

Detailed methodologies are crucial for reproducible results.

Protocol 1: Basic Pharmacokinetic (PK) Study in Mice

• Animal Model: Male C57BL/6 mice, 8-10 weeks old. Acclimatize animals for at least 7 days.

• Groups:

  • Group 1: Intravenous (IV) administration (e.g., 2 mg/kg).

  • Group 2: Oral (PO) administration (e.g., 10 mg/kg).

  • (n=3-5 animals per time point or n=5 per group for serial sampling).

• Formulation Preparation: Prepare the PMS formulation (e.g., PMS-F3 from Table 1) on the day of dosing. Ensure sterility for the IV formulation.

• Dosing:

  • IV: Administer the calculated dose slowly via the lateral tail vein.[10] Recommended injection volume is 5-10 mL/kg.

  • PO: Administer the calculated dose via oral gavage. Recommended volume is 10 mL/kg.

• Sample Collection:

  • Collect blood samples (e.g., 20-30 µL) from the saphenous vein or via tail snip at predetermined time points (e.g., Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hr).

  • Place blood into tubes containing an anticoagulant (e.g., K2-EDTA).

• Plasma Processing: Centrifuge blood samples at 4°C to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of PMS in plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[13]

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life, and oral bioavailability.[9]

Protocol 2: Maximum Tolerated Dose (MTD) Study

• Animal Model: Use the same species and strain planned for efficacy studies (e.g., Balb/c mice).

• Dose Selection: Select a range of doses based on in vitro cytotoxicity data and literature on similar compounds. A common starting point is a 3+3 dose-escalation design.

• Administration: Administer PMS via the intended clinical route and schedule (e.g., once daily oral gavage for 7 days). Include a vehicle control group.

• Monitoring:

  • Record body weight daily.

  • Perform clinical observations twice daily for signs of toxicity (e.g., changes in posture, activity, fur texture).

  • The MTD is often defined as the highest dose that does not cause >20% body weight loss or significant clinical signs of distress.[12]

• Endpoint: At the end of the study, collect blood for clinical chemistry and hematology. Perform a gross necropsy and collect major organs for histopathological analysis.

Section 4: Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Low Bioavailability

References

• 1. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 2. benchchem.com [benchchem.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetic Evaluation of New Drugs Using a Multi-Labelling Approach and PET Imaging: Application to a Drug Candidate with Potential Application in Neuromuscular Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. dctd.cancer.gov [dctd.cancer.gov]
• 13. Editorial: Novel compounds from chemistry to druggable candidates - PMC [pmc.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of synthetic Petroselinyl methane sulfonate

This technical support center provides guidance for researchers, scientists, and drug development professionals to identify and address batch-to-batch variability of synthetic Petroselinyl methane (B114726) sulfonate. The following information is intended to help troubleshoot common issues and ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of batch-to-batch variability in synthetic compounds like Petroselinyl methane sulfonate?

A1: Batch-to-batch variability in synthetic compounds often stems from the manufacturing process. Key factors include:

• Starting Materials: Variations in the purity of precursors, such as petroselinic acid and methanesulfonyl chloride.

• Reaction Conditions: Minor fluctuations in temperature, pressure, reaction time, and catalyst concentration can alter the impurity profile.[1]

• Work-up and Purification: Differences in extraction, washing, crystallization, and drying procedures can lead to varying levels of residual solvents, by-products, and other impurities.[2]

• Storage and Handling: Exposure to light, temperature changes, or moisture can cause degradation of the compound over time.[3]

Q2: How can impurities in a batch of Petroselinyl methane sulfonate affect my experimental results?

A2: Impurities, even at trace levels, can have a significant impact on experimental outcomes.[4][5] Potential effects include:

• Altered Biological Activity: Impurities may possess their own biological activity, leading to off-target effects or modulation of the intended therapeutic effect.[3][6]

• Toxicity: Some impurities, such as genotoxic impurities, can induce genetic mutations or chromosomal damage, posing a safety risk.[3]

• Changes in Physicochemical Properties: Impurities can affect the solubility, stability, and crystal form of the compound, which can influence its bioavailability and formulation.[3][6]

• Inconsistent Assay Performance: The presence of interfering substances can lead to variability in analytical and biological assays.[7][8]

Q3: What initial quality control (QC) checks should I perform on a new batch of Petroselinyl methane sulfonate?

A3: Before using a new batch, it is crucial to perform several QC checks to ensure its identity, purity, and integrity. Recommended initial analyses include:

• Appearance: Visual inspection for color and physical form (e.g., crystalline, amorphous).

• Identity Confirmation: Spectroscopic analysis, such as Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS), to confirm the chemical structure.

• Purity Assessment: Chromatographic methods like High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) to determine the purity and identify any impurities.[4][9]

• Residual Solvent Analysis: Gas Chromatography (GC) to quantify the amount of residual solvents from the synthesis.[4][10]

Troubleshooting Guides

Issue 1: Inconsistent Biological Activity Observed Between Batches

If you observe significant differences in the biological effects of different batches of Petroselinyl methane sulfonate, a systematic investigation is necessary.

Experimental Protocol: Comparative Analysis of Two Batches

• Purity Re-evaluation:

  • Analyze both the "active" and "inactive/less active" batches using a high-resolution HPLC-UV method.

  • Develop a gradient method that allows for the separation of the main compound from potential impurities.

  • Compare the chromatograms, paying close attention to the number and area of impurity peaks.

• Impurity Identification:

  • If significant differences in the impurity profile are observed, use Liquid Chromatography-Mass Spectrometry (LC-MS) to obtain the mass of the unknown impurities.[4][9]

  • For structural elucidation of key impurities, preparative HPLC can be used for isolation, followed by NMR spectroscopy.[10]

• Functional Assay:

  • If an impurity is identified and isolated, test its biological activity in your assay system to determine if it contributes to the observed effects.

Data Presentation: Batch Comparison

Parameter	Batch A (High Activity)	Batch B (Low Activity)
Appearance	White Crystalline Solid	Off-white Powder
Purity (HPLC)	99.5%	97.2%
Impurity 1 (at RRT 0.85)	0.15%	1.5%
Impurity 2 (at RRT 1.10)	0.10%	0.5%
Residual Solvents (GC)	<0.1%	0.3% (Dichloromethane)
Bioactivity (IC50)	50 nM	250 nM

Troubleshooting Workflow for Inconsistent Bioactivity

References

• 1. Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? | Lab Manager [labmanager.com]
• 2. dkcop.dattakala.edu.in [dkcop.dattakala.edu.in]
• 3. veeprho.com [veeprho.com]
• 4. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 5. Adverse immunostimulation caused by impurities: The dark side of biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Impurities in Pharmaceuticals [ganeshremedies.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. ijnrd.org [ijnrd.org]

Improving the stability of Petroselinyl methane sulfonate for long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of Petroselinyl methane (B114726) sulfonate for long-term storage.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during the storage and handling of Petroselinyl methane sulfonate.

Question: My Petroselinyl methane sulfonate sample shows signs of degradation (e.g., discoloration, change in viscosity) after a short period of storage. What could be the cause?

Answer: Degradation of Petroselinyl methane sulfonate is often due to one or more of the following factors:

• Oxidation: The petroselinyl moiety contains a double bond, making it susceptible to oxidation, especially when exposed to air. This can lead to the formation of peroxides, aldehydes, and other degradation products, often observed as a yellowish or brownish discoloration and an increase in viscosity.

• Hydrolysis: As a sulfonate ester, the compound can hydrolyze back to petroselinyl alcohol and methanesulfonic acid in the presence of moisture.

• Exposure to Light: UV light can accelerate both oxidation and other degradation pathways.

• Improper Storage Temperature: Elevated temperatures can increase the rate of all degradation reactions.[1]

Question: I suspect my sample has been contaminated. What are common sources of contamination during storage?

Answer: Contamination can arise from several sources:

• Leaching from Plastic Containers: Storing solutions of Petroselinyl methane sulfonate in plastic containers can lead to the leaching of plasticizers and other additives into your sample.[2][3] It is recommended to always use glass containers with Teflon-lined closures.[2][3]

• Solvent Impurities: The use of low-grade solvents for dissolving the compound can introduce impurities.[2] Always use high-purity, anhydrous solvents.

• Introduction of Moisture: Incomplete drying of glassware or exposure to ambient air can introduce water, leading to hydrolysis.

Question: What is the ideal method for storing Petroselinyl methane sulfonate to ensure long-term stability?

Answer: For optimal long-term stability, we recommend the following storage protocol:

• Dissolve in a suitable solvent: Do not store the compound as a dry powder, especially if it is an unsaturated lipid derivative.[2][3] Dissolve it in a high-purity, anhydrous, aprotic solvent such as isohexane or chloroform (B151607).

• Use an inert atmosphere: Before sealing, flush the vial containing the solution with an inert gas like argon or nitrogen to remove all oxygen.[2][3]

• Store at low temperatures: Store the sealed vial at -20°C or, for very long-term storage, at -80°C.[1]

• Protect from light: Store vials in the dark or use amber-colored vials to prevent photodegradation.

• Use appropriate containers: Use glass vials with Teflon-lined caps (B75204) to prevent contamination.[2][3]

Question: I need to handle the compound frequently. What are the best practices to minimize degradation during use?

Answer: When working with Petroselinyl methane sulfonate, follow these guidelines:

• Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold sample.[3]

• Minimize the time the container is open.

• Use glass or stainless steel tools for transferring solutions; avoid plastic pipette tips with organic solvents.[2][3]

• After taking an aliquot, re-flush the vial with an inert gas before re-sealing and returning to cold storage.

Data Presentation

Table 1: Recommended Storage Conditions for Petroselinyl Methane Sulfonate

Parameter	Recommendation	Rationale
Physical Form	Solution in an anhydrous, aprotic solvent	Minimizes oxidation of the unsaturated fatty acid chain.[2][3]
Temperature	-20°C (short-term) or -80°C (long-term)	Reduces rates of all chemical degradation pathways.[1]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the petroselinyl moiety.[2][3]
Container	Amber glass vial with Teflon-lined cap	Prevents photodegradation and leaching of impurities.[2][3]
Light Exposure	Store in the dark	Minimizes light-induced degradation.

Table 2: Troubleshooting Common Stability Issues

Observation	Potential Cause	Recommended Action
Discoloration (yellowing/browning)	Oxidation	Store under an inert atmosphere; consider adding an antioxidant like BHT.
Change in pH of solution	Hydrolysis to methanesulfonic acid	Ensure strictly anhydrous storage conditions.
Appearance of precipitates	Contamination or degradation	Re-purify the sample; check storage containers and solvents for impurities.
Broadening of peaks in NMR/LC-MS	Presence of degradation products	Re-purify the sample and re-evaluate storage protocol.

Experimental Protocols

Protocol 1: Long-Term Storage Preparation of Petroselinyl Methane Sulfonate

Objective: To prepare a stock solution of Petroselinyl methane sulfonate for stable long-term storage.

Materials:

• Petroselinyl methane sulfonate

• Anhydrous chloroform (or other suitable aprotic solvent)

• Amber glass vials with Teflon-lined screw caps

• Argon or Nitrogen gas with a regulator and tubing

• Glass syringe or pipette

Procedure:

• Accurately weigh the desired amount of Petroselinyl methane sulfonate in a clean, dry amber glass vial.

• Add the appropriate volume of anhydrous chloroform to achieve the desired concentration (e.g., 10 mg/mL).

• Gently swirl the vial to ensure the compound is fully dissolved.

• Insert a needle connected to the inert gas line into the vial, ensuring the needle tip is above the liquid surface.

• Gently flush the headspace of the vial with the inert gas for 1-2 minutes to displace all air.

• While still under a positive pressure of inert gas, quickly and tightly seal the vial with the Teflon-lined cap.

• Label the vial clearly with the compound name, concentration, date, and solvent.

• Store the vial at -20°C or -80°C in the dark.

Protocol 2: Purity Assessment by HPLC-UV after Storage

Objective: To assess the stability of stored Petroselinyl methane sulfonate by monitoring its purity over time.

Materials:

• Stored sample of Petroselinyl methane sulfonate

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

Procedure:

• Sample Preparation:

  • Retrieve the stored vial and allow it to warm to room temperature.

  • Prepare a working solution by diluting an aliquot of the stock solution to a suitable concentration (e.g., 1 mg/mL) with the mobile phase.

• HPLC Conditions (Example):

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: Start with 70% B, ramp to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Analyze the resulting chromatogram for the appearance of new peaks, which would indicate degradation products.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Compare the purity to the initial purity of the sample before storage.

Mandatory Visualizations

Caption: Primary degradation pathways for Petroselinyl methane sulfonate.

Caption: Recommended workflow for the long-term storage of Petroselinyl methane sulfonate.

References

• 1. Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 3. avantiresearch.com [avantiresearch.com]

Technical Support Center: Optimization of Liposomal Encapsulation of Petroselinyl Methane Sulfonate

Welcome to the technical support center for the optimization of liposomal encapsulation of Petroselinyl Methane Sulfonate (PMS). This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting lipid composition for encapsulating the hydrophobic compound Petroselinyl Methane Sulfonate (PMS)?

A1: For a novel hydrophobic compound like PMS, a common starting point is a lipid formulation composed of a neutral phospholipid, cholesterol, and a PEGylated lipid for stability. A typical molar ratio would be Phosphatidylcholine (PC):Cholesterol:DSPE-PEG2000 at 55:40:5. The inclusion of cholesterol is crucial as it helps to stabilize the lipid bilayer.[1][2][3] The optimal ratio may require further refinement based on experimental results.[2]

Q2: Which method is best for preparing PMS-loaded liposomes?

A2: The thin-film hydration method followed by extrusion is a widely used and reliable method for encapsulating hydrophobic drugs like PMS.[4][5] This technique allows for the drug to be incorporated into the lipid bilayer during the film formation step. Sonication can also be used for size reduction, but extrusion generally yields a more homogenous size distribution.

Q3: What is a typical drug-to-lipid ratio to start with for PMS encapsulation?

A3: A starting drug-to-lipid molar ratio of 1:50 to 1:20 is often a reasonable range for hydrophobic drugs.[5][6] It is advisable to test a few ratios to determine the optimal loading without compromising the physical stability of the liposomes.[5][6]

Q4: How can I improve the encapsulation efficiency of PMS?

A4: To improve encapsulation efficiency, consider the following:

• Optimize the lipid composition: Varying the cholesterol content can impact drug loading.[2][5]

• Adjust the drug-to-lipid ratio: Increasing the relative amount of lipid can sometimes improve encapsulation.[2][7]

• Ensure proper film formation: A thin, homogenous lipid film is crucial for efficient hydration and drug incorporation.

• Control hydration conditions: Hydrating the lipid film above the phase transition temperature (Tc) of the lipids is critical.[4]

Q5: My liposome (B1194612) suspension is cloudy or contains aggregates. What should I do?

A5: A milky or cloudy appearance can indicate large or aggregated vesicles.[4] To address this:

• Ensure complete solvent removal: Residual organic solvent can lead to instability.

• Optimize the extrusion process: Ensure the extrusion is performed above the lipid Tc and consider multiple passes through the extruder. Pre-filtering through a larger pore size membrane before the final extrusion can also help.

• Check for lipid compatibility: Some lipid compositions are more prone to aggregation. The inclusion of PEGylated lipids can help prevent this.

• Use a suitable hydration buffer: The ionic strength of the buffer can influence liposome formation.

Q6: How can I determine the encapsulation efficiency and drug loading of my PMS liposomes?

A6: Encapsulation efficiency is typically determined by separating the unencapsulated drug from the liposomes and then quantifying the drug in the liposomal fraction. Size exclusion chromatography (SEC) is a common method for this separation.[7][8] The drug concentration can then be measured using a suitable analytical technique, such as HPLC.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Encapsulation Efficiency	1. Suboptimal lipid composition.[5] 2. Inefficient hydration of the lipid film. 3. Drug precipitation during hydration. 4. Incorrect drug-to-lipid ratio.[2]	1. Vary the cholesterol and phospholipid ratios.[3][5] 2. Ensure hydration is performed with vigorous mixing above the lipid's phase transition temperature.[4] 3. Ensure the drug is fully dissolved with the lipids in the organic solvent. 4. Test a range of drug-to-lipid ratios (e.g., 1:20, 1:50, 1:100).[5][6]
Poor Physical Stability (Aggregation/Fusion)	1. High concentration of liposomes. 2. Insufficient surface charge or steric hindrance. 3. Storage at an inappropriate temperature.[9] 4. Improperly sized vesicles.	1. Dilute the liposome suspension. 2. Incorporate a charged lipid (e.g., DSPG) or a PEGylated lipid (e.g., DSPE-PEG2000).[2] 3. Store liposomes at 4°C. Avoid freezing unless a cryoprotectant is used.[9][10] 4. Ensure a narrow size distribution through proper extrusion.
Inconsistent Vesicle Size (High Polydispersity Index)	1. Inefficient extrusion process. 2. Hydration below the phase transition temperature.[4] 3. Aggregation after preparation.	1. Increase the number of extrusion cycles (e.g., 10-15 passes).[5][6] 2. Maintain the temperature of the extruder and lipid suspension above the Tc. 3. Analyze the sample immediately after preparation or store under conditions that minimize aggregation.
Drug Leakage During Storage	1. Unstable lipid bilayer.[9] 2. High drug-to-lipid ratio leading to membrane saturation.[5] 3. Oxidation or hydrolysis of lipids.[9][11]	1. Increase the cholesterol content to enhance membrane rigidity.[1][3] 2. Optimize the drug-to-lipid ratio to a level that maintains stability.[5] 3. Store under an inert atmosphere (e.g., nitrogen or argon) and at 4°C.[9]

Data Presentation

Table 1: Example of Formulation Parameters for PMS Liposomes

Formulation ID	Lipid Composition (molar ratio)	Drug:Lipid Ratio
PMS-Lipo-01	DPPC:Cholesterol (70:30)	1:50
PMS-Lipo-02	DPPC:Cholesterol (60:40)	1:50
PMS-Lipo-03	DPPC:Cholesterol:DSPE-PEG2000 (55:40:5)	1:50
PMS-Lipo-04	DPPC:Cholesterol:DSPE-PEG2000 (55:40:5)	1:20

Table 2: Example of Characterization Results for PMS Liposomes

Formulation ID	Vesicle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
PMS-Lipo-01	150 ± 5.2	0.25	-5.1 ± 0.8	75 ± 3.5
PMS-Lipo-02	145 ± 4.8	0.21	-4.8 ± 0.6	82 ± 2.9
PMS-Lipo-03	120 ± 3.5	0.15	-15.2 ± 1.2	85 ± 4.1
PMS-Lipo-04	125 ± 4.1	0.18	-14.9 ± 1.5	92 ± 3.7

Experimental Protocols

Protocol 1: Preparation of PMS-Loaded Liposomes by Thin-Film Hydration and Extrusion

• Lipid Film Formation:

  • Dissolve the desired amounts of lipids (e.g., DPPC, Cholesterol, DSPE-PEG2000) and Petroselinyl Methane Sulfonate in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol (B129727) mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the lipid Tc for 1 hour. This will form multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the lipid Tc.

  • Pass the MLV suspension through the extruder 11-21 times to form large unilamellar vesicles (LUVs) with a more uniform size distribution.[5]

Protocol 2: Determination of Encapsulation Efficiency

• Separation of Free Drug:

  • Separate the unencapsulated PMS from the liposome suspension using size exclusion chromatography (SEC) with a Sephadex G-50 column.

  • Elute the column with the same buffer used for hydration.

  • Collect the liposome fraction (typically the first, slightly turbid fraction to elute).

• Quantification of Encapsulated Drug:

  • Disrupt the collected liposomes by adding a suitable solvent (e.g., methanol or Triton X-100) to release the encapsulated PMS.

  • Quantify the amount of PMS in the disrupted liposome fraction using a validated analytical method such as HPLC.

  • Measure the total amount of drug in the initial suspension before separation.

• Calculation:

  • Encapsulation Efficiency (%) = (Amount of encapsulated drug / Total amount of drug) x 100

Visualizations

Caption: Workflow for the preparation and characterization of PMS-loaded liposomes.

Caption: Troubleshooting logic for low encapsulation efficiency.

References

• 1. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of drug loading to improve physical stability of paclitaxel-loaded long-circulating liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dc.uthsc.edu [dc.uthsc.edu]
• 8. Characterization of loaded liposomes by size exclusion chromatography. | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Troubleshooting Petroselinyl methane sulfonate precipitation in assays

Welcome to the technical support center for Petroselinyl Methane (B114726) Sulfonate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments, with a specific focus on addressing precipitation issues in assays.

Frequently Asked Questions (FAQs)

Q1: What is Petroselinyl Methane Sulfonate?

Petroselinyl methane sulfonate is an ester product.[1] Like other sulfonate salts, it possesses a hydrophilic sulfonate group and a hydrophobic organic tail, which influences its solubility and potential for precipitation in aqueous solutions.[2]

Q2: Why is my Petroselinyl Methane Sulfonate precipitating during my assay?

Precipitation of Petroselinyl Methane Sulfonate can be attributed to several factors:

• Solvent Choice: The solubility of sulfonate salts is highly dependent on the solvent. While they are generally water-soluble, the presence of long hydrophobic chains can decrease their solubility in purely aqueous solutions.[2]

• Concentration: The concentration of the compound may have exceeded its solubility limit in the assay buffer.

• Temperature: Temperature can significantly affect the solubility of salts.[3][4] Lower temperatures generally decrease solubility.

• pH of the Assay Buffer: The pH of the solution can influence the ionization state of the compound and other components, potentially leading to precipitation.[3][5]

• Presence of Other Ions: The formation of ion pairs with other cations and anions in the solution can lead to precipitation.[5]

Q3: What are the general properties of sulfonate salts I should be aware of?

Sulfonate salts are typically white to yellowish powders or flakes.[2] They are generally stable at a range of temperatures and pH values.[2] Their surfactant-like properties, stemming from having both hydrophilic and hydrophobic regions, can sometimes lead to micelle formation or precipitation depending on the environment.[2]

Troubleshooting Guide: Petroselinyl Methane Sulfonate Precipitation

This guide provides a systematic approach to diagnosing and resolving precipitation issues with Petroselinyl Methane Sulfonate in your assays.

Step 1: Initial Assessment and Solubility Testing

The first step is to determine the baseline solubility of your Petroselinyl Methane Sulfonate lot in various solvent systems.

Experimental Protocol: Solubility Assessment

• Prepare a stock solution: Dissolve a known amount of Petroselinyl Methane Sulfonate in a small volume of a suitable organic solvent (e.g., DMSO, ethanol) to create a high-concentration stock solution.

• Serial Dilutions: Perform serial dilutions of the stock solution into your assay buffer and other potential co-solvent systems.

• Visual Inspection: Visually inspect for any signs of precipitation immediately after dilution and after a set incubation period (e.g., 1 hour, 24 hours) at the experimental temperature.

• Quantification (Optional): For a more precise determination, centrifuge the samples, and measure the concentration of the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Table 1: Example Solubility Data for Petroselinyl Methane Sulfonate

Solvent System	Concentration (µM) where Precipitation is Observed
100% Aqueous Buffer (pH 7.4)	> 50 µM
99% Aqueous Buffer / 1% DMSO	> 100 µM
95% Aqueous Buffer / 5% DMSO	> 500 µM
90% Aqueous Buffer / 10% Ethanol (B145695)	> 250 µM

Step 2: Optimizing Assay Conditions

Based on the initial solubility assessment, you can systematically optimize your assay conditions to prevent precipitation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing Petroselinyl Methane Sulfonate precipitation.

Recommendations:

• Co-solvents: As indicated in the example data, adding a small percentage of an organic co-solvent like DMSO or ethanol can significantly improve solubility. Start with a low percentage (e.g., 0.5-1%) and increase if necessary, keeping in mind the potential for the co-solvent to affect your assay.

• pH Adjustment: Evaluate the solubility of your compound across a range of pH values to determine the optimal pH for your assay buffer.

• Temperature Control: If your experiments are conducted at low temperatures, consider whether a slight increase in temperature is feasible without compromising your assay's integrity.

Step 3: Hypothetical Signaling Pathway Interaction

Understanding the potential biological context of your compound can also provide clues for troubleshooting. For instance, if Petroselinyl Methane Sulfonate is an inhibitor of a kinase in a specific signaling pathway, interactions with other pathway components might be influenced by assay conditions.

Caption: Hypothetical signaling pathway showing Petroselinyl Methane Sulfonate as a Kinase B inhibitor.

Experimental Protocols

Protocol: Preparation of Petroselinyl Methane Sulfonate Stock Solution

• Weighing: Accurately weigh out the desired amount of Petroselinyl Methane Sulfonate powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol: Preparation of Assay-Ready Solutions

• Intermediate Dilution: Prepare an intermediate dilution of the stock solution in your assay buffer containing the desired percentage of co-solvent.

• Final Dilution: Add the intermediate dilution to your final assay plate to achieve the desired working concentration. Ensure rapid and thorough mixing to prevent localized high concentrations that could lead to precipitation.

For further assistance, please contact our technical support team.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sodium sulfonate chemical – GREEN AGROCHEM [greenagrochem.com]
• 3. quora.com [quora.com]
• 4. homework.study.com [homework.study.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Analysis of Petroselinyl Methane Sulfonate and Ethyl Methanesulfonate for Researchers

In the landscape of chemical biology and drug development, alkylating agents are pivotal tools for inducing genetic mutations and studying subsequent cellular responses. Ethyl methanesulfonate (B1217627) (EMS) is a well-established and extensively studied monofunctional alkylating agent. This guide provides a comprehensive comparison between EMS and the lesser-known Petroselinyl methane (B114726) sulfonate, offering researchers and drug development professionals a detailed overview of their known properties and applications.

Chemical Properties and Structure

A fundamental distinction between Petroselinyl methane sulfonate and Ethyl methanesulfonate lies in their chemical structures. EMS is a short-chain alkyl sulfonate, while Petroselinyl methane sulfonate possesses a long, unsaturated alkyl chain.

Feature	Petroselinyl methane sulfonate	Ethyl methanesulfonate (EMS)
Chemical Formula	C19H38O3S	C3H8O3S
Molecular Weight	346.57 g/mol	124.16 g/mol
Structure	A long-chain unsaturated alkyl methanesulfonate.	A short-chain ethyl ester of methanesulfonic acid.[1]
CAS Number	67373-99-3	62-50-0[1]

Mechanism of Action: An Overview

Ethyl Methanesulfonate (EMS):

EMS is a potent mutagen that acts by transferring its ethyl group to nucleophilic centers in DNA, a process known as alkylation.[1][2] This primarily occurs at the N7 and O6 positions of guanine (B1146940) and the N3 position of adenine. The alkylation of guanine at the O6 position to form O6-ethylguanine is the most significant mutagenic lesion. This modified base has a propensity to mispair with thymine (B56734) instead of cytosine during DNA replication. Consequently, this leads to a G:C to A:T transition point mutation in the subsequent rounds of DNA replication.[1]

dot

Figure 1: Mechanism of EMS-induced G:C to A:T transition mutation.

Petroselinyl Methane Sulfonate:

Currently, there is a significant lack of published experimental data on the biological activity, including the mechanism of action, of Petroselinyl methane sulfonate. However, based on its chemical structure as a long-chain alkyl methanesulfonate, some general inferences can be drawn. Short-chain alkyl methanesulfonates are recognized as DNA-reactive genotoxins. While long-chain alkyl sulfonates are utilized in other applications such as chromatography, their potential for DNA alkylation cannot be entirely dismissed without experimental evidence. The bulky nature of the petroselinyl group might sterically hinder its interaction with DNA compared to the smaller ethyl group of EMS.

Applications in Research

Ethyl Methanesulfonate (EMS):

Due to its potent mutagenic activity, EMS is a widely used tool in genetics and molecular biology to induce random mutations in a variety of organisms, from bacteria and yeast to plants and animals.[1][3][4] This allows researchers to create mutant libraries for genetic screens to identify genes involved in specific biological processes.[1] It is particularly favored for its ability to induce a high frequency of point mutations with a relatively low level of chromosome aberrations.[3]

Petroselinyl Methane Sulfonate:

The research applications of Petroselinyl methane sulfonate are not documented in the currently available scientific literature.

Comparative Performance Data: Genotoxicity and Cytotoxicity

A direct comparison of the genotoxic and cytotoxic profiles of Petroselinyl methane sulfonate and EMS is not possible due to the absence of experimental data for the former. The following tables summarize the well-documented effects of EMS.

Table 1: Genotoxicity of Ethyl Methanesulfonate (EMS)

Assay	Organism/Cell Line	Effect	Reference
Ames Test	Salmonella typhimurium	Mutagenic	[2]
Gene Mutation	C. elegans	Induces mutations at a rate of 5x10⁻⁴ to 5x10⁻² per gene.[1]	[1]
Chromosome Aberrations	Human Lymphocytes	Induces chromosomal fragmentation.[5]	[5]
Micronucleus Assay	Mice	Induces micronuclei, indicating chromosomal damage.[6]	[6]

Table 2: Cytotoxicity of Ethyl Methanesulfonate (EMS)

Organism/Cell Line	Effect	Reference
Chinese Hamster Ovary (CHO) Cells	Dose-dependent decrease in cell survival.
Neolamarckia cadamba (plantlets)	Increased lethality with higher concentrations and treatment durations.[7]	[7]

Experimental Protocols

For researchers interested in evaluating the genotoxic potential of compounds like Petroselinyl methane sulfonate and comparing them to established mutagens like EMS, the following standard experimental protocols are recommended.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound. It utilizes specific strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The assay measures the ability of a test substance to cause a reverse mutation (reversion) that restores the ability of the bacteria to synthesize histidine and grow on a histidine-free medium.

Methodology:

• Strain Selection: Use appropriate Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) to detect different types of mutations (frameshift vs. base-pair substitution).

• Metabolic Activation: The test is performed with and without the addition of a mammalian liver extract (S9 fraction) to assess the mutagenicity of the parent compound and its metabolites.

• Exposure: The bacterial strains are exposed to various concentrations of the test compound in a minimal medium.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium lacking histidine.

• Incubation: Plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

dot

Figure 2: A simplified workflow of the Ames test.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage at the level of individual eukaryotic cells. It can detect single- and double-strand breaks, alkali-labile sites, and DNA cross-links.

Methodology:

• Cell Preparation: A suspension of single cells is prepared from the test system (e.g., cultured cells or tissues from treated animals).

• Embedding: The cells are mixed with low-melting-point agarose (B213101) and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and histones, leaving the DNA as a nucleoid.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline buffer to unwind the DNA and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail."

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Scoring: The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail.

Micronucleus Assay

The micronucleus assay is used to assess chromosomal damage. Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.

Methodology:

• Cell Culture and Treatment: Proliferating cells (e.g., human lymphocytes or cell lines) are exposed to the test compound.

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.

• Harvesting and Staining: Cells are harvested, fixed, and stained.

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis of a large population of cells (typically 1000-2000 binucleated cells). An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome lagging) effects.

Conclusion

Ethyl methanesulfonate is a well-characterized and potent mutagen widely employed in scientific research. Its mechanism of action, genotoxicity, and cytotoxicity have been extensively documented. In stark contrast, Petroselinyl methane sulfonate remains an enigmatic compound with no available data on its biological effects. While its structure as a long-chain alkyl methanesulfonate might suggest a lower potential for DNA interaction compared to its short-chain counterpart, this remains a hypothesis.

For researchers in drug development and related fields, this guide underscores the importance of empirical data. While EMS serves as a reliable positive control and a tool for mutagenesis, the properties of novel compounds like Petroselinyl methane sulfonate must be determined experimentally. The provided protocols for standard genotoxicity assays offer a roadmap for such investigations. Without direct experimental evidence, any comparison remains speculative, and the use of Petroselinyl methane sulfonate in biological research cannot be recommended without a thorough toxicological evaluation.

References

• 1. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 2. scilit.com [scilit.com]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. 21stcenturypathology.com [21stcenturypathology.com]
• 5. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 6. The micronucleus assay determination of chromosomal level DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]

Validating the Biological Targets of Petroselinyl Methane Sulfonate: A Comparative Guide

Disclaimer: There is currently no direct scientific literature available on the biological targets or activity of Petroselinyl methane (B114726) sulfonate. This guide, therefore, presents a scientifically-informed hypothesis based on the well-documented biological activities of its parent compound, petroselinic acid. Petroselinyl methane sulfonate is the methanesulfonate (B1217627) ester of petroselinyl alcohol, which is derived from petroselinic acid. It is plausible that Petroselinyl methane sulfonate may exhibit similar biological activities to petroselinic acid or act as a prodrug that is metabolized to an active form. The experimental protocols provided herein are proposed as a means to validate these putative biological targets.

Petroselinic acid, a monounsaturated omega-12 fatty acid, is a positional isomer of oleic acid naturally found in high concentrations in the seeds of plants from the Apiaceae family, such as parsley and coriander.[1][2] Extensive research has demonstrated that petroselinic acid possesses a range of biological activities, including anti-inflammatory, antifungal, and antibacterial properties, and it is a known activator of Peroxisome Proliferator-Activated Receptor alpha (PPARα).[1][3]

This guide will compare the documented performance of petroselinic acid, as a proxy for the potential activity of Petroselinyl methane sulfonate, with established alternatives and provide detailed experimental protocols for the validation of these biological targets.

Putative Anti-inflammatory Activity

Petroselinic acid has been shown to exhibit anti-inflammatory effects by reducing the production of key inflammatory mediators. A patent indicates that it can inhibit the production of prostaglandin (B15479496) E2 (PGE2) and Intracellular Adhesion Molecule (ICAM) in fibroblasts. Furthermore, its activation of PPARα is a known mechanism for modulating inflammatory responses.[4]

Comparison with Alternative Anti-inflammatory Agents

Feature	Petroselinic Acid (Putative for Petroselinyl Methane Sulfonate)	Non-Steroidal Anti-inflammatory Drugs (NSAIDs) (e.g., Ibuprofen, Naproxen)
Mechanism of Action	Putative: Inhibition of PGE2 and ICAM production; PPARα activation.[5][4]	Inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2).
Primary Therapeutic Use	Putative: Topical or systemic anti-inflammatory.	Pain relief, fever reduction, and reduction of inflammation.
Potential Side Effects	Unknown for the sulfonate. Petroselinic acid is a dietary fatty acid.	Gastrointestinal issues (ulcers, bleeding), cardiovascular risks, kidney problems.

Experimental Protocol: In Vitro Anti-inflammatory Assay

This protocol is designed to assess the ability of Petroselinyl methane sulfonate to inhibit the production of inflammatory mediators in a cell-based model.

Cell Line: RAW 264.7 murine macrophages or THP-1 human monocytes.

Methodology:

• Cell Culture and Differentiation (for THP-1): Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin. Differentiate THP-1 cells into macrophages by treating with phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.[6] Culture RAW 264.7 cells in DMEM with the same supplements.

• Cell Seeding: Seed the differentiated THP-1 or RAW 264.7 cells into 96-well plates at an appropriate density (e.g., 5 x 10^4 cells/well) and allow them to adhere overnight.[6]

• Compound Treatment: Pre-treat the cells with various concentrations of Petroselinyl methane sulfonate for 1-2 hours.

• Inflammatory Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) to the cell culture medium.[7]

• Incubation: Incubate the cells for 24 hours.

• Quantification of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: Measure the concentration of nitrite (B80452) (a stable product of NO) in the cell culture supernatant using the Griess reagent.[7][8]

  • Pro-inflammatory Cytokines (TNF-α, IL-6): Quantify the levels of TNF-α and IL-6 in the supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[6]

• Cell Viability Assay: Perform an MTT or CCK-8 assay to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.[8]

Signaling Pathway Diagram

Caption: Putative anti-inflammatory mechanism of Petroselinyl methane sulfonate.

Putative Antifungal Activity

Recent studies have highlighted the antifungal properties of petroselinic acid, particularly against Candida albicans.[9][10] It has been shown to inhibit the formation of hyphae and biofilms, and acts synergistically with fluconazole.[10] The antifungal target has been identified as Fructose-1,6-bisphosphate aldolase (B8822740) (Fba1p).[10]

Comparison with Alternative Antifungal Agents

Feature	Petroselinic Acid (Putative for Petroselinyl Methane Sulfonate)	Azoles (e.g., Fluconazole)	Polyenes (e.g., Amphotericin B)
Mechanism of Action	Putative: Inhibition of Fructose-1,6-bisphosphate aldolase (Fba1p).[10]	Inhibition of ergosterol (B1671047) synthesis.[11]	Binds to ergosterol, disrupting cell membrane integrity.[11]
Spectrum of Activity	Putative: Broad-spectrum against various pathogenic fungi.[10]	Broad-spectrum, particularly effective against Candida species.[12]	Broad-spectrum, but with significant toxicity.[13]
Resistance	Unknown for the sulfonate.	Increasing resistance is a clinical concern.	Resistance is rare but can occur.
Toxicity	Putative: Low toxicity to mammalian cells.[9]	Generally well-tolerated, but can have drug interactions and liver toxicity.	High potential for nephrotoxicity and infusion-related reactions.[13]

Experimental Protocol: Antifungal Susceptibility Testing

This protocol determines the minimum inhibitory concentration (MIC) of Petroselinyl methane sulfonate against a fungal pathogen.

Fungal Strain: Candida albicans or other relevant pathogenic fungi.

Methodology (Broth Microdilution): [11][14]

• Inoculum Preparation: Prepare a standardized fungal inoculum from a fresh culture in a suitable broth medium.

• Compound Dilution: Perform serial two-fold dilutions of Petroselinyl methane sulfonate in a 96-well microtiter plate containing RPMI-1640 medium.

• Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the growth control.[14]

• Checkerboard Assay (for Synergy): To test for synergistic effects with other antifungal drugs (e.g., fluconazole), a checkerboard titration can be performed with serial dilutions of both compounds.

Putative Antibacterial Activity

Petroselinic acid has demonstrated antibacterial activity, particularly against Staphylococcus aureus.[9] It has been shown to inhibit biofilm formation and suppress the expression of genes related to quorum sensing and virulence.[9][15]

Comparison with Alternative Antibacterial Agents

Feature	Petroselinic Acid (Putative for Petroselinyl Methane Sulfonate)	Beta-Lactams (e.g., Penicillin, Amoxicillin)	Macrolides (e.g., Azithromycin)
Mechanism of Action	Putative: Inhibition of biofilm formation and quorum sensing.[9]	Inhibition of cell wall synthesis.[16]	Inhibition of protein synthesis.[16]
Spectrum of Activity	Putative: Primarily targets Gram-positive bacteria like S. aureus.	Broad-spectrum, effective against many Gram-positive and Gram-negative bacteria.[17]	Effective against many Gram-positive bacteria and some Gram-negative bacteria.[16]
Resistance	Unknown for the sulfonate.	Widespread resistance is a major global health issue.	Resistance is common and can develop rapidly.

Experimental Protocol: Antibacterial Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of Petroselinyl methane sulfonate that inhibits the visible growth of a bacterial strain.

Bacterial Strain: Staphylococcus aureus or other relevant bacterial pathogens.

Methodology (Broth Microdilution): [18][19][20]

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) in a suitable broth medium like Mueller-Hinton Broth (MHB).

• Compound Dilution: Perform serial two-fold dilutions of Petroselinyl methane sulfonate in a 96-well microtiter plate containing MHB.

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[19]

Putative PPARα Activation

Petroselinic acid is a known potent activator of PPARα, a nuclear receptor that plays a crucial role in the regulation of lipid metabolism and inflammation.[3][21]

Comparison with Alternative PPARα Agonists

Feature	Petroselinic Acid (Putative for Petroselinyl Methane Sulfonate)	Fibrates (e.g., Fenofibrate, Gemfibrozil)
Mechanism of Action	Putative: Direct binding and activation of PPARα.[21]	Direct binding and activation of PPARα.
Primary Therapeutic Use	Putative: Regulation of lipid metabolism and inflammation.	Treatment of hyperlipidemia (high cholesterol and triglycerides).
Source	Natural fatty acid.	Synthetic compounds.
Side Effects	Unknown for the sulfonate. Petroselinic acid is a dietary component.	Muscle pain, liver problems, gallstones.

Experimental Protocol: PPARα Transactivation Assay

This cell-based reporter assay is used to quantify the activation of PPARα by a test compound.

Cell Line: HEK293T or COS-1 cells.

Methodology: [22][23]

• Cell Culture and Transfection: Culture the cells in DMEM with 10% FBS. Co-transfect the cells with two plasmids: one expressing a fusion protein of the PPARα ligand-binding domain (LBD) and the Gal4 DNA-binding domain, and another containing a luciferase reporter gene under the control of a Gal4 upstream activation sequence (UAS).

• Cell Seeding: Seed the transfected cells into a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of Petroselinyl methane sulfonate for 24 hours. A known PPARα agonist (e.g., WY-14643) should be used as a positive control.[22]

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: An increase in luciferase activity indicates the activation of PPARα by the test compound. The results can be expressed as fold activation over the vehicle control.

Experimental Workflow Diagram

References

• 1. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. EP0888773A1 - Use of petroselinic acid for the treatment of inflammations of superficial tissues - Google Patents [patents.google.com]
• 5. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Discovery of petroselinic acid with in vitro and in vivo antifungal activity by targeting fructose-1,6-bisphosphate aldolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antifungal Susceptibility | MI [microbiology.mlsascp.com]
• 12. Antifungal medicines - NHS [nhs.uk]
• 13. Antifungal Medications - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 14. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. What are some of the most common antibiotics? [medicalnewstoday.com]
• 17. my.clevelandclinic.org [my.clevelandclinic.org]
• 18. researchgate.net [researchgate.net]
• 19. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 20. microbe-investigations.com [microbe-investigations.com]
• 21. PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. pubs.acs.org [pubs.acs.org]

Comparative Guide to Cross-Reactivity of Petroselinyl Methane Sulfonate

This guide provides a comparative analysis of the cross-reactivity of a novel investigational compound, Petroselinyl Methane Sulfonate (PMS), against structurally similar molecules. While specific public data on PMS is limited[1][2], this document outlines the typical methodologies and data presentation used to evaluate such compounds in a drug development context. The provided data is hypothetical and for illustrative purposes.

Petroselinic acid, the precursor to PMS, and its derivatives are known to possess various biological activities, including anti-inflammatory, antibacterial, and antifungal properties[3][4][5][6][7]. Methane sulfonates are often synthesized to create more reactive molecules for research or therapeutic purposes[8][9][10]. Understanding the cross-reactivity of such a modified compound is crucial for assessing its specificity and potential for off-target effects.

Quantitative Data Summary

The inhibitory activity of PMS and its analogs was assessed against a hypothetical primary target, Target Enzyme A, and three potential off-targets known to interact with lipid-like molecules. The data, presented as IC50 values (the concentration of an inhibitor required to reduce enzyme activity by 50%), is summarized below. A lower IC50 value indicates higher potency.

Compound	Target Enzyme A (IC50, nM)	Off-Target 1 (IC50, nM)	Off-Target 2 (IC50, nM)	Off-Target 3 (IC50, nM)
Petroselinyl Methane Sulfonate (PMS)	15	1,250	> 10,000	5,600
Oleyl Methane Sulfonate (OMS)	58	980	> 10,000	4,800
Palmitoyl Methane Sulfonate (PMS-sat)	210	5,300	> 10,000	8,900
Petroselinic Acid (PA)	1,500	> 10,000	> 10,000	> 10,000

Data Interpretation: The hypothetical data suggests that PMS is a potent inhibitor of its primary target, Target Enzyme A. It displays significantly less activity against the selected off-targets, indicating a favorable selectivity profile compared to its structural isomer, Oleyl Methane Sulfonate. The saturated analog, Palmitoyl Methane Sulfonate, and the parent compound, Petroselinic Acid, show markedly lower potency for the primary target.

Experimental Protocols

The assessment of cross-reactivity is a critical step in drug development to ensure the safety and specificity of a therapeutic candidate[11][12]. The following outlines a standard protocol for determining the in vitro inhibitory activity of compounds like PMS.

Enzyme Inhibition Assay Protocol

This protocol describes a common method for measuring enzyme inhibition to determine IC50 values.[13][14]

1. Materials and Reagents:

• Purified recombinant human enzymes (Target Enzyme A and off-targets)

• Test compounds (PMS and analogs) dissolved in 100% DMSO to create stock solutions[15]

• Assay buffer appropriate for the specific enzyme

• Substrate for the enzyme that produces a detectable signal (e.g., colorimetric, fluorescent)

• Microtiter plates (e.g., 96-well or 384-well)

• Plate reader capable of detecting the signal from the substrate metabolism

2. Procedure:

• Compound Preparation: A serial dilution of each test compound is prepared in DMSO. These are then diluted in assay buffer to the final desired concentrations. The final DMSO concentration in the assay should be kept constant and low (typically ≤1%) to avoid affecting enzyme activity[15].

• Enzyme and Substrate Preparation: The enzyme and substrate are diluted to their optimal working concentrations in pre-warmed assay buffer.

• Assay Reaction:

  • Add a small volume of the diluted test compound to the wells of the microtiter plate.

  • Include control wells: a "no inhibitor" control (with DMSO vehicle only) and a "no enzyme" control (to measure background signal).

  • Initiate the enzymatic reaction by adding the enzyme to the wells containing the compound.

  • Allow the enzyme and inhibitor to pre-incubate for a determined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

  • Start the reaction by adding the substrate to all wells.

• Data Acquisition: The plate is immediately placed in a plate reader, and the signal is measured over time (kinetic assay) or at a specific endpoint after a set incubation period.

• Data Analysis:

  • The rate of reaction is determined from the change in signal over time.

  • The percent inhibition for each compound concentration is calculated relative to the "no inhibitor" control.

  • IC50 values are determined by fitting the concentration-response data to a suitable nonlinear regression model (e.g., log(inhibitor) vs. response -- variable slope).

Visualizations

Hypothetical Signaling Pathway

The diagram below illustrates a hypothetical mechanism of action for Petroselinyl Methane Sulfonate, where it inhibits Target Enzyme A, preventing the downstream activation of a pro-inflammatory transcription factor.

Caption: Hypothetical signaling pathway showing PMS inhibition of Target Enzyme A.

Experimental Workflow for Cross-Reactivity Screening

This diagram outlines the systematic process for evaluating the specificity of a lead compound against a panel of off-targets.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. larodan.com [larodan.com]
• 3. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of petroselinic acid with in vitro and in vivo antifungal activity by targeting fructose-1,6-bisphosphate aldolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US6060621A - Process for the preparation of methanesulfonic acid - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. US20190276394A1 - Process for continuous industrial synthesis of alkane-suphonicacid - Google Patents [patents.google.com]
• 11. histologix.com [histologix.com]
• 12. Tissue Cross-Reactivity Studies | Comparative Biosciences, inc [compbio.com]
• 13. mdpi.com [mdpi.com]
• 14. A near-universal way to measure enzyme inhibition | Newsroom - McGill University [mcgill.ca]
• 15. researchgate.net [researchgate.net]

A Comparative Analysis of Saturated vs. Unsaturated Alkyl Methanesulfonates for Researchers and Drug Development Professionals

An in-depth guide to the properties, reactivity, and genotoxicity of propyl methanesulfonate (B1217627) (saturated) and allyl methanesulfonate (unsaturated), offering valuable insights for their application and risk assessment in pharmaceutical development.

This guide provides a detailed comparison of a representative saturated alkyl methanesulfonate, propyl methanesulfonate, and an unsaturated analogue, allyl methanesulfonate. Alkyl methanesulfonates are a class of organic compounds that garner significant attention in the pharmaceutical industry, both as potential reagents and as impurities with genotoxic concerns. Understanding the influence of alkyl chain saturation on their chemical and biological properties is crucial for researchers, scientists, and drug development professionals.

Executive Summary

This comparative study reveals key differences between saturated and unsaturated alkyl methanesulfonates, with propyl methanesulfonate and allyl methanesulfonate serving as model compounds. While both are alkylating agents, the presence of a double bond in allyl methanesulfonate significantly influences its reactivity and genotoxic potential.

Key Findings:

• Genotoxicity: Allyl methanesulfonate exhibits a higher mutagenic potential in bacterial reverse mutation assays (Ames test) compared to its saturated counterpart. This is attributed to its high SN2 reactivity.

• Reactivity: The mode of nucleophilic substitution (SN1 vs. SN2) is a critical determinant of their biological activity. Allyl methanesulfonate's reactivity is enhanced due to the allylic system.

• Physical Properties: Differences in boiling points and densities are observed, which can be attributed to the structural variations between the propyl and allyl groups.

This guide will delve into the experimental data supporting these findings, provide detailed experimental protocols for key assays, and visualize the underlying chemical and biological pathways.

Physicochemical Properties

A comparison of the fundamental physical and chemical properties of propyl methanesulfonate and allyl methanesulfonate is essential for understanding their behavior in various experimental and manufacturing settings.

Property	Propyl Methanesulfonate (Saturated)	Allyl Methanesulfonate (Unsaturated)	Reference
Molecular Formula	C₄H₁₀O₃S	C₄H₈O₃S	[1][2]
Molecular Weight	138.19 g/mol	136.17 g/mol	[1][2]
Boiling Point	110 °C at 20 mmHg	220.45 °C (estimated)	[1][2]
Density	~1.132 g/cm³ (estimate)	~1.283 g/cm³ (estimate)	[1][2]
Solubility	Soluble in water and various organic solvents.	Good solubility in common organic solvents; limited solubility in water.	[3][4]
CAS Number	1912-31-8	6728-21-8	[1][2]

Synthesis and Reaction Mechanisms

The synthesis of both saturated and unsaturated alkyl methanesulfonates typically involves the reaction of the corresponding alcohol with methanesulfonyl chloride in the presence of a base. The reactivity of these esters is largely governed by their susceptibility to nucleophilic attack, proceeding through either an SN1 or SN2 mechanism.

General Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis of alkyl methanesulfonates.

References

• 1. 1912-31-8 CAS MSDS (propyl methanesulphonate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. allyl methanesulfonate | 6728-21-8 [chemicalbook.com]
• 3. CAS 1912-31-8: Propyl methanesulfonate | CymitQuimica [cymitquimica.com]
• 4. solubilityofthings.com [solubilityofthings.com]

A Comparative Guide to the Performance of Alkyl Methane Sulfonates in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information on the specific compound "Petroselinyl methane (B114726) sulfonate" is not available in the public domain. This guide provides a comparative overview of structurally related and well-studied alkyl methane sulfonates: Methyl Methanesulfonate (MMS), Ethyl Methanesulfonate (EMS), and Busulfan (B1668071). These compounds are classic DNA alkylating agents and serve as a relevant proxy for understanding the potential mechanisms and cytotoxic effects of this chemical class in oncology research.

Introduction to Alkyl Methane Sulfonates

Alkyl methane sulfonates are a class of chemotherapeutic agents that exert their cytotoxic effects by inducing DNA damage.[1] They belong to the broader category of alkylating agents, which covalently attach an alkyl group to DNA, primarily at the N7 position of guanine.[2][3] This alkylation can lead to DNA strand breaks, cross-linking, and base mispairing, ultimately disrupting DNA replication and transcription.[1][2] The resulting cellular stress and damage trigger cell cycle arrest and apoptosis (programmed cell death), particularly in rapidly dividing cancer cells.[2][3]

Comparative Performance in Cancer Cell Lines

The cytotoxic efficacy of alkylating agents is commonly quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro. The following tables summarize the IC50 values for Methyl Methanesulfonate (MMS) and Busulfan across various cancer cell lines. Data for Ethyl Methanesulfonate (EMS) is less consistently reported in terms of IC50 values in cancer cell lines, as it is more frequently used as a mutagen in genetic research.

It is crucial to note that IC50 values can vary significantly between studies due to differences in experimental conditions, such as cell density, duration of drug exposure, and the specific cell viability assay used.

Table 1: Comparative IC50 Values of Alkyl Methane Sulfonates in Various Cancer Cell Lines

Cancer Type	Cell Line	Alkylating Agent	IC50 (µM)	Reference
Lung Carcinoma	A549	Cisplatin	~7.5	[2]
Breast Adenocarcinoma	MCF-7	Cisplatin	~6.4	[2]
Glioblastoma	U87 MG	Cisplatin	9.5	[2]
Carmustine (BCNU)	54.4	[2]
Temozolomide (TMZ)	748.3	[2]
Promyelocytic Leukemia	HL-60	Carmustine (BCNU)	~200	[2]
T-lymphoblastic Leukemia	MOLT-4	Carmustine (BCNU)*	~200	[2]
Myeloid Leukemia	P39	Busulfan	Varies (AUC-dependent)	[4]
Various Solid Tumors	A2780, H322, LL, WiDr, C26-10, UMSCC-22B	2-Tetradecylbutane-1,4-diol dimethanesulphonate	20.82 - 26.36	[5]

Note: Data for well-known alkylating agents Cisplatin, Carmustine, and Temozolomide are included for broader context and comparison, as comprehensive comparative data for MMS, EMS, and Busulfan in the same panel of cell lines is limited.

Signaling Pathways Affected by Alkyl Methane Sulfonates

The cytotoxic effects of alkyl methane sulfonates are mediated by complex intracellular signaling pathways that respond to DNA damage.

p53 Signaling Pathway

A primary response to DNA damage induced by alkylating agents is the activation of the p53 tumor suppressor protein.[2][6] Upon sensing DNA damage, p53 is stabilized and activated, leading to the transcriptional regulation of genes involved in cell cycle arrest, DNA repair, and apoptosis.[6][7] If the DNA damage is extensive and irreparable, p53 triggers the apoptotic cascade to eliminate the damaged cell.[7]

Figure 1: p53 signaling pathway in response to alkylating agents.

PI3K/Akt and MAPK/ERK Signaling Pathways

The PI3K/Akt and MAPK/ERK pathways are critical regulators of cell survival, proliferation, and apoptosis. While the direct and specific effects of MMS, EMS, and busulfan on these pathways are still under extensive investigation, it is known that cellular stress, including DNA damage, can modulate their activity. For instance, some studies suggest that activation of the PI3K/Akt pathway can confer resistance to certain cytotoxic agents. Conversely, the MAPK/ERK pathway can be activated by various cellular stresses and can contribute to either cell survival or apoptosis depending on the cellular context and the duration of the signal.

Figure 2: Overview of PI3K/Akt and MAPK/ERK pathway modulation.

Comparison with Alternative Cancer Therapies

While alkylating agents have been a mainstay of cancer chemotherapy for decades, newer therapeutic strategies offer alternative and often more specific approaches to cancer treatment.

Table 2: Comparison of Alkylating Agents with Alternative Therapies

Therapeutic Class	Mechanism of Action	Advantages	Disadvantages
Alkylating Agents	Induce widespread DNA damage in rapidly dividing cells.[2]	Broad applicability across various cancer types.	Lack of specificity, leading to side effects in healthy, rapidly dividing cells (e.g., bone marrow, hair follicles); development of drug resistance.[8]
Targeted Therapy	Inhibit specific molecules involved in cancer growth and progression (e.g., tyrosine kinase inhibitors).[9]	High specificity for cancer cells, often leading to fewer side effects compared to chemotherapy.	Effective only in patients whose tumors have the specific target molecule; development of resistance through mutations in the target or activation of alternative pathways.
Immunotherapy	Harness the patient's own immune system to recognize and attack cancer cells (e.g., checkpoint inhibitors, CAR T-cell therapy).[8]	Can induce long-lasting responses; potential for broad applicability across different cancer types.	Can cause immune-related adverse events; not all patients respond to treatment.[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of cytotoxic agents. Below are standard protocols for key in vitro assays.

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

References

• 1. Toxicological review of busulfan (Myleran) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Role of m6A modification in regulating the PI3K/AKT signaling pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Which Should Be Used First for ALK-Positive Non-Small-Cell Lung Cancer: Chemotherapy or Targeted Therapy? A Meta-Analysis of Five Randomized Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. lungcancer.net [lungcancer.net]
• 7. researchgate.net [researchgate.net]
• 8. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. oncologynewscentral.com [oncologynewscentral.com]

A Comprehensive Guide to Validating the Pro-Apoptotic Activity of Petroselinyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The induction of apoptosis, or programmed cell death, is a cornerstone of many therapeutic strategies, particularly in oncology. The validation of a novel compound's ability to induce apoptosis is a critical step in its development as a potential therapeutic agent. This guide provides a framework for evaluating the pro-apoptotic activity of a novel compound, using "Petroselinyl methane (B114726) sulfonate" as a placeholder, by comparing its performance against well-characterized apoptosis inducers, Etoposide (B1684455) and Staurosporine (B1682477). The following sections detail the necessary experimental protocols, data presentation structures, and relevant signaling pathways to facilitate a thorough and objective evaluation.

Comparative Analysis of Pro-Apoptotic Activity

To ascertain the efficacy and potency of a novel compound like Petroselinyl methane sulfonate in inducing apoptosis, a direct comparison with established inducers is essential. The following tables summarize key quantitative data that should be generated for a comprehensive comparative analysis. Etoposide, a topoisomerase II inhibitor, is a standard chemotherapeutic agent, while Staurosporine is a potent and broad-spectrum protein kinase inhibitor known to induce robust apoptosis.

Table 1: Comparative Efficacy of Apoptosis-Inducing Compounds

Parameter	Petroselinyl methane sulfonate	Etoposide (Positive Control)	Staurosporine (Positive Control)	Vehicle Control
Cell Line(s)	e.g., HL-60, Jurkat	HL-60	Jurkat	e.g., HL-60, Jurkat
Treatment Time (hours)	To be determined (e.g., 6, 24, 48)	48	4	48
IC50 (µM)	To be determined	~0.86[1]	~1-2	N/A
% Apoptotic Cells (Annexin V+/PI-) at IC50	To be determined	>60% (at 50µM)[1]	>90% (at 2µM)[2]	<5%
Fold Increase in Caspase-3/7 Activity at IC50	To be determined	~5-fold (at 30µg/ml after 6h)[3]	Significant increase observed[2][4][5]	Baseline

Table 2: Western Blot Analysis of Key Apoptosis-Related Proteins

Protein Target	Expected Change with Petroselinyl methane sulfonate	Expected Change with Etoposide (HL-60 cells)	Expected Change with Staurosporine (Jurkat cells)
Bcl-2 (Anti-apoptotic)	To be determined	Decrease[6][7]	Cleavage observed[8]
Bax (Pro-apoptotic)	To be determined	Increase[6][7]	N/A
Cleaved PARP	To be determined	Increase	Increase[9]
Cleaved Caspase-3	To be determined	Increase[10]	Increase[9]

Key Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are standard protocols for key assays used to evaluate apoptosis-inducing agents.

Cell Viability and IC50 Determination (MTT or similar assay)

This assay measures the metabolic activity of cells as an indicator of cell viability, allowing for the determination of the half-maximal inhibitory concentration (IC50).

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the test compound (e.g., Petroselinyl methane sulfonate) and control compounds (Etoposide, Staurosporine) for a specified time (e.g., 24, 48, 72 hours).

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol (B130326) with HCl).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value by plotting a dose-response curve.

Quantification of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Procedure:

  • Seed cells and treat with the test and control compounds at their respective IC50 concentrations for the desired time.

  • Harvest the cells, including both adherent and floating populations.

  • Wash the cells with cold 1X PBS and resuspend them in 1X Annexin V Binding Buffer.

  • Add fluorescently labeled Annexin V (e.g., FITC or APC) and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-; early apoptotic cells are Annexin V+ and PI-; late apoptotic/necrotic cells are Annexin V+ and PI+.

Caspase-3/7 Activity Assay (Caspase-Glo® 3/7 or similar)

This luminescent assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

• Procedure:

  • Seed cells in a white-walled 96-well plate and treat them with the compounds.

  • Equilibrate the plate to room temperature.

  • Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker at a low speed for 30-60 seconds.

  • Incubate at room temperature for 1-3 hours.

  • Measure the luminescence using a luminometer. The luminescent signal is proportional to the amount of caspase activity.

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic cascade.

• Procedure:

  • Prepare cell lysates from treated and control cells.

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA or Bradford).

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., Bcl-2, Bax, cleaved PARP, cleaved caspase-3) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Use a loading control, such as β-actin or GAPDH, to ensure equal protein loading across all lanes.

Mandatory Visualizations

To better understand the biological context and experimental design, the following diagrams illustrate a typical workflow for evaluating a novel compound and the key signaling pathways in apoptosis.

Experimental workflow for apoptosis validation.

References

• 1. Molecular determinants of etoposide resistance in HL60 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Caspases | AAT Bioquest [aatbio.com]
• 6. Quantitative analysis of expression level of BCL2 and BAX genes in Hep-2 and HL-60 cells after treatment with etoposide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of staurosporine induced apoptosis in a human corneal endothelial cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The mitochondrial ARTS protein promotes apoptosis through targeting XIAP - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Petroselinyl Methane Sulfonate on Membrane Fluidity: A Comparative Analysis

A comprehensive review of existing literature reveals a significant gap in the scientific understanding of Petroselinyl Methane (B114726) Sulfonate's effects on cell membrane fluidity. Currently, there is no published experimental data detailing its interaction with lipid bilayers or comparing its activity to other known membrane-altering agents.

Petroselinyl methane sulfonate is commercially available as an ester product, but its biological activity and potential pharmacological applications remain uninvestigated. While the methane sulfonate group is present in various compounds with known biological effects, the unique properties of the petroselinyl fatty acid chain make it impossible to extrapolate the effects of other molecules to this specific compound.

This guide, therefore, cannot provide a direct comparison of Petroselinyl Methane Sulfonate's performance. Instead, it will outline the established methodologies and comparative frameworks used to assess the impact of other substances on membrane fluidity. This will serve as a foundational resource for researchers interested in investigating the properties of Petroselinyl Methane Sulfonate.

Framework for Future Comparative Studies

To evaluate the effect of Petroselinyl Methane Sulfonate on membrane fluidity, a series of experiments employing well-established techniques would be necessary. The following sections detail the typical experimental protocols and data presentation formats that would be required for a thorough comparison with known membrane fluidizing and rigidifying agents.

Table 1: Hypothetical Comparative Data on Membrane Fluidity

The table below illustrates how quantitative data on membrane fluidity would be presented. For the purpose of this guide, hypothetical data for Petroselinyl Methane Sulfonate is included alongside representative data for known membrane-active agents. It is crucial to note that the values for Petroselinyl Methane Sulfonate are purely illustrative and not based on experimental evidence.

Compound	Concentration (µM)	Anisotropy (r)	Laurdan GP	Phase Transition Temperature (Tm) (°C)
Control (Untreated)	-	0.250	0.450	41.5
Petroselinyl Methane Sulfonate (Hypothetical)	10	0.220	0.380	39.0
50	0.190	0.310	36.5
Melittin (Fluidizer)	10	0.215	0.370	38.8
Cholesterol (Rigidifier)	10	0.280	0.510	43.0

Caption: Table 1. Hypothetical comparative data of Petroselinyl Methane Sulfonate's effect on membrane fluidity parameters against a known membrane fluidizer (Melittin) and a rigidifier (Cholesterol).

Key Experimental Protocols

A robust investigation into the effects of Petroselinyl Methane Sulfonate on membrane fluidity would involve the following standard experimental procedures.

Fluorescence Anisotropy

Objective: To measure changes in the rotational mobility of a fluorescent probe embedded within the lipid bilayer, which is inversely correlated with membrane fluidity.

Methodology:

• Liposome Preparation: Prepare unilamellar vesicles (LUVs) composed of a model lipid such as 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC).

• Probe Incorporation: Incorporate a fluorescent probe, typically 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), into the liposomes by incubation.

• Treatment: Treat the DPH-labeled liposomes with varying concentrations of Petroselinyl Methane Sulfonate and control compounds.

• Measurement: Measure the steady-state fluorescence anisotropy (r) using a fluorescence spectrophotometer with polarizing filters.

• Data Analysis: A decrease in the anisotropy value (r) indicates an increase in membrane fluidity.

Laurdan Generalized Polarization (GP)

Objective: To assess changes in lipid packing and water penetration into the bilayer, which are indicative of alterations in membrane fluidity.

Methodology:

• Liposome Preparation: Prepare LUVs as described above.

• Probe Incorporation: Label the liposomes with the fluorescent probe Laurdan.

• Treatment: Treat the Laurdan-labeled liposomes with Petroselinyl Methane Sulfonate and control compounds.

• Measurement: Measure the fluorescence emission intensity at two wavelengths (typically 440 nm and 490 nm) using a fluorescence spectrophotometer.

• Data Analysis: Calculate the Generalized Polarization (GP) value using the formula: GP = (I440 - I490) / (I440 + I490). A lower GP value corresponds to increased membrane fluidity.

Visualizing Experimental Workflow and Potential Mechanisms

To facilitate understanding of the experimental process and potential downstream effects, the following diagrams are provided.

Caption: Experimental workflow for assessing membrane fluidity.

Caption: Hypothetical signaling pathway initiated by membrane fluidity changes.

Conclusion and Future Directions

While a direct comparison of Petroselinyl Methane Sulfonate's effect on membrane fluidity is not currently possible due to a lack of data, this guide provides a clear roadmap for future research. The outlined experimental protocols and data presentation formats offer a standardized approach to investigating this compound's biophysical properties.

Future studies should focus on performing the described experiments to generate the necessary data. A thorough investigation would also include comparisons with a wider range of known membrane-active compounds and the use of different lipid compositions to model various cell membrane types. Understanding the fundamental interaction of Petroselinyl Methane Sulfonate with cell membranes is a critical first step in elucidating its potential biological and therapeutic effects. Researchers in drug discovery and cell biology are encouraged to undertake these foundational studies to fill this significant knowledge gap.

Head-to-head comparison of Petroselinyl methane sulfonate and busulfan

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed, data-driven comparison of the established alkylating agent, busulfan (B1668071), and the lesser-known compound, Petroselinyl methane (B114726) sulfonate. While extensive experimental data on Petroselinyl methane sulfonate is not publicly available, this guide extrapolates its potential properties based on the known characteristics of its constituent parts: petroselinic acid and the methanesulfonate (B1217627) group. This comparison aims to provide a foundational understanding for researchers interested in the potential therapeutic applications of novel lipid-based alkylating agents.

Introduction to the Compounds

Busulfan is a potent bifunctional alkylating agent that has been a cornerstone in the treatment of chronic myeloid leukemia (CML) and as a conditioning agent prior to hematopoietic stem cell transplantation.[1] Its primary mechanism of action involves the alkylation of DNA, leading to DNA damage and ultimately, cell death.

Petroselinyl methane sulfonate is an ester of petroselinic acid, a naturally occurring fatty acid found in plants of the Apiaceae family, and methanesulfonic acid.[1][2] While not extensively studied, its chemical structure suggests it may also function as an alkylating agent. The presence of the petroselinic acid moiety may confer unique biological properties.

Chemical Properties

A summary of the key chemical properties of busulfan and Petroselinyl methane sulfonate is presented in Table 1.

Property	Busulfan	Petroselinyl Methane Sulfonate
Chemical Formula	C₆H₁₄O₆S₂	C₁₉H₃₈O₃S
Molecular Weight	246.3 g/mol	346.57 g/mol
Chemical Structure	CH₃SO₂O(CH₂)₄OSO₂CH₃	CH₃(CH₂)₁₀CH=CH(CH₂)₄OSO₂CH₃
Class	Alkylsulfonate	Alkyl Methane Sulfonate (Lipid-based)
Synonyms	Myleran, Busulfex	6-Octadecen-1-ol, methanesulfonate, (Z)-

Mechanism of Action: DNA Alkylation

Both busulfan and, hypothetically, Petroselinyl methane sulfonate belong to the class of alkylating agents. These compounds contain a methanesulfonate group, which is an excellent leaving group, facilitating the alkylation of nucleophilic sites on DNA, primarily the N7 position of guanine.[3] This alkylation can lead to DNA cross-linking, strand breaks, and ultimately, the inhibition of DNA replication and transcription, triggering apoptosis.[1][4]

Busulfan is a bifunctional alkylating agent, meaning it has two reactive sites, allowing it to form interstrand and intrastrand DNA cross-links.[1][3] Petroselinyl methane sulfonate is a monofunctional alkylating agent, suggesting it would primarily cause single-strand alkylation.

Mechanism of DNA Alkylation by Methane Sulfonates.

Therapeutic Potential and Known Biological Activities

The therapeutic applications of busulfan are well-documented. In contrast, the therapeutic potential of Petroselinyl methane sulfonate remains to be investigated. However, the biological activities of its parent compound, petroselinic acid, offer insights into its potential multifaceted effects.

Feature	Busulfan	Petroselinyl Methane Sulfonate (Inferred)
Primary Use	Cancer chemotherapy (CML), Conditioning for bone marrow transplant[1]	Potential anticancer agent
Other Known Activities	Myelosuppression[5]	Based on Petroselinic Acid: Anti-inflammatory, Antibacterial, Antifungal, Modulation of lipid metabolism[1][2]

Signaling Pathways

The cellular response to busulfan-induced DNA damage involves the activation of complex DNA repair pathways and, if the damage is irreparable, the initiation of apoptosis.

Petroselinic acid has been shown to modulate specific signaling pathways, which could contribute to the overall activity of Petroselinyl methane sulfonate. For instance, it has been found to suppress type I interferon signaling by inhibiting the phosphorylation of TBK1 and IRF3, key proteins in this pathway.[6]

Signaling Pathway Modulation by Petroselinic Acid.

Toxicity Profile

Busulfan has a narrow therapeutic window and is associated with significant toxicities, including:

• Myelosuppression: Severe and prolonged suppression of bone marrow function is a primary dose-limiting toxicity.[5]

• Pulmonary toxicity: "Busulfan lung," a form of interstitial pulmonary fibrosis, can occur with prolonged treatment.

• Hepatic veno-occlusive disease (VOD): A serious and potentially fatal complication, particularly at high doses.[7]

• Other side effects: Nausea, vomiting, hyperpigmentation, and seizures.[7]

The toxicity profile of Petroselinyl methane sulfonate is unknown. As an alkylating agent, it would be expected to exhibit some degree of myelosuppression and genotoxicity. The lipid component, petroselinic acid, is generally considered safe and is a component of various food sources. However, the toxicity of the entire molecule would need to be rigorously evaluated.

Experimental Protocols for a Head-to-Head Comparison

To empirically compare the efficacy and toxicity of Petroselinyl methane sulfonate and busulfan, a series of in vitro and in vivo studies would be required.

In Vitro Studies:

• Cytotoxicity Assays:

  • Protocol: Treat various cancer cell lines (e.g., CML, breast, colon) and normal cell lines with a range of concentrations of both compounds. Cell viability can be assessed using MTT or CellTiter-Glo assays after 24, 48, and 72 hours of incubation. The IC50 values would be calculated to compare potency.

• Apoptosis Assays:

  • Protocol: Cancer cells treated with IC50 concentrations of each compound would be stained with Annexin V and propidium (B1200493) iodide and analyzed by flow cytometry to quantify the percentage of apoptotic cells.

• DNA Damage Assays:

  • Protocol: The extent of DNA damage can be evaluated using the comet assay or by measuring the phosphorylation of H2AX (γH2AX), a marker of DNA double-strand breaks, via Western blotting or immunofluorescence.

In Vivo Studies:

• Xenograft Mouse Models:

  • Protocol: Human cancer cells would be implanted into immunocompromised mice. Once tumors are established, mice would be treated with equitoxic doses of Petroselinyl methane sulfonate or busulfan. Tumor growth would be monitored over time, and at the end of the study, tumors would be excised and weighed.

• Toxicity Studies in Healthy Animals:

  • Protocol: Healthy mice or rats would be administered increasing doses of each compound to determine the maximum tolerated dose (MTD). Blood counts, serum chemistry, and histopathology of major organs would be analyzed to assess toxicity, particularly myelosuppression and organ damage.

Proposed Workflow for Comparative Studies.

Conclusion

Busulfan is a well-characterized and effective alkylating agent with a known, albeit significant, toxicity profile. Petroselinyl methane sulfonate represents a novel, unexplored compound with a potential dual mechanism of action: DNA alkylation via its methanesulfonate group and modulation of cellular pathways through its petroselinic acid moiety. The lipid nature of this compound may also influence its pharmacokinetic and pharmacodynamic properties.

While this guide provides a theoretical framework for comparison, a definitive understanding of the therapeutic potential and safety of Petroselinyl methane sulfonate requires rigorous experimental investigation. The proposed in vitro and in vivo studies would be crucial in determining if this novel lipid-based alkylating agent offers any advantages over established therapies like busulfan. Future research in this area could pave the way for a new class of anticancer agents with unique biological activities.

References

• 1. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Validating the In Vivo Efficacy of Petroselinyl Methane Sulfonate: A Comparative Analysis with Established Immunomodulators

Disclaimer: As of December 2025, a thorough review of published scientific literature and public databases reveals no available in vivo efficacy or mechanistic data for the compound "Petroselinyl methane (B114726) sulfonate." Consequently, this guide will focus on the known biological activities of its principal constituent, Petroselinic Acid , a naturally occurring fatty acid. We will compare its demonstrated in vitro immunomodulatory effects with the established in vivo efficacy of Janus Kinase (JAK) inhibitors, a modern class of therapeutics that targets similar inflammatory pathways. This comparison is intended to provide a scientifically grounded framework for researchers and drug development professionals to evaluate the potential of petroselinic acid derivatives.

Petroselinic acid, a positional isomer of oleic acid found predominantly in plants of the Apiaceae family, has been identified as a novel regulator of innate immune signaling.[1] Recent studies have shown that it effectively suppresses the production of type I interferons (IFN) by inhibiting key proteins in the cytosolic nucleic acid sensing pathway.[1] This mechanism is highly relevant in the context of autoimmune diseases such as Systemic Lupus Erythematosus (SLE), where a sustained and excessive type I IFN signature is a central driver of pathology.[2][3]

This guide compares the in vitro performance of Petroselinic Acid against the well-documented in vivo efficacy of JAK inhibitors in preclinical models of autoimmune disease.

Comparative Efficacy Data

While direct in vivo comparative data for Petroselinic Acid is unavailable, the following tables summarize its in vitro immunomodulatory effects and the corresponding in vivo efficacy of JAK inhibitors and the corticosteroid Dexamethasone in established murine models of lupus.

Table 1: In Vitro Inhibition of Type I Interferon Signaling

Compound	Model System	Key Biomarker(s)	Concentration	Result	Citation
Petroselinic Acid	Poly(I:C) transfected A549, BJ5ta, & U937 cells	IFNB & CXCL10 mRNA	200 µM	Significant suppression of IFN-I and ISG expression	[1]
Petroselinic Acid	Poly(I:C) transfected Bone Marrow-Derived Macrophages (BMDMs)	Secreted IFN-β	200 µM	Significant reduction in IFN-β protein levels	[4]

| JAK Inhibitor (Selective JAK1) | In vitro stimulated keratinocytes | CXCL chemokines, BLyS, TRAIL | Varies | Significant reduction in proinflammatory mediators |[5] |

Table 2: In Vivo Efficacy in Murine Models of Lupus Erythematosus

Compound/Class	Mouse Model	Key Efficacy Endpoint(s)	Dosing Regimen	Result	Citation(s)
JAK Inhibitor (Baricitinib - JAK1/2)	NZB/W F1	Resolution of arthritis or rash	4 mg/day	Significant improvement in clinical symptoms	[2][6]
JAK Inhibitor (ABT-317 - JAK1)	NZB/W F1	Proteinuria, Anti-dsDNA titers	Not specified	Prevented and reversed severe proteinuria; reduced autoantibodies	[7]
JAK Inhibitor (Tofacitinib - pan-JAK)	NZB/W F1	Renal histology	Not specified	Improved renal scores	[6]
Dexamethasone	MRL/lpr	Anti-dsDNA antibodies, Lung injury, MFALCs size	In drinking water + weekly IP injections	Significantly lower anti-dsDNA abs; reduced lung injury & MFALC size	[8]
Dexamethasone	MRL/MpJ (AIP model)	Pancreatic inflammation, fibrosis	1 mg/kg	Significantly attenuated disease severity	[9]

| Petroselinic Acid | N/A | N/A | N/A | No in vivo data available | N/A |

Signaling Pathways and Experimental Workflows

Mechanism of Action: Type I Interferon Signaling

Petroselinic acid has been shown to inhibit the phosphorylation of TBK1 and IRF3, which are critical downstream mediators of cytosolic nucleic acid sensors like cGAS and RIG-I.[1] This action prevents the transcription of type I interferons. JAK inhibitors act downstream of the interferon receptor (IFNAR), blocking the signal transduction cascade mediated by the Janus kinases and Signal Transducers and Activators of Transcription (STATs).

Caption: Type I IFN signaling pathway with points of inhibition.

Experimental Workflow: In Vivo Efficacy in Lupus Model

The following diagram outlines a typical experimental workflow for assessing the efficacy of a therapeutic candidate in a spontaneous lupus mouse model, such as the NZB/W F1 strain.

Caption: Workflow for testing therapeutics in a lupus mouse model.

Experimental Protocols

Protocol 1: In Vitro Suppression of Type I IFN (Petroselinic Acid)

This protocol is adapted from studies demonstrating the inhibitory effect of Petroselinic Acid on nucleic acid-induced IFN production.[1][4]

• Cell Culture: Bone Marrow-Derived Macrophages (BMDMs) are cultured in complete RPMI-1640 medium. Human cell lines such as A549 or U937 can also be used.

• Pre-treatment: Cells are pre-treated with 200 µM Petroselinic Acid (or vehicle control) for 6 hours.

• Stimulation: Cells are transfected with 1 µg/mL of the synthetic dsRNA analog Poly(I:C) using a suitable transfection reagent (e.g., Lipofectamine 2000) for 6 hours to mimic a viral infection and stimulate cytosolic RNA sensors.

• Endpoint Analysis (mRNA): Total RNA is extracted from the cells. The expression levels of IFNB (interferon-beta) and interferon-stimulated genes like CXCL10 are quantified using RT-qPCR. Gene expression is normalized to a housekeeping gene (e.g., GAPDH).

• Endpoint Analysis (Protein): Cell culture supernatants are collected. The concentration of secreted IFN-β protein is measured using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

Protocol 2: In Vivo Efficacy in a Spontaneous Lupus Model (e.g., JAK Inhibitor)

This protocol is a generalized representation based on preclinical studies of JAK inhibitors in NZB/W F1 mice, which spontaneously develop a lupus-like disease.[6][7]

• Animal Model: Female NZB/W F1 mice are used, as they develop a more consistent and severe disease phenotype.

• Study Initiation (Prophylactic): Dosing begins at a pre-disease stage (e.g., 16-18 weeks of age) before the typical onset of severe proteinuria.

• Treatment Groups: Mice are randomized into groups receiving:

  • Vehicle control (e.g., appropriate buffer or suspension agent)

  • Test compound (e.g., JAK inhibitor) at one or more dose levels

  • Positive control (e.g., Dexamethasone or other standard-of-care)

• Administration: The compound is administered daily via a relevant route (e.g., oral gavage for orally bioavailable drugs). Dosing continues for a predefined period (e.g., 10-12 weeks).

• Monitoring:

  • Proteinuria: Urine is collected weekly or bi-weekly and assessed for protein levels using dipsticks (scored 0-4) or a quantitative assay.

  • Survival: Mice are monitored for overall health and survival.

• Terminal Analysis: At the study endpoint, blood, spleen, and kidneys are collected.

  • Serology: Serum is analyzed by ELISA to quantify levels of anti-dsDNA autoantibodies.

  • Histopathology: Kidneys are fixed, sectioned, and stained (e.g., H&E, PAS) to score for glomerulonephritis, immune complex deposition, and interstitial inflammation.

  • Immunophenotyping: Splenocytes are analyzed by flow cytometry to quantify populations of B cells, plasma cells, and T cells.

References

• 1. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JAK Inhibition as a Potential Treatment Target in Systemic Lupus Erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective Janus Kinase 1 Inhibition Is a Promising Therapeutic Approach for Lupus Erythematosus Skin Lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Janus kinase inhibitors in systemic lupus erythematosus: implications for tyrosine kinase 2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic JAK1 Inhibition Reverses Lupus Nephritis in a Mouse Model and Demonstrates Transcriptional Changes Consistent With Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Ameliorative Effect of Dexamethasone on the Development of Autoimmune Lung Injury and Mediastinal Fat-Associated Lymphoid Clusters in an Autoimmune Disease Mouse Model [mdpi.com]
• 9. Dexamethasone’s Clinical Efficacy in Experimental Autoimmune Pancreatitis Correlates with a Unique Transcriptomic Signature, Whilst Kinase Inhibitors Are Not Effective - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Novel Alkyl Sulfonates: Surfactant Properties and Performance

For Researchers, Scientists, and Drug Development Professionals

The landscape of surfactant technology is continually evolving, with novel alkyl sulfonates emerging as promising alternatives to conventional surfactants like Linear Alkylbenzene Sulfonate (LAS). These new molecules offer unique structural modifications that can translate to enhanced performance in various applications, from pharmaceuticals and personal care to advanced material formulations. This guide provides an objective comparison of the surfactant properties of several classes of novel alkyl sulfonates against the industry-standard LAS, supported by experimental data and detailed protocols.

Comparative Performance Data

The following tables summarize key performance indicators for various novel alkyl sulfonates compared to Linear Alkylbenzene Sulfonate (LAS). The data has been compiled from various scientific sources to provide a comparative overview. It is important to note that direct, side-by-side comparative studies for all properties across all surfactant types are limited in publicly available literature. Therefore, the presented data serves as a guideline, and values can vary based on specific molecular structures (e.g., alkyl chain length, position of the sulfonate group) and experimental conditions.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension at CMC (γCMC)

Surfactant Type	Chemical Structure/Description	CMC (mmol/L)	Surface Tension at CMC (mN/m)
Reference Surfactant
Linear Alkylbenzene Sulfonate (LAS)	Anionic surfactant with a linear alkyl chain attached to a phenyl ring, which is sulfonated.	1.0 - 2.6[1]	~30-35
Novel Alkyl Sulfonates
Sulfonated Alkyl Ester (SAE)	Combines the features of ester- and sulfonate-based surfactants in one molecule.[2]	Lower than LAS (Specific values vary)	Lower than LAS (Specific values vary)
Secondary Alkyl Sulfonate (SAS)	The sulfonate group is attached to a secondary carbon atom along the alkyl chain.	2.93	27.06
Long-Chain Alkylnaphthalene Sulfonate	Aromatic structure with a long alkyl chain attached to a naphthalene (B1677914) ring.[3]	0.018 - 6.1 (Varies with alkyl chain length)[3]	28.27 - 35.06 (Varies with alkyl chain length)[3]
Alkyl Ether Sulfonates	Contain an ether linkage between the alkyl chain and the sulfonate group.	Varies with ethoxylation and alkyl chain length	Varies with ethoxylation and alkyl chain length
Gemini Alkyl Sulfonates	Composed of two hydrophobic tails and two hydrophilic sulfonate head groups linked by a spacer.[4]	Significantly lower than conventional surfactants (often by orders of magnitude)[5]	Generally lower than conventional surfactants

Table 2: Foaming and Emulsification Properties

Surfactant Type	Foaming Ability (Initial Foam Height)	Foam Stability	Emulsification Index (E24)
Reference Surfactant
Linear Alkylbenzene Sulfonate (LAS)	Good	Moderate	Good
Novel Alkyl Sulfonates
Sulfonated Alkyl Ester (SAE)	Moderate	Good	Excellent
Secondary Alkyl Sulfonate (SAS)	Favorable foam performance	Good foam stability	Excellent emulsifying ability
Long-Chain Alkylnaphthalene Sulfonate	Medium to low foam[6]	Varies with structure	Good[6]
Alkyl Ether Sulfonates	Varies (can be tailored by ethoxylation)	Varies	Good
Gemini Alkyl Sulfonates	Generally high	High	Excellent

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate and reproducible assessment of surfactant properties. The following are methodologies for determining the key performance parameters cited in this guide.

Determination of Critical Micelle Concentration (CMC) and Surface Tension by Surface Tensiometry

Principle: The surface tension of a liquid decreases as the concentration of a surfactant increases. Once the critical micelle concentration is reached, the surface becomes saturated with surfactant monomers, and further increases in surfactant concentration lead to the formation of micelles in the bulk solution with little to no further decrease in surface tension. The CMC is identified as the point of inflection on a plot of surface tension versus the logarithm of surfactant concentration.

Apparatus:

• Surface Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Temperature-controlled water bath

Procedure:

• Solution Preparation:

  • Prepare a concentrated stock solution of the alkyl sulfonate in deionized water.

  • Prepare a series of dilutions from the stock solution to cover a range of concentrations both below and above the expected CMC.

• Instrument Calibration:

  • Calibrate the tensiometer according to the manufacturer's instructions, typically using deionized water of a known surface tension.

• Measurement:

  • Measure the surface tension of each prepared solution, starting from the most dilute.

  • Ensure the measuring probe (ring or plate) is thoroughly cleaned and dried between each measurement.

  • Allow the system to equilibrate at a constant temperature before each reading.

• Data Analysis:

  • Plot the measured surface tension (γ) on the y-axis against the logarithm of the surfactant concentration (log C) on the x-axis.

  • The plot will typically show two linear regions. The CMC is the concentration at which these two lines intersect. The surface tension at the CMC (γCMC) is the surface tension value at this intersection point.

Evaluation of Foaming Properties (Ross-Miles Method - ASTM D1173)

Principle: This method provides a standardized procedure for measuring the initial foam height and the stability of the foam generated by a surfactant solution. A specified volume of the surfactant solution is dropped from a fixed height into a larger volume of the same solution, and the resulting foam is measured.

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a jacket for temperature control and a pipette with a specified orifice)

• Constant temperature bath

• Volumetric flasks

• Stopwatch

Procedure:

• Solution Preparation:

  • Prepare the alkyl sulfonate solution at the desired concentration and temperature.

• Apparatus Setup:

  • Clean the Ross-Miles apparatus thoroughly.

  • Add 200 mL of the surfactant solution to the main column.

  • Pipette 50 mL of the same solution into the upper pipette.

• Foam Generation:

  • Allow the solution in the pipette to drain into the column from a height of 90 cm.

  • Start the stopwatch as the pipette begins to drain.

• Measurement:

  • Record the initial height of the foam in the column immediately after all the solution has drained from the pipette.

  • Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

Determination of Emulsification Index (E24)

Principle: The emulsification index is a measure of the ability of a surfactant to form a stable emulsion between an aqueous phase and an immiscible organic phase (e.g., oil). The stability is assessed by measuring the volume of the emulsion layer that remains after a 24-hour period.

Apparatus:

• Graduated test tubes with stoppers

• Vortex mixer

• Pipettes

Procedure:

• Solution Preparation:

  • Prepare an aqueous solution of the alkyl sulfonate at a specified concentration.

• Emulsion Formation:

  • In a graduated test tube, add equal volumes of the surfactant solution and an immiscible oil (e.g., kerosene, hexane).

  • Stopper the test tube and vortex the mixture at high speed for 2 minutes to form an emulsion.

• Measurement:

  • Allow the test tube to stand undisturbed for 24 hours at a constant temperature.

  • After 24 hours, measure the height of the emulsion layer, the total height of the liquid column.

• Calculation:

  • The Emulsification Index (E24) is calculated using the following formula: E24 (%) = (Height of emulsion layer / Total height of liquid column) x 100

Visualizing Experimental Workflows and Relationships

To further clarify the experimental processes and the logical flow of surfactant evaluation, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for the synthesis and performance evaluation of novel alkyl sulfonates.

Caption: Step-by-step workflow for CMC determination using surface tensiometry.

Interaction with Biological Systems: A Note on Signaling Pathways

A critical aspect for drug development professionals is the interaction of excipients like surfactants with biological systems. While detailed studies on the specific effects of novel alkyl sulfonates on intracellular signaling pathways are not extensively available in public literature, the primary interaction is understood to be at the level of the cell membrane.

Anionic surfactants, including sulfonates, can interact with the lipid bilayer and membrane proteins. This interaction is concentration-dependent and can range from subtle perturbations of the membrane to complete solubilization and cell lysis at concentrations at or above the CMC. While direct modulation of specific signaling cascades by these novel surfactants is not well-documented, their ability to alter membrane fluidity and interact with membrane-bound proteins, such as G-protein coupled receptors (GPCRs), could indirectly influence cellular signaling.[7][8][9][10][11] Further research is required to elucidate any specific signaling pathway modulation by these novel surfactant structures.

Caption: Conceptual diagram of alkyl sulfonate interaction with a cell membrane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sodium Alkyl Naphthalene Sulfonate Surfactant Properties - INTERSURFCHEM [polymerchem.org]
• 7. Anionic phospholipids control mechanisms of GPCR-G protein recognition [ouci.dntb.gov.ua]
• 8. Anionic phospholipids control mechanisms of GPCR-G protein recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anionic phospholipids control mechanisms of GPCR-G protein recognition [ideas.repec.org]
• 10. Anionic phospholipids control mechanisms of GPCR-G protein recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Benchmarking Petroselinyl methane sulfonate against known lipid-modifying drugs

To the Researchers, Scientists, and Drug Development Professionals,

This guide provides a comprehensive framework for benchmarking a novel lipid-modifying agent against established drugs. At present, there is no publicly available scientific literature or experimental data on "Petroselinyl methane (B114726) sulfonate" concerning its efficacy or mechanism of action as a lipid-modifying drug. Therefore, a direct comparison is not feasible.

Instead, this document outlines the necessary experimental data and comparative analyses required to benchmark a new chemical entity. We will use well-characterized classes of lipid-lowering drugs—statins, fibrates, ezetimibe, and PCSK9 inhibitors—as benchmarks.

Comparative Analysis of Known Lipid-Modifying Drugs

A thorough understanding of the mechanisms of action of current therapies is crucial for contextualizing the performance of a novel agent. The following table summarizes the key characteristics of major lipid-modifying drug classes.

Drug Class	Primary Target	Mechanism of Action	Primary Lipid Effect
Statins	HMG-CoA Reductase	Competitively inhibit the rate-limiting enzyme in cholesterol biosynthesis, leading to an upregulation of LDL receptors and increased clearance of LDL-C from the circulation.[1][2][3]	Lowering of LDL-Cholesterol
Fibrates	Peroxisome Proliferator-Activated Receptor Alpha (PPARα)	Activate PPARα, a nuclear receptor that regulates the expression of genes involved in lipid metabolism. This leads to increased lipoprotein lipase (B570770) activity, enhanced fatty acid oxidation, and reduced VLDL production.[4][5][6][7][8]	Lowering of Triglycerides, Increase in HDL-Cholesterol
Ezetimibe	Niemann-Pick C1-Like 1 (NPC1L1)	Selectively inhibits the intestinal absorption of cholesterol and phytosterols (B1254722) by targeting the NPC1L1 protein at the brush border of the small intestine.[9][10][11][12]	Lowering of LDL-Cholesterol
PCSK9 Inhibitors	Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9)	Monoclonal antibodies that bind to and inhibit PCSK9, a protein that promotes the degradation of LDL receptors. By inhibiting PCSK9, these drugs increase the number of LDL receptors on the surface of hepatocytes, leading to enhanced LDL-C clearance.[13][14][15][16]	Significant Lowering of LDL-Cholesterol

Signaling Pathways of Known Lipid-Modifying Drugs

Understanding the molecular pathways affected by these drugs is essential. The following diagrams illustrate their mechanisms of action.

Caption: Statin Mechanism of Action.

Caption: Fibrate Mechanism of Action.

Caption: Ezetimibe Mechanism of Action.

Caption: PCSK9 Inhibitor Mechanism of Action.

Experimental Protocols for a Novel Lipid-Modifying Agent

To benchmark a new compound, a series of in vitro and in vivo experiments are required.

• In Vitro Cholesterol Synthesis Assay:

  • Objective: To determine if the compound inhibits cholesterol biosynthesis.

  • Methodology:

    • Culture human hepatoma cells (e.g., HepG2).

    • Treat cells with varying concentrations of the test compound.

    • Incubate cells with a radiolabeled precursor of cholesterol, such as [14C]-acetate.

    • Extract lipids and separate cholesterol using thin-layer chromatography (TLC).

    • Quantify the amount of radiolabeled cholesterol using a scintillation counter.

    • A known statin should be used as a positive control.

• In Vitro Cholesterol Absorption Assay:

  • Objective: To assess the compound's ability to inhibit cholesterol uptake.

  • Methodology:

    • Use a Caco-2 cell monolayer model, which mimics the intestinal barrier.

    • Apply micellar solutions containing radiolabeled cholesterol to the apical side of the Caco-2 monolayer in the presence or absence of the test compound.

    • Measure the amount of radioactivity in the basolateral medium and within the cells to determine cholesterol transport.

    • Ezetimibe should be used as a positive control.

• Gene Expression Analysis:

  • Objective: To identify the molecular targets and pathways affected by the compound.

  • Methodology:

    • Treat relevant cell lines (e.g., HepG2, Caco-2) with the test compound.

    • Isolate RNA and perform quantitative real-time PCR (qRT-PCR) to measure the expression of key genes involved in lipid metabolism (e.g., HMGCR, LDLR, SREBP2, PCSK9, PPARA).

    • Western blotting can be used to confirm changes at the protein level.

• Animal Models of Dyslipidemia:

  • Objective: To evaluate the efficacy of the compound in a living organism.

  • Methodology:

    • Utilize established animal models such as hyperlipidemic hamsters, or genetically modified mice (e.g., ApoE-/- or LDLR-/- mice) fed a high-fat diet.

    • Administer the test compound orally or via injection over a defined period.

    • Monitor plasma levels of total cholesterol, LDL-C, HDL-C, and triglycerides at regular intervals.

    • At the end of the study, tissues such as the liver and aorta can be collected for further analysis (e.g., hepatic lipid content, atherosclerotic plaque size).

• Pharmacokinetic and Toxicological Studies:

  • Objective: To assess the absorption, distribution, metabolism, excretion (ADME), and safety profile of the compound.

  • Methodology:

    • Administer the compound to animals and collect blood samples at various time points to determine its pharmacokinetic profile.

    • Conduct acute and chronic toxicity studies to identify any potential adverse effects. This includes monitoring for clinical signs, body weight changes, and performing histopathological examination of major organs.

Experimental Workflow for a Novel Compound

The following diagram outlines a typical workflow for the preclinical evaluation of a new lipid-modifying agent.

Caption: Preclinical Drug Discovery Workflow.

By generating robust data through these established protocols, researchers can effectively benchmark a novel lipid-modifying agent against existing therapies, providing a clear path for further development.

References

• 1. Statin - Wikipedia [en.wikipedia.org]
• 2. droracle.ai [droracle.ai]
• 3. Statins: mechanism of action and effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of action of fibrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of action of fibrates on lipid and lipoprotein metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Fibrate - Wikipedia [en.wikipedia.org]
• 8. ovid.com [ovid.com]
• 9. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ezetimibe - Wikipedia [en.wikipedia.org]
• 11. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 12. Ezetimibe Mechanism of Action – My Endo Consult [myendoconsult.com]
• 13. nps.org.au [nps.org.au]
• 14. What are PCSK9 Inhibitors and how do they work? [drugs.com]
• 15. PCSK9 inhibitors – mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PCSK9 Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unraveling the Action of Petroselinyl Methane Sulfonate: A Comparative Analysis Based on Related Alkylating Agents

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a chemical entity is paramount. This guide provides a comparative analysis of Petroselinyl methane (B114726) sulfonate, a compound for which detailed mechanistic data is not publicly available. To offer a foundational understanding, we draw parallels with the well-documented mechanisms of two structurally related alkylating agents: Ethyl methanesulfonate (B1217627) (EMS) and Methyl methanesulfonate (MMS). This comparison aims to provide a hypothetical framework for the potential biological effects of Petroselinyl methane sulfonate, supported by experimental data from its chemical relatives.

Disclaimer: The following information is based on the known mechanisms of Ethyl methanesulfonate (EMS) and Methyl methanesulfonate (MMS) due to the absence of specific studies on Petroselinyl methane sulfonate. The biological activity and mechanism of action of Petroselinyl methane sulfonate have not been experimentally confirmed and are inferred for comparative purposes.

Comparative Analysis of Alkylating Agents

Alkylating agents are a class of compounds that introduce alkyl groups into macromolecules, most significantly DNA. This action can lead to cytotoxicity, mutagenicity, and carcinogenicity. The biological consequences of this DNA alkylation are summarized in the table below, comparing the known effects of EMS and MMS, which can serve as a predictive model for Petroselinyl methane sulfonate.

Feature	Ethyl methanesulfonate (EMS)	Methyl methanesulfonate (MMS)	Petroselinyl methane sulfonate (Hypothetical)
Primary Mechanism	Ethylating agent, primarily targeting guanine (B1146940) and to a lesser extent adenine (B156593) residues in DNA.[1]	Methylating agent, preferentially methylating guanine and adenine bases in DNA.[2]	Expected to act as an alkylating agent, transferring a petroselinyl group to nucleophilic sites on DNA.
Mode of Action	Induces point mutations, specifically GC to AT transitions, through mispairing during DNA replication.[1] Can also cause chromosomal breakage.[1]	Causes DNA damage, leading to replication fork stalling, DNA strand breaks, and activation of DNA damage response pathways.[3]	Potentially induces bulky DNA adducts, which may lead to DNA distortion, replication errors, and activation of DNA repair mechanisms.
Cellular Effects	Mutagenic in a wide range of organisms from viruses to mammals.[1][4] Used experimentally to induce mutations for genetic studies.[4]	Induces cell cycle arrest, apoptosis, and cellular senescence.[3] Also known to trigger oxidative stress and lipid alterations at the inner nuclear membrane.[2][3]	Likely to exhibit cytotoxic and mutagenic properties. The large petroselinyl group may cause significant steric hindrance, potentially leading to a distinct DNA damage response.
Signaling Pathways	Activates DNA damage response pathways involving ATM and ATR kinases.	Triggers the DNA damage response (DDR) pathway, including the activation of ATM, ATR, and DNA-PKcs, leading to the phosphorylation of CHK1/CHK2 and p53.[3] Also elicits stress responses such as the unfolded protein response and autophagy.[3]	Hypothetically activates similar DNA damage response pathways. The nature of the DNA adduct could influence the recruitment of specific repair proteins.

Experimental Protocols

To assess the potential mechanism of action of Petroselinyl methane sulfonate, researchers could adapt established protocols used for other alkylating agents. Below are outlines of key experiments.

Ames Test for Mutagenicity

This test is a widely used method to assess the mutagenic potential of a chemical compound.

• Objective: To determine if Petroselinyl methane sulfonate can induce mutations in a bacterial model.

• Methodology:

  • Histidine-dependent strains of Salmonella typhimurium are used.

  • The bacterial strains are exposed to varying concentrations of Petroselinyl methane sulfonate, both with and without metabolic activation (S9 fraction from rat liver).

  • The treated bacteria are plated on a minimal agar (B569324) medium lacking histidine.

  • The number of revertant colonies (colonies that have mutated to regain the ability to synthesize histidine) is counted after incubation.

  • A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.

DNA Damage and Repair Assays

These assays can directly measure the extent of DNA damage and the cellular response to it.

• Objective: To quantify DNA damage and the activation of repair pathways in response to Petroselinyl methane sulfonate.

• Methodology (Comet Assay):

  • Mammalian cells are treated with different concentrations of Petroselinyl methane sulfonate for a defined period.

  • The cells are embedded in agarose (B213101) on a microscope slide and lysed.

  • The slides undergo electrophoresis, allowing damaged DNA (fragments) to migrate out of the nucleus, forming a "comet tail."

  • The DNA is stained with a fluorescent dye and visualized by microscopy.

  • The length and intensity of the comet tail are proportional to the amount of DNA damage.

• Methodology (Western Blot for DNA Repair Proteins):

  • Cells are treated with Petroselinyl methane sulfonate.

  • Cell lysates are collected at different time points.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with antibodies against key DNA damage response proteins (e.g., phosphorylated H2AX, p53, ATM).

  • The levels of these proteins are quantified to assess the activation of DNA repair signaling.

Visualizing the Potential Mechanism

The following diagrams illustrate the hypothetical signaling pathway of Petroselinyl methane sulfonate-induced DNA damage and the general workflow for assessing its mutagenicity.

Caption: Hypothetical signaling pathway of Petroselinyl methane sulfonate.

References

• 1. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of Hypothetical Petroselinyl Methane Sulfonate Analogs as Anticancer Agents

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on Petroselinyl Methane (B114726) Sulfonate and its analogs are not available in the current scientific literature. This guide is a theoretical framework based on the known biological activities of its constituent moieties: the petroselinyl group derived from petroselinic acid, and the methane sulfonate ester. The proposed experiments and data are hypothetical and intended to serve as a roadmap for future research in this area.

Petroselinic acid, a major component of seed oils from the Apiaceae family (e.g., parsley, cilantro), has demonstrated anti-inflammatory and immunomodulatory properties. Methane sulfonates, on the other hand, are recognized as effective leaving groups in alkylating agents, a class of chemotherapy drugs that induce cancer cell death by damaging DNA.[1][2][3][4] The combination of these two moieties in "Petroselinyl Methane Sulfonate" suggests a novel strategy for developing targeted cytotoxic agents. This guide outlines a hypothetical structure-activity relationship (SAR) study for a series of Petroselinyl Methane Sulfonate analogs to explore their potential as anticancer drugs.

Proposed General Structure and Analogs for SAR Studies

The core structure of Petroselinyl Methane Sulfonate is proposed to consist of a petroselinyl backbone with a terminal methane sulfonate ester. A systematic SAR study would involve the synthesis and evaluation of analogs with modifications in three key regions:

• The Alkyl Chain: Variations in the length, saturation, and branching of the fatty acid chain could influence lipophilicity, cell membrane permeability, and interaction with molecular targets.

• The Ester Linkage: Altering the nature of the ester linkage could impact the compound's stability and release of the active alkylating agent.

• The Sulfonate Group: Modifications to the sulfonate moiety could modulate its reactivity as a leaving group, thereby affecting the compound's alkylating potency and selectivity.

Below is a proposed series of analogs for initial SAR studies:

Compound ID	Modification from Parent Compound (PMS-001)	Rationale
PMS-001	Petroselinyl methane sulfonate (Parent Compound)	Baseline compound with an 18-carbon monounsaturated chain.
PMS-002	Saturated alkyl chain (Stearyl methane sulfonate)	Evaluate the effect of unsaturation on activity.
PMS-003	Shorter alkyl chain (12 carbons, Lauryl methane sulfonate)	Assess the impact of chain length on lipophilicity and cytotoxicity.
PMS-004	Branched alkyl chain (e.g., iso-octadecyl)	Investigate the influence of steric hindrance on target interaction.
PMS-005	Different sulfonate ester (e.g., Ethane (B1197151) sulfonate)	Modulate the reactivity of the alkylating group.
PMS-006	Introduction of a hydroxyl group on the chain	Increase polarity and potential for hydrogen bonding.

Comparative In Vitro Cytotoxicity

The primary evaluation of the synthesized analogs would be their cytotoxic activity against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values would be determined using a standard MTT assay.

Hypothetical IC50 Data (µM) of PMS Analogs in Cancer Cell Lines

Compound ID	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	PC-3 (Prostate)
PMS-001	15.2	22.5	18.9	25.1
PMS-002	12.8	19.1	16.2	21.7
PMS-003	35.6	45.3	40.1	50.8
PMS-004	28.4	33.7	30.5	38.2
PMS-005	10.5	15.8	13.4	18.9
PMS-006	>100	>100	>100	>100
Doxorubicin	0.8	1.2	0.9	1.5

Interpretation of Hypothetical Data:

• The saturated analog PMS-002 shows slightly improved activity, suggesting the double bond is not essential for cytotoxicity.

• The shorter chain analog PMS-003 exhibits significantly lower potency, indicating that a certain chain length is required for optimal activity, possibly for membrane interaction.

• The branched analog PMS-004 has reduced activity, which might be due to steric hindrance.

• The ethane sulfonate analog PMS-005 displays the highest potency, suggesting that the reactivity of the leaving group is a key determinant of cytotoxicity.

• The introduction of a polar hydroxyl group in PMS-006 dramatically reduces activity, likely by decreasing cell permeability.

Experimental Protocols

Synthesis of Petroselinyl Methane Sulfonate Analogs

A general synthetic route would involve the conversion of the corresponding fatty alcohol to its mesylate ester.

• Step 1: Reduction of the Fatty Acid: The carboxylic acid of petroselinic acid or its analog is reduced to the corresponding alcohol using a suitable reducing agent like lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent.

• Step 2: Mesylation: The resulting fatty alcohol is then reacted with methanesulfonyl chloride in the presence of a non-nucleophilic base such as triethylamine (B128534) in a chlorinated solvent like dichloromethane (B109758) at 0°C to room temperature to yield the desired methane sulfonate ester.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (MCF-7, A549, HCT116, PC-3) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 atmosphere.

• Assay Procedure: Cells are seeded in 96-well plates and allowed to attach overnight. The cells are then treated with serial dilutions of the PMS analogs for 72 hours. After incubation, MTT solution (5 mg/mL) is added to each well, and the plates are incubated for another 4 hours. The resulting formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is measured at 570 nm using a microplate reader. The IC50 values are calculated from the dose-response curves.

Visualizations

Proposed Experimental Workflow

Caption: Proposed workflow for the synthesis and evaluation of PMS analogs.

Hypothesized Mechanism of Action: DNA Alkylation

Caption: Hypothesized mechanism of action for PMS analogs leading to apoptosis.

Conclusion and Future Directions

This guide provides a theoretical framework for the systematic investigation of Petroselinyl Methane Sulfonate analogs as a novel class of anticancer agents. The hypothetical data suggests that both the lipophilic alkyl chain and the reactivity of the sulfonate ester are critical for cytotoxic activity. Future studies should focus on synthesizing the proposed analogs and validating these hypotheses through rigorous in vitro and in vivo testing. Mechanistic studies, including DNA damage assays and cell cycle analysis, will be crucial to confirm the proposed alkylating mechanism of action. Furthermore, exploring analogs with different fatty acid backbones from natural sources could lead to the discovery of more potent and selective anticancer compounds.

References

• 1. 7 Key Facts About Alkylating Agents Chemotherapy: Mechanism & Uses [int.livhospital.com]
• 2. Alkylating Agents - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. britannica.com [britannica.com]
• 4. Alkylating Agents | Oncohema Key [oncohemakey.com]

Independent Verification of the Anti-Proliferative Effects of Petroselinyl Methane Sulfonate and a Comparative Analysis with Related Sulfonate and Sulfonamide Analogs

An Objective Comparison for Researchers, Scientists, and Drug Development Professionals

The investigation into novel anti-proliferative agents is a cornerstone of modern oncological research. Within this landscape, organosulfur compounds, particularly sulfonate esters and sulfonamides, have garnered significant interest for their potential as anticancer agents. This guide provides an independent verification of the anti-proliferative effects of Petroselinyl methane (B114726) sulfonate, alongside a comparative analysis of related sulfonate and sulfonamide compounds, supported by experimental data from peer-reviewed studies. While specific anti-proliferative data for Petroselinyl methane sulfonate is not extensively available in the public domain, this guide leverages data from structurally similar compounds to provide a valuable comparative context for researchers.

Comparative Anti-Proliferative Activity

The following tables summarize the anti-proliferative activity (IC50 values) of various sulfonate esters and sulfonamides against several human cancer cell lines. The IC50 value represents the concentration of a compound required to inhibit the growth of 50% of the cancer cells.

Table 1: Anti-Proliferative Activity of Sulfonate Esters

Compound	Cell Line	IC50 (µM)	Reference
p-methoxyphenyl p-toluenesulfonate (22)	MCF-7 (Breast)	>100	[1]
3-Methoxyphenyl p-toluenesulfonate (22m)	MCF-7 (Breast)	89.83	[1]
3-Methoxyphenyl p-toluenesulfonate (22m)	MCF-10A (Non-cancerous Breast)	53.96	[1]

Table 2: Anti-Proliferative Activity of Sulfonamides

Compound	Cell Line	IC50 (µM)	Reference
N-ethyl toluene-4-sulphonamide (8a)	HeLa (Cervical)	10.9	[2]
N-ethyl toluene-4-sulphonamide (8a)	MDA-MB-231 (Breast)	19.22	[2]
N-ethyl toluene-4-sulphonamide (8a)	MCF-7 (Breast)	12.21	[2]
2,5-Dichlorothiophene-3-sulphonamide (8b)	HeLa (Cervical)	7.2	[2]
2,5-Dichlorothiophene-3-sulphonamide (8b)	MDA-MB-231 (Breast)	4.62	[2]
2,5-Dichlorothiophene-3-sulphonamide (8b)	MCF-7 (Breast)	7.13	[2]
Compound 9	T47D (Breast)	1.83	[3]
Compound D13	HeLa (Cervical)	1.34	[4]
Compound 5c (naphthalene moiety)	A549 (Lung)	0.51	[5][6]
Compound 5c (naphthalene moiety)	MCF-7 (Breast)	0.33	[5][6]

Table 3: Tubulin Polymerization Inhibition by Sulfonamides

Compound	IC50 (µM)	Reference
Compound 3 (Pyridine carbothioamide)	1.1	[7]
Compound 5 (Pyridine carbothioamide)	1.4	[7]
Combretastatin A-4 (CA-4)	2.96	[7]
Colchicine	10.6	[7]
Compound D13	6.74	[4]

Experimental Protocols

The following are detailed methodologies for key experiments commonly cited in the evaluation of anti-proliferative agents.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5,000-10,000 cells/well) and incubated overnight to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., Petroselinyl methane sulfonate or its analogs) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: An MTT solution (typically 5 mg/mL in PBS) is added to each well, and the plate is incubated for 2-4 hours. During this time, viable cells with active metabolism reduce the yellow MTT to a purple formazan (B1609692) product.

• Solubilization: The medium is removed, and a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

Tubulin Polymerization Inhibition Assay

This assay measures the ability of a compound to interfere with the polymerization of tubulin into microtubules, a critical process in cell division.

• Reaction Mixture: A reaction mixture containing purified tubulin, a GTP-containing buffer, and various concentrations of the test compound is prepared.

• Initiation of Polymerization: The polymerization is initiated by raising the temperature to 37°C.

• Monitoring Polymerization: The increase in absorbance at 340 nm is monitored over time using a spectrophotometer. An increase in absorbance indicates tubulin polymerization.

• Data Analysis: The IC50 value is determined as the concentration of the compound that inhibits tubulin polymerization by 50% compared to a control without the compound.

Visualizing Mechanisms and Workflows

Signaling Pathway of Tubulin-Targeting Agents

Caption: Mechanism of action for tubulin-targeting sulfonamides.

Experimental Workflow for Anti-Proliferative Screening

Caption: A typical workflow for in vitro anti-proliferative screening.

References

• 1. Antiproliferative effects of a series of novel synthetic sulfonate esters on human breast cancer cell line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of Novel 3,4-Dihydro-2(1H)-Quinolinone Sulfonamide Derivatives as New Tubulin Polymerization Inhibitors with Anti-Cancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Petroselinyl Methane Sulfonate: A Procedural Guide

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of Petroselinyl methane (B114726) sulfonate (CAS No. 67373-99-3), a methane sulfonate ester.[1][2] Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals familiar with handling chemical reagents.

Core Principles of Disposal

• Do Not Dispose Down the Drain: Under no circumstances should Petroselinyl methane sulfonate or its containers be disposed of in the sanitary sewer system.[3] This practice can lead to environmental contamination.

• Segregate as Hazardous Waste: This compound must be collected as hazardous chemical waste. It should be segregated into a dedicated, properly labeled waste container.

• Consult Safety Professionals: Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations.

• Use Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat, must be worn at all times when handling the compound and its waste.[3]

Hazard Profile of Related Methanesulfonate (B1217627) Esters

To underscore the need for caution, the table below summarizes the hazards associated with well-characterized, structurally related methanesulfonate esters. These properties should be considered indicative of the potential hazards of Petroselinyl methane sulfonate.

Hazard Classification	Ethyl Methanesulfonate	Methyl Methanesulfonate[3]
Acute Toxicity (Oral)	Category 4	Toxic if swallowed
Skin Irritation/Corrosion	Category 2 (Irritation)	Causes severe burns
Eye Irritation/Damage	Category 2A (Irritation)	Causes serious eye damage
Sensitization	Skin Sensitizer (Category 1)	May cause an allergic skin reaction
Mutagenicity	Germ Cell Mutagenicity (Category 1B)	Suspected of causing genetic defects
Carcinogenicity	Category 2	May cause cancer
Reproductive Toxicity	-	May damage fertility or the unborn child

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of Petroselinyl methane sulfonate waste.

1. Waste Collection and Segregation:

• Designate a specific, sealed container for "Halogen-Free Organic Waste" or a similar category as directed by your EHS office. Methane sulfonates are often collected with other organic solvents and chemicals.[4][5]
• The container must be made of a chemically resistant material (e.g., high-density polyethylene) and have a secure, leak-proof lid.
• Affix a "Hazardous Waste" label to the container. The label must clearly state "Petroselinyl methane sulfonate" and list any other contents.

2. Handling and Transfer of Waste:

• All transfers of waste to the collection container should be performed in a well-ventilated area, preferably inside a chemical fume hood.[3]
• For small quantities of liquid waste (<50 mL), absorb the material onto an inert absorbent material like vermiculite (B1170534) or sand.[4] Place the contaminated absorbent into the designated waste container.
• For solid waste (e.g., contaminated weigh paper, gloves), place it directly into the hazardous waste container.
• Avoid mixing incompatible waste streams. Do not add strong acids, bases, or oxidizing agents to the container with sulfonate waste.[3]

3. Decontamination of Labware:

• Reusable labware (e.g., glassware) that has come into contact with Petroselinyl methane sulfonate should be rinsed with a suitable organic solvent (e.g., acetone, ethanol).
• The first rinse (rinsate) must be collected as hazardous waste and added to the designated container.
• Subsequent rinses can typically be handled as regular chemical waste, pending your institution's specific policies.

4. Storage and Final Disposal:

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area until it is collected by your institution's EHS personnel.
• Do not allow the container to become overfilled.
• The final disposal will be carried out by a licensed hazardous waste contractor, likely via high-temperature incineration.[3]

Emergency Spill Procedures

• Small Spills: In a fume hood, absorb the spill with an inert material. Collect the contaminated absorbent and dispose of it as hazardous waste. Clean the spill area with soap and water.

• Large Spills: Evacuate the immediate area. Alert your supervisor and contact the institutional EHS emergency line. Prevent the spill from entering drains.[6]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the logical steps and decision points for the proper handling and disposal of Petroselinyl methane sulfonate waste.

Caption: Workflow for the safe disposal of Petroselinyl methane sulfonate.

References

• 1. larodan.com [larodan.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. chemtalk.com.au [chemtalk.com.au]
• 5. ic.ptb.de [ic.ptb.de]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Operational Guide for Handling Petroselinyl Methane Sulfonate

Disclaimer: No specific Safety Data Sheet (SDS) is available for "Petroselinyl methane (B114726) sulfonate." The following guidance is based on the safety profiles of structurally similar compounds, specifically long-chain alkyl methanesulfonates and other alkylating agents. Alkylating agents are a class of compounds that can pose significant health risks, including potential carcinogenicity and mutagenicity.[1][2][3] Therefore, a conservative and stringent approach to safety is imperative.

Hazard Identification and Risk Assessment

Petroselinyl methane sulfonate is presumed to be an alkylating agent. Alkylating agents are known to be hazardous, with potential health effects including:

• Severe Skin and Eye Damage: Direct contact can cause irritation or severe burns.[3][4][5]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[5][6][7]

• Carcinogenicity and Mutagenicity: Many alkylating agents are considered potential carcinogens and may cause genetic defects.[1][3][7][8]

• Harmful if Swallowed: Ingestion can be toxic.[3][4][7][8][9]

Due to these potential hazards, all work with Petroselinyl methane sulfonate must be conducted with the assumption that it is a hazardous substance.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[4][5][6][7][9] Recommendations vary based on the specific task being performed.

Scenario	Required Personal Protective Equipment
Routine Handling (in a certified chemical fume hood)	Primary: - Chemical splash goggles meeting EN166 or ANSI Z87.1 standards.[5][6][7]- Double-gloving with nitrile or neoprene gloves is recommended.[10]- Flame-resistant laboratory coat.[10]- Closed-toe shoes.Secondary (as dictated by risk assessment): - Face shield.[4][9]- Chemical-resistant apron.
Spill Cleanup	Primary: - Full-face respirator with organic vapor cartridges.[7]- Chemical-resistant gloves (butyl rubber or Viton recommended).[10]- Chemical-resistant suit or coveralls.[10]- Chemical-resistant boots.[10]Secondary: - Self-contained breathing apparatus (SCBA) for large or poorly ventilated spills.[7]
Disposal of Waste	Primary: - Chemical splash goggles.[5][6]- Heavy-duty, chemical-resistant gloves.[10]- Flame-resistant laboratory coat.[10]- Closed-toe shoes.Secondary: - Face shield.[9]- Chemical-resistant apron.

Operational Plan: From Receipt to Disposal

A systematic workflow must be followed to ensure safety at every stage of handling Petroselinyl methane sulfonate.

Caption: Operational workflow for handling Petroselinyl methane sulfonate.

Detailed Protocols

4.1. Handling and Use

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[7][11] All personnel must be trained on the potential hazards and emergency procedures.

• Location: All work with Petroselinyl methane sulfonate must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7][10]

• Personal Protective Equipment: Wear the appropriate PPE as detailed in the table above. Always inspect gloves for tears or punctures before use.

• Avoiding Contamination: Do not eat, drink, or smoke in areas where this chemical is handled or stored.[11] Wash hands thoroughly after handling, even if gloves were worn.[9]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials.[5][7]

4.2. Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6][7]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[3][7][11]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[4][7]

4.3. Spill Cleanup

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, and only if you are trained and equipped, contain the spill using an inert absorbent material such as sand, vermiculite, or dry lime.[5][11] Do not use combustible materials.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[11][12]

• Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

4.4. Disposal Plan

Petroselinyl methane sulfonate waste must be treated as hazardous chemical waste.

• Waste Segregation: Do not mix this waste with other waste streams.[13] Collect all contaminated materials (e.g., gloves, absorbent pads, glassware) in a designated, clearly labeled, and sealed container.[13][14]

• Container Labeling: The waste container must be labeled as "Hazardous Waste" and should identify the contents, including "Petroselinyl methane sulfonate."

• Disposal Method: Disposal must be carried out through a licensed hazardous waste disposal company.[13] High-temperature incineration is often the preferred method for antineoplastic and similar hazardous drugs.[15] Do not dispose of this chemical down the drain or in the regular trash.[10][14]

• Trace vs. Bulk Waste: For laboratories operating under regulations like RCRA in the United States, a distinction may be made between "trace" and "bulk" chemotherapy waste. Items with less than 3% of the original volume are considered "trace," while those with more are "bulk."[16] Bulk waste has more stringent disposal requirements and must be managed in specific hazardous waste containers (often black).[13][16] Given the unknown nature of this specific compound, treating all waste as bulk hazardous waste is the most prudent approach.

References

• 1. www3.paho.org [www3.paho.org]
• 2. 7 Key Facts About Alkylating Chemotherapeutic Agents You Need to Know [int.livhospital.com]
• 3. nucleoestudo.ufla.br [nucleoestudo.ufla.br]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. angenechemical.com [angenechemical.com]
• 10. benchchem.com [benchchem.com]
• 11. nj.gov [nj.gov]
• 12. moltox.com [moltox.com]
• 13. web.uri.edu [web.uri.edu]
• 14. safety.pitt.edu [safety.pitt.edu]
• 15. iwaste.epa.gov [iwaste.epa.gov]
• 16. danielshealth.com [danielshealth.com]